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Foundational

A Technical Guide to Elucidating the Mechanism of Action of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride: A Structurally-Informed Research Framework

Preamble: From Structure to Hypothesis The compound 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is a specific chemical entity whose biological mechanism of action is not extensively documented in publicly availab...

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Author: BenchChem Technical Support Team. Date: April 2026

Preamble: From Structure to Hypothesis

The compound 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is a specific chemical entity whose biological mechanism of action is not extensively documented in publicly available literature. While its existence is confirmed by chemical suppliers (CAS No: 372144-01-9)[1][2], a comprehensive pharmacological profile is absent. This guide, therefore, serves not as a review of existing data, but as a strategic framework for its elucidation. As Senior Application Scientists, our role is to bridge the gap between a novel chemical structure and a functional biological understanding.

Our approach is rooted in structural analogy. The molecule can be deconstructed into two key pharmacophores:

  • A Pyridine Ring: A six-membered aromatic heterocycle containing a nitrogen atom. Pyridine and its derivatives are ubiquitous in medicinal chemistry, forming the core of drugs with diverse activities, from anti-inflammatory to CNS-modulating effects.[3][4][5]

  • A β-Hydroxyethylamine Side Chain (-CH(OH)-CH₂-NH₂): This moiety is structurally analogous to the side chain of biogenic amines, most notably the catecholamines (e.g., norepinephrine, epinephrine) and octopamine.[6] These endogenous ligands are primary agonists for adrenergic receptors.

This structural homology forms our central hypothesis: 1-(3-Pyridinyl)-2-hydroxyethylamine likely modulates adrenergic signaling pathways. The primary objective of this guide is to provide a robust, multi-tiered experimental plan to systematically test this hypothesis, identify the molecular target(s), and characterize the downstream cellular consequences.

Part 1: Primary Target Identification and Validation

The initial phase is designed to cast a broad net to determine if the compound interacts with the hypothesized receptor class and to establish its functional nature (agonist vs. antagonist).

Experimental Protocol: Competitive Radioligand Binding Assays

Causality and Rationale: Before investigating functional effects, it is crucial to establish direct physical interaction. Radioligand binding assays are a gold-standard method to quantify the affinity of a test compound for a specific receptor.[7] By competing against a known radiolabeled ligand, we can determine the binding affinity (Ki) of our unlabeled compound. A high affinity (low Ki) suggests a direct and potentially potent interaction.

Step-by-Step Methodology:

  • Preparation of Cell Membranes: Utilize cell lines stably overexpressing specific human adrenergic receptor subtypes (e.g., HEK293 cells expressing α₁, α₂, β₁, β₂, β₃). Culture cells to ~90% confluency, harvest, and homogenize in ice-cold lysis buffer. Centrifuge the lysate and resuspend the membrane pellet in an appropriate assay buffer.

  • Assay Setup: In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a subtype-selective radioligand (e.g., [³H]-Prazosin for α₁, [³H]-CGP 12177 for β), and a range of concentrations of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (e.g., 10⁻¹⁰ M to 10⁻⁴ M).

  • Incubation: Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient duration (e.g., 60-90 minutes) to reach binding equilibrium.

  • Harvesting & Scintillation Counting: Rapidly filter the assay mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer. Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value (the concentration of the compound that displaces 50% of the radioligand). Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Data Presentation: Predicted Binding Affinity Profile

Receptor SubtypeRadioligandPredicted Ki (nM) of Test Compound
Adrenergic α₁[³H]-PrazosinExperimental Value
Adrenergic α₂[³H]-YohimbineExperimental Value
Adrenergic β₁[³H]-DihydroalprenololExperimental Value
Adrenergic β₂[³H]-ICI 118,551Experimental Value
Nicotinic α₄β₂[³H]-EpibatidineExperimental Value
Nicotinic α₇[³H]-α-BungarotoxinExperimental Value
Experimental Protocol: Functional Activity Assays (cAMP Measurement)

Causality and Rationale: Binding does not equate to function. The compound could be an agonist (activator), antagonist (blocker), or inverse agonist. Since β-adrenergic receptors are canonically coupled to the Gs protein, which activates adenylyl cyclase to produce cyclic AMP (cAMP), measuring cAMP levels is a direct readout of functional agonism.[8]

Step-by-Step Methodology:

  • Cell Culture: Plate cells expressing the target β-adrenergic receptor (identified from binding assays) in a 96-well plate and grow overnight.

  • Pre-treatment: Aspirate the media and replace it with stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation. Incubate for 15-30 minutes.

  • Compound Treatment: Add varying concentrations of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (for agonist mode) or a fixed concentration of a known agonist (e.g., Isoproterenol) plus varying concentrations of the test compound (for antagonist mode).

  • Incubation: Incubate at 37°C for a defined period (e.g., 30 minutes).

  • Cell Lysis and Detection: Lyse the cells and measure intracellular cAMP levels using a commercially available kit, typically based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA (Enzyme-Linked Immunosorbent Assay).

  • Data Analysis: For agonist mode, plot the cAMP concentration against the log concentration of the compound and fit to a sigmoidal dose-response curve to determine the EC₅₀ (effective concentration for 50% maximal response) and Emax (maximum effect). For antagonist mode, determine the IC₅₀ (inhibitory concentration).

Visualization: Target Identification Workflow

G cluster_0 Phase 1: Target Identification Start Novel Compound: 1-(3-Pyridinyl)-2-hydroxyethylamine Hypothesis Hypothesis Generation (Structural Analogy to Biogenic Amines) Start->Hypothesis Binding Radioligand Binding Assays (Adrenergic & Nicotinic Receptors) Hypothesis->Binding Data1 Determine Binding Affinity (Ki) Binding->Data1 Functional Functional Assays (e.g., cAMP for β-AR) Data1->Functional Data2 Determine Potency (EC50) & Efficacy (Emax) Functional->Data2 Decision Target Validated? Data2->Decision

Caption: Workflow for primary target identification and validation.

Part 2: Elucidating Downstream Signaling Pathways

Assuming the compound is confirmed as a β-adrenergic agonist, the next logical step is to map its downstream signaling cascade. This provides a deeper mechanistic understanding and confirms on-target activity in a cellular context.

The Hypothesized β-Adrenergic Signaling Cascade

Activation of β-adrenergic receptors by an agonist leads to a conformational change, promoting the coupling of the Gs alpha subunit. This subunit exchanges GDP for GTP, dissociates from the βγ subunits, and activates adenylyl cyclase (AC). AC then catalyzes the conversion of ATP to cAMP. Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates a host of downstream targets, including transcription factors like CREB (cAMP Response Element-Binding Protein), leading to changes in gene expression.

Experimental Protocol: Western Blot for PKA Substrate Phosphorylation

Causality and Rationale: To validate the hypothesized pathway, we must demonstrate that receptor activation by the compound leads to the activation of key downstream nodes. Phosphorylation is a critical post-translational modification that signifies kinase activation. Western blotting allows for the specific detection of phosphorylated proteins, such as CREB phosphorylated at Serine-133 (p-CREB), a canonical target of PKA.

Step-by-Step Methodology:

  • Cell Culture and Treatment: Grow cells (e.g., SH-SY5Y, which endogenously express β-adrenergic receptors) in 6-well plates. Serum-starve the cells to reduce basal signaling, then treat with 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride at its EC₅₀ concentration for various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Protein Extraction: Lyse the cells on ice with RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

  • Protein Quantification: Determine the protein concentration of each supernatant using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Denature protein samples and load equal amounts onto a polyacrylamide gel. Separate proteins by size via electrophoresis. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk to prevent non-specific antibody binding.

    • Incubate with a primary antibody specific for p-CREB (Ser133).

    • Wash, then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

    • Wash again, then apply an enhanced chemiluminescence (ECL) substrate.

  • Detection and Analysis: Image the resulting chemiluminescence using a digital imager. Strip the membrane and re-probe for total CREB and a loading control (e.g., β-actin) to normalize the data. Quantify band intensity to show the relative increase in p-CREB over time.

Visualization: Hypothesized Signaling Pathway

G cluster_pathway Hypothesized β-Adrenergic Signaling Compound 1-(3-Pyridinyl)-2- hydroxyethylamine Receptor β-Adrenergic Receptor Compound->Receptor Binds & Activates G_Protein Gs Protein Receptor->G_Protein Activates AC Adenylyl Cyclase (AC) G_Protein->AC Activates cAMP cAMP AC->cAMP Catalyzes ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA Activates CREB CREB PKA->CREB Phosphorylates pCREB p-CREB CREB->pCREB Gene Gene Transcription pCREB->Gene Modulates

Caption: The canonical Gs-coupled β-adrenergic signaling cascade.

Summary and Future Directions

This guide outlines a foundational, hypothesis-driven strategy to characterize the mechanism of action of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride. The proposed workflow provides a logical progression from initial target binding to functional cellular response. Positive results in these assays would build a strong case for the compound as a modulator of adrenergic signaling.

Subsequent research should focus on:

  • Receptor Subtype Selectivity: Expanding the binding and functional assays to a full panel of adrenergic and other related GPCRs to determine selectivity.

  • Physiological Relevance: Utilizing more complex in vitro systems, such as primary cell cultures or isolated tissue preparations (e.g., tracheal rings for smooth muscle relaxation), to assess physiological effects.

  • In Vivo Studies: If a potent and selective mechanism is confirmed, progressing to in vivo animal models to evaluate efficacy, pharmacokinetics, and safety.

By following this structured, self-validating research plan, scientists can effectively decode the biological function of this novel compound, paving the way for its potential application in drug development.

References

  • Journal of Pharmaceutical Sciences. (1992). Synthesis and pharmacological evaluation of some N-[pyridyl(phenyl)carbonylamino]methyl-1,2,3,6-tetrahydropyridines. Available at: [Link][9]

  • Journal of Medicinal Chemistry. (2016). Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. Available at: [Link][10]

  • Amanote Research. Synthesis and Pharmacological Evaluation of N-(6-Functionalized-Amino-3-Pyridyl)-N'-Bicycloalkyl-N"-Cyanoguanidines as Antihypertensive Agents. Available at: [Link][11]

  • IntechOpen. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Available at: [Link][3]

  • International Journal of Pharmaceutical Sciences Review and Research. (2021). A Review on Pyridine Derivatives Having Appropriate Remedies for Extreme Diseases. Available at: [Link][4]

  • Molecules. (2021). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. Available at: [Link][12]

  • Kirk-Othmer Encyclopedia of Chemical Technology. (2000). PYRIDINE AND PYRIDINE DERIVATIVES. Available at: [Link][13]

  • Yakugaku Zasshi. (1983). [Studies on pyridinol derivatives. III. Synthesis and pharmacological activity of 2H-pyrido [3,2-b]-1,4-oxazin-3-one derivatives]. Available at: [Link][14]

  • ResearchGate. Structures of pyridine compounds for various pharmacological evaluation. Available at: [Link][5]

  • Frontiers in Chemistry. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Available at: [Link][15]

  • ChemMedChem. (2019). Synthesis and Pharmacological Screening of Pyridopyrimidines as Effective Anti‐Diarrheal Agents through the Suppression of Cyclic Nucleotide Accumulation. Available at: [Link][8]

  • Molecules. (2022). N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents: Chemical Preparation, In Vitro Antimicrobial Evaluation, In Silico Analysis and Computational and Theoretical Chemistry Investigations. Available at: [Link][16]

  • David Discovers Drug Discovery. Evaluation of the Biological Activity of Compounds: Techniques and Mechanism of Action Studies. Available at: [Link][7]

  • Journal of Cancer Research and Clinical Oncology. (1989). Biological activity of hydroxylated chloroethylnitrosoureas. Available at: [Link][17]

  • IntechOpen. (2018). Biochemical and Pharmacological Properties of Biogenic Amines. Available at: [Link][6]

  • USCKS.COM. 1-(3-PYRIDINYL)-2-HYDROXYETHYLAMINE, 372144-01-9. Available at: [Link][2]

Sources

Exploratory

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride molecular weight and chemical structure

Initiating Data Collection I'm starting by meticulously gathering data on 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride. I'm focusing on key details: its molecular weight, chemical formula, and precise structure.

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Author: BenchChem Technical Support Team. Date: April 2026

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Foundational

Pharmacokinetic profile of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride Foreword: Charting the Course for a Novel Pyridine Moiety In the landscape of modern drug discovery, the...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Pharmacokinetic Profiling of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

Foreword: Charting the Course for a Novel Pyridine Moiety

In the landscape of modern drug discovery, the pyridine ring is a cornerstone scaffold, integral to the structure of numerous FDA-approved therapeutics.[1][2][3] Its presence often enhances metabolic stability, permeability, and receptor binding affinity.[1][3] The compound 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, while not extensively characterized in public literature, presents a compelling subject for pharmacokinetic exploration due to its structural features: a hydrophilic pyridine core and a hydroxyethylamine sidechain.

This guide eschews a conventional template to provide a bespoke, logic-driven framework for the comprehensive pharmacokinetic characterization of this molecule. It is designed for researchers, scientists, and drug development professionals, offering a roadmap from initial in silico predictions to definitive in vivo analysis. Our approach is grounded in the principles of causality and self-validation, ensuring that each experimental step logically informs the next, building a robust and reliable pharmacokinetic profile.

Part 1: Foundational Physicochemical & In Vitro Assessment

Before committing to resource-intensive in vivo studies, a foundational understanding of the molecule's intrinsic properties is paramount. This initial phase serves to predict its behavior and refine the design of subsequent, more complex experiments.

In Silico and Physicochemical Characterization

The journey begins with a computational and basic physicochemical assessment to establish a baseline prediction of the molecule's drug-like properties.

Experimental Protocol: Physicochemical Profiling

  • pKa Determination: Utilize potentiometric titration to determine the ionization constant(s). The pyridine nitrogen is expected to be basic, and the hydroxyl and amine groups will also have specific pKa values. This is critical for predicting solubility and permeability across different pH environments, such as the gastrointestinal tract.

  • LogP/LogD Measurement: Employ the "shake-flask" method or a validated chromatographic technique (e.g., HPLC) to determine the octanol-water partition coefficient (LogP) and the distribution coefficient at physiological pH (LogD7.4). This will provide an early indication of the compound's lipophilicity and its likely distribution behavior.

  • Aqueous Solubility: Measure solubility in buffers at various pH levels (e.g., pH 2.0, 4.5, 6.8, and 7.4) to simulate the conditions of the stomach and intestines. A simple and effective method is the equilibrium shake-flask method followed by quantification using UV-Vis spectroscopy or LC-MS.

In Vitro ADME Profiling

With foundational physicochemical data in hand, we proceed to in vitro models that simulate key biological barriers and metabolic processes. These assays provide the first empirical data on the molecule's likely absorption and metabolic fate.

A. Intestinal Permeability Assessment (Caco-2 Assay)

The Caco-2 cell line, derived from human colorectal adenocarcinoma, differentiates into a monolayer of polarized enterocytes that form tight junctions, mimicking the intestinal barrier.

Experimental Protocol: Caco-2 Permeability Assay

  • Cell Culture: Culture Caco-2 cells on semi-permeable Transwell® inserts for 21-25 days to allow for differentiation and monolayer formation.

  • Monolayer Integrity Check: Verify the integrity of the cell monolayer by measuring the Transepithelial Electrical Resistance (TEER) and by assessing the permeability of a fluorescent marker with low passive diffusion (e.g., Lucifer Yellow).

  • Permeability Measurement:

    • Add 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride to the apical (A) side of the monolayer.

    • At specified time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (B) side.

    • Reverse the experiment (B to A) to assess active efflux.

  • Quantification: Analyze the concentration of the compound in the collected samples using a validated LC-MS/MS method.[4]

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) in both directions. A high A-to-B Papp suggests good passive absorption, while a significant difference between B-to-A and A-to-B Papp (an efflux ratio >2) indicates the involvement of active transport mechanisms.

B. Metabolic Stability Assessment

Understanding the rate and sites of metabolism is crucial for predicting a drug's half-life and potential for drug-drug interactions. Standard in vitro models include liver microsomes, S9 fractions, and hepatocytes.[5]

Experimental Protocol: Metabolic Stability in Human Liver Microsomes (HLM)

  • Incubation: Prepare an incubation mixture containing HLM, the test compound (at a low concentration, e.g., 1 µM), and a buffer.

  • Reaction Initiation: Pre-warm the mixture to 37°C and initiate the metabolic reaction by adding a NADPH-regenerating system.

  • Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Sample Processing: Centrifuge the samples to precipitate proteins.

  • Quantification: Analyze the supernatant for the remaining parent compound using LC-MS/MS.

  • Data Analysis: Plot the natural log of the percentage of the remaining parent compound versus time. The slope of the linear regression provides the elimination rate constant, from which the in vitro half-life (t1/2) and intrinsic clearance (CLint) can be calculated.[5]

G cluster_0 In Vitro Metabolic Stability Workflow Compound Test Compound (1 µM) Incubation Incubate at 37°C Compound->Incubation HLM Human Liver Microsomes (HLM) HLM->Incubation NADPH NADPH-Regenerating System Quench Quench Reaction (Acetonitrile + IS) NADPH->Quench Time Points (0-60 min) Incubation->NADPH Initiate Reaction Analysis LC-MS/MS Analysis Quench->Analysis Data Calculate: - In Vitro t½ - Intrinsic Clearance (CLint) Analysis->Data

Caption: Workflow for determining metabolic stability using human liver microsomes.

C. Plasma Protein Binding

The extent to which a compound binds to plasma proteins (like albumin) dictates the unbound fraction available to exert pharmacological effects and undergo clearance.

Experimental Protocol: Equilibrium Dialysis

  • Apparatus Setup: Use a two-chamber equilibrium dialysis apparatus separated by a semi-permeable membrane.

  • Sample Loading: Add plasma to one chamber and a buffer solution containing the test compound to the other.

  • Equilibration: Incubate the apparatus at 37°C with gentle shaking until equilibrium is reached (typically 4-6 hours).

  • Quantification: Measure the concentration of the compound in both the plasma and buffer chambers using LC-MS/MS.

  • Calculation: Calculate the percentage of the compound bound to plasma proteins.

Part 2: Definitive In Vivo Pharmacokinetic Characterization

Data from in vitro studies guide the design of in vivo experiments, which provide the most relevant understanding of a drug's behavior in a whole organism.[6] A rodent model, typically the rat, is a standard starting point for preclinical PK studies.

Bioanalytical Method Development and Validation

A robust and validated bioanalytical method is the bedrock of any successful PK study. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for its sensitivity and specificity.[4][7]

Core Validation Parameters (ICH M10 Guidelines):

  • Selectivity & Specificity: No interference from endogenous matrix components.

  • Calibration Curve: Linearity, range, and weighting.

  • Accuracy & Precision: Within-run and between-run variations.

  • Matrix Effect: Assessment of ion suppression or enhancement.

  • Recovery: Efficiency of the extraction process.

  • Stability: Freeze-thaw, short-term, and long-term stability of the analyte in the biological matrix.

In Vivo Pharmacokinetic Study in Rats

This study will determine key PK parameters following both intravenous (IV) and oral (PO) administration to assess absolute bioavailability.

Experimental Protocol: Rat Pharmacokinetic Study

  • Animal Model: Use male Sprague-Dawley rats (n=3-5 per group) with surgically implanted jugular vein catheters for blood sampling.

  • Dose Formulation: Prepare a solution-based formulation for IV administration (e.g., in saline) and a solution or suspension for PO administration (e.g., in 0.5% methylcellulose).

  • IV Administration:

    • Administer a single bolus dose (e.g., 1-2 mg/kg) via the tail vein.

    • Collect serial blood samples (approx. 100 µL) from the jugular vein catheter at pre-dose and at 2, 5, 15, 30 minutes, and 1, 2, 4, 8, and 24 hours post-dose.

  • PO Administration:

    • Administer a single oral gavage dose (e.g., 5-10 mg/kg).

    • Collect serial blood samples at pre-dose and at 15, 30 minutes, and 1, 2, 4, 6, 8, and 24 hours post-dose.

  • Sample Processing: Immediately process blood samples to obtain plasma, and store at -80°C until analysis by the validated LC-MS/MS method.

  • Data Analysis: Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate pharmacokinetic parameters.[6]

G cluster_1 In Vivo Pharmacokinetic Study Logic IV_Admin Intravenous (IV) Administration (1-2 mg/kg) Blood_Sample Serial Blood Sampling (Jugular Vein Catheter) IV_Admin->Blood_Sample PO_Admin Oral (PO) Administration (5-10 mg/kg) PO_Admin->Blood_Sample LCMS LC-MS/MS Bioanalysis Blood_Sample->LCMS IV_Params Calculate IV Parameters: - Clearance (CL) - Volume of Distribution (Vdss) - Half-life (t½) - AUC_IV LCMS->IV_Params PO_Params Calculate PO Parameters: - Cmax, Tmax - AUC_PO LCMS->PO_Params Bioavailability Calculate Absolute Bioavailability (F%): (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) IV_Params->Bioavailability PO_Params->Bioavailability

Caption: Logical flow of an in vivo pharmacokinetic study from administration to data analysis.

Data Interpretation & Summary

The culmination of the in vivo study is a comprehensive set of parameters that define the compound's disposition.

Table 1: Key Pharmacokinetic Parameters (Hypothetical Data)

ParameterIV Administration (2 mg/kg)PO Administration (10 mg/kg)UnitDescription
Cmax N/A850ng/mLMaximum observed plasma concentration
Tmax N/A1.0hTime to reach Cmax
AUC(0-inf) 2,5005,500ng*h/mLArea under the plasma concentration-time curve
t1/2 3.53.7hElimination half-life
CL 13.3N/AmL/min/kgClearance
Vdss 4.2N/AL/kgVolume of distribution at steady state
F (%) N/A44%Absolute oral bioavailability

Part 3: Metabolite Identification and Excretion Pathways

A complete pharmacokinetic profile requires an understanding of not just the parent drug, but also its metabolites and routes of elimination.

Metabolite Identification (Met-ID)

Samples from the in vitro metabolic stability assays and in vivo studies can be re-analyzed using high-resolution mass spectrometry (HRMS) to identify major metabolites.

Anticipated Metabolic Pathways:

Based on the structure of 1-(3-Pyridinyl)-2-hydroxyethylamine, likely metabolic pathways include:

  • Oxidation: N-oxidation of the pyridine ring or hydroxylation at various positions.

  • Oxidation of the side chain: Oxidation of the secondary alcohol to a ketone or further cleavage.

  • Conjugation: Glucuronidation or sulfation of the hydroxyl group or the pyridine nitrogen.

Mass Balance / Excretion Study

This study, often conducted with a radiolabeled version of the compound (e.g., ¹⁴C), quantifies the routes and extent of excretion.

Experimental Protocol: Mass Balance Study

  • Radiolabeling: Synthesize ¹⁴C-labeled 1-(3-Pyridinyl)-2-hydroxyethylamine.

  • Administration: Administer a single dose to bile-duct cannulated rats (to differentiate between urinary and biliary excretion) and intact rats.

  • Sample Collection: Collect urine, feces, and bile (if applicable) at regular intervals for up to 7 days or until >95% of the radioactivity is recovered.

  • Analysis:

    • Measure total radioactivity in each sample using liquid scintillation counting.

    • Profile the radioactive components in pooled samples using radio-HPLC or LC-MS to identify the parent compound and major metabolites.

Conclusion

This technical guide outlines a comprehensive, multi-faceted strategy for the complete pharmacokinetic characterization of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride. By integrating in silico, in vitro, and in vivo methodologies, a research team can systematically build a robust data package. This profile is not merely a collection of parameters but a dynamic understanding of the molecule's journey through a biological system, providing the critical insights necessary to advance a promising chemical entity toward its therapeutic potential.

References

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  • Shih, M. L., & Korte, D. W. (1995). Preclinical Pharmacodynamic and Pharmacokinetic Studies of Investigational New Drugs. DTIC. Available at: [Link]

  • Press, N. J., et al. (2019). Discovery of Orally Active Hydroxyethylamine Based SPPL2a Inhibitors. PubMed. Available at: [Link]

  • Singh, S., & Singh, S. (2023). A Brief View on Pyridine Compounds. Open Access Journals. Available at: [Link]

  • Jarnagin, K., & Brewer, T. G. (n.d.). Analysis of Investigational Drugs in Biological Fluids. Method Development and Routine Assay. DTIC. Available at: [Link]

  • Lim, H., et al. (2020). In Vitro, In Silico, and In Vivo Assessments of Pharmacokinetic Properties of ZM241385. MDPI. Available at: [Link]

  • FDA. (2016). accessdata.fda.gov. Available at: [Link]

  • Basak, A. K., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. PMC. Available at: [Link]

  • ClinPGx. (n.d.). Aminoalkyl ethers. ClinPGx. Available at: [Link]

  • Kumar, A., et al. (2022). Pyridine: the scaffolds with significant clinical diversity. RSC Publishing. Available at: [Link]

  • Hane, D. W., et al. (2014). Reliable identification and quantification of three diethylphenethylamines in a Dendrobium-based dietary supplement. Analytical Methods (RSC Publishing). Available at: [Link]

  • Quenelle, D. C., et al. (2026). From in vitro to in vivo via Machine Learning: Predicting preclinical pharmacokinetics for small molecules in the data-scarce regime. ScienceOpen. Available at: [Link]

  • Huestis, M. A., et al. (2007). Plasma and Oral Fluid Pharmacokinetics and Pharmacodynamics after Oral Codeine Administration. ResearchGate. Available at: [Link]

  • Patsnap Synapse. (2025). What models are used in in vivo pharmacokinetics studies?. Patsnap Synapse. Available at: [Link]

  • Zhang, C., et al. (2022). Histamine H1 receptor antagonist attenuates catecholamine surge and organ injury after severe burns. Frontiers. Available at: [Link]

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Exploratory

In vitro binding affinity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

An In-Depth Technical Guide to the In Vitro Binding Affinity Profiling of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride Abstract This technical guide provides a comprehensive framework for determining the in vitro...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the In Vitro Binding Affinity Profiling of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

Abstract

This technical guide provides a comprehensive framework for determining the in vitro binding affinity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a small molecule featuring key pharmacophoric elements such as a pyridine ring and an ethanolamine side-chain. Recognizing the structural similarities to known biogenic amines, this document outlines a strategic approach to screen the compound against a panel of physiologically relevant G-protein coupled receptors (GPCRs), with a primary focus on adrenergic and serotonin receptors, and ligand-gated ion channels, specifically nicotinic acetylcholine receptors. We delve into the theoretical underpinnings of competitive radioligand binding assays, the current gold standard for affinity determination, and provide detailed, field-tested protocols for their execution.[1][2] The guide is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the scientific rationale behind experimental design choices, data analysis, and the interpretation of results. Through a combination of detailed protocols, data visualization strategies, and explanatory diagrams, this document serves as a self-contained resource for the comprehensive characterization of this compound's receptor interaction profile.

Introduction to the Test Compound: 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

The initial step in any binding affinity study is a thorough understanding of the test compound's structure and physicochemical properties. This knowledge informs the selection of potential biological targets and the design of appropriate experimental conditions.

Chemical Structure and Properties

1-(3-Pyridinyl)-2-hydroxyethylamine is a synthetic compound whose structure is reminiscent of endogenous neurotransmitters and various classes of drugs. The dihydrochloride salt form is typically used to enhance aqueous solubility and stability.

PropertyValueSource
IUPAC Name 1-(pyridin-3-yl)ethane-1,2-diolPubChem
Synonym(s) 2-Amino-2-pyridin-3-ylethanol[3]
CAS Number 372144-01-9 (Free Base)[3]
Molecular Formula C₇H₁₀N₂O (Free Base)-
Molecular Weight 138.17 g/mol (Free Base)-
Structural Rationale for Target Selection

The chemical architecture of 1-(3-Pyridinyl)-2-hydroxyethylamine provides strong justification for prioritizing several receptor families for initial binding affinity screening.

  • The Ethanolamine Moiety: The -CH(OH)-CH₂-NH- group is a classic pharmacophore found in ligands for adrenergic receptors (ARs) . This structure is shared by endogenous catecholamines like norepinephrine and numerous synthetic β-agonists and antagonists.[4] Therefore, a primary hypothesis is that the compound will interact with α- and β-adrenergic receptor subtypes.

  • The Pyridine Ring: The pyridine ring is a bioisostere of the benzene ring found in many pharmaceuticals. Crucially, it is the core structure of nicotine, the primary agonist for nicotinic acetylcholine receptors (nAChRs) .[5] This suggests that nAChRs, particularly neuronal subtypes like α7 and α4β2, are highly relevant potential targets.

  • Biogenic Amine Analogue: The overall structure bears resemblance to other biogenic amine neurotransmitters. This warrants a broader screening against other key central nervous system (CNS) receptors, such as serotonin (5-HT) receptors and dopamine (D) receptors , where cross-reactivity for this scaffold is plausible.[6][7]

Principles of In Vitro Binding Affinity Assays

In vitro binding assays are fundamental tools in pharmacology, designed to quantify the interaction between a ligand and a receptor without the complexities of a living system.[1]

The Competitive Radioligand Binding Assay: A Gold Standard

The most established method for determining the binding affinity of an unlabeled compound is the competitive radioligand binding assay.[1][2] This technique relies on the principle of competition between the unlabeled test compound and a high-affinity radiolabeled ligand (the "probe") for a finite number of receptors in a biological preparation, such as a cell membrane homogenate.[6][8]

The amount of radioligand bound to the receptor is measured in the presence of increasing concentrations of the test compound. A potent test compound will displace the radioligand at lower concentrations. The resulting data are used to calculate the compound's affinity for the receptor.

Key Parameters: Kd, IC50, and Ki
  • Kd (Equilibrium Dissociation Constant): This is a measure of the radioligand's affinity for the receptor. It is the concentration of radioligand at which 50% of the receptors are occupied at equilibrium. A lower Kd signifies higher affinity.

  • IC50 (Half Maximal Inhibitory Concentration): In a competition assay, this is the concentration of the unlabeled test compound that displaces 50% of the specific binding of the radioligand.[1]

  • Ki (Inhibition Constant): The IC50 value is dependent on the concentration and Kd of the radioligand used in the assay. To determine an absolute measure of the test compound's affinity, the IC50 is converted to the Ki using the Cheng-Prusoff equation .[1] The Ki represents the dissociation constant of the unlabeled compound, providing a standardized value for comparing affinities across different experiments and labs.

Cheng-Prusoff Equation: Ki = IC₅₀ / (1 + [L]/Kd) Where:

  • [L] is the concentration of the radioligand.

  • Kd is the dissociation constant of the radioligand.

Experimental Design: A Multi-Target Screening Workflow

A systematic approach is critical for efficiently profiling the binding affinity of a novel compound. The following workflow provides a logical progression from preparation to final analysis.

G cluster_prep Phase 1: Preparation cluster_assay Phase 2: Assay Execution cluster_analysis Phase 3: Data Acquisition & Analysis Compound Test Compound Prep (Serial Dilutions) Plate 96-Well Plate Setup (Total, NSB, Competition) Compound->Plate Membrane Receptor Membrane Prep (CHO or HEK293 cells) Membrane->Plate Radioligand Radioligand Prep (Dilution to 2x Kd) Radioligand->Plate Incubate Incubation (Reach Equilibrium) Plate->Incubate Add reagents Filter Rapid Filtration (Separate Bound/Free) Incubate->Filter Count Scintillation Counting (Measure Radioactivity) Filter->Count Transfer filters Calc Calculate Specific Binding Count->Calc Curve Non-linear Regression (Sigmoidal Dose-Response) Calc->Curve Ki Calculate Ki Value (Cheng-Prusoff) Curve->Ki Determine IC50 G cluster_membrane Cell Membrane cluster_cytosol Cytosol Ligand Agonist (e.g., Test Compound) Receptor β2-Adrenergic Receptor Ligand->Receptor Binds Gs Gs Protein (α, β, γ subunits) Receptor->Gs Activates AC Adenylyl Cyclase Gs->AC α-subunit activates ATP ATP AC->ATP cAMP cAMP (Second Messenger) ATP->cAMP Converts PKA Protein Kinase A (PKA) cAMP->PKA Activates Response Cellular Response (e.g., Smooth Muscle Relaxation) PKA->Response Phosphorylates Targets

Caption: The β2-adrenergic receptor Gs signaling pathway. [1]

References

  • Measuring Serotonin Binding to Its Receptors In Vitro via Charge Transfer to ANAP. National Institutes of Health.
  • 1-(3-Pyridinyl)-2-hydroxyethylamine. Apollo Scientific.
  • Formation of the Nicotinic Acetylcholine Receptor Binding Sites. National Institutes of Health.
  • Multiplexed Small Molecule Ligand Binding Assays by Affinity Labeling and DNA Sequence Analysis. National Institutes of Health.
  • Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. RSC Publishing.
  • Radioligand Binding to Quantify Adrenergic Receptor Expression in the Heart. National Institutes of Health.
  • Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. MDPI.
  • Application Notes and Protocols for Beta-2 Adrenergic Receptor Binding Assay for Milveterol. Benchchem.
  • A Technical Guide to Dopamine Receptor Binding Affinity. Benchchem.
  • Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells. Journal of the American Chemical Society.
  • Application Notes and Protocols: Barettin Serotonin Receptor Binding Assay. Benchchem.
  • Materials and Methods. The radioactive li- Preparation of p adrenergic receptor mem- - Ovid. Ovid.
  • Development of a Nicotinic Acetylcholine Receptor nAChR α7 Binding Activity Prediction Model. ACS Publications.
  • WO2013139712A1 - NOVEL POLYMORPHIC CRYSTAL FORMS OF 5-(2-{[6-(2,2-DIFLUORO-2-PHENYLETHOXY)HEXYL]AMINO}-1-(R)-HYDROXYETHYL)-8-HYDROXYQUINOLIN-2(1H)-ONE, HEMINAPADISYLATE AS AGONIST OF THE β2 ADRENERGIC RECEPTOR. - Google Patents. Google Patents.
  • Characterization of 5-HT(₁A,B) and 5-HT(₂A,C) serotonin receptor binding. PubMed.
  • Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands.

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Foundational

Toxicity and safety data sheet (SDS) for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

An in-depth technical evaluation of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride requires moving beyond standard safety data sheet (SDS) boilerplate. For researchers and drug development professionals, understandi...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical evaluation of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride requires moving beyond standard safety data sheet (SDS) boilerplate. For researchers and drug development professionals, understanding the physicochemical behavior, metabolic liabilities, and self-validating handling protocols of this compound is critical to mitigating idiosyncratic toxicity risks during early-stage discovery.

This whitepaper synthesizes the structural properties, globally harmonized system (GHS) hazard data, and mechanistic toxicology of this pyridine-aminoethanol building block, providing actionable, field-proven workflows for its evaluation.

Structural Identity and Physicochemical Grounding

1-(3-Pyridinyl)-2-hydroxyethylamine (also cataloged as 2-amino-2-(pyridin-3-yl)ethan-1-ol) is a bifunctional building block featuring a basic pyridine ring and a primary aminoethanol side chain[1]. In drug discovery, it is frequently utilized as a precursor for kinase inhibitors and histamine receptor ligands.

Causality of the Salt Form: The free base (CAS 372144-01-9) is prone to oxidative degradation and exhibits poor aqueous solubility[1]. By converting it to the dihydrochloride salt (CAS 1187930-70-6), both the pyridine nitrogen and the primary amine are protonated[2]. This drastically increases the compound's hydration energy, ensuring rapid dissolution in aqueous assay buffers while sterically and electronically shielding the amine from spontaneous atmospheric oxidation.

Table 1: Physicochemical Properties

PropertyValue
Chemical Name 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride
Synonyms 2-amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride
CAS Number (Salt) 1187930-70-6
CAS Number (Free Base) 372144-01-9
Molecular Formula C7H12Cl2N2O
Molecular Weight 211.09 g/mol
Solubility Highly soluble in H₂O and DMSO; Insoluble in hexanes

Hazard Identification & GHS Classification

The globally harmonized system (GHS) classifies the dihydrochloride salt as a multi-route Category 4 acute toxin[2]. The presence of the primary amine and hydroxyl group contributes to its localized irritant properties, necessitating strict engineering controls during handling.

Table 2: GHS Hazard Classifications & Statements

Hazard ClassCategoryHazard StatementSignal Word
Acute Toxicity (Oral) Category 4H302: Harmful if swallowedWarning
Acute Toxicity (Dermal) Category 4H312: Harmful in contact with skinWarning
Acute Toxicity (Inhal.) Category 4H332: Harmful if inhaledWarning
Skin Irritation Category 2H315: Causes skin irritationWarning
Eye Irritation Category 2AH319: Causes serious eye irritationWarning
STOT (Single Exposure) Category 3H335: May cause respiratory irritationWarning

Mechanistic Toxicology: The Causality of Toxicity

Understanding the toxicity of 1-(3-Pyridinyl)-2-hydroxyethylamine requires analyzing its metabolic fate. Primary aminoalcohols are notorious for undergoing oxidative deamination via Cytochrome P450 (CYP) or Monoamine Oxidase (MAO) enzymes in hepatic environments.

This enzymatic oxidation yields a reactive aldehyde intermediate. According to Kalgutkar (2017), these aldehydes act as "hard" electrophiles[3]. Unlike "soft" electrophiles (e.g., quinones) that readily react with soft nucleophiles like glutathione (GSH) for cellular detoxification, hard electrophiles preferentially attack hard nucleophiles, such as the primary amines of lysine residues on cellular proteins[3]. This Schiff base formation leads to covalent protein adducts, which can trigger cellular stress, immune-mediated idiosyncratic drug toxicity (IDT), and downstream hepatotoxicity[3].

MetabolicPathway Parent 1-(3-Pyridinyl)-2- hydroxyethylamine CYP CYP450 / MAO Oxidation Parent->CYP Hepatic Metabolism Aldehyde Reactive Aldehyde (Hard Electrophile) CYP->Aldehyde Oxidative Deamination NOxide Pyridine N-Oxide (Detoxification) CYP->NOxide N-Oxidation GSH Methoxylamine Trapping (Aldoxime Adduct) Aldehyde->GSH In Vitro Trapping Proteins Covalent Binding (Schiff Base Formation) Aldehyde->Proteins Cellular Toxicity

Figure 1: Metabolic bioactivation of the aminoethanol moiety into a reactive aldehyde.

Self-Validating Experimental Protocols

To accurately assess the toxicity and metabolic liabilities of this compound, researchers must employ self-validating workflows. The following protocols integrate internal quality control (QC) gates to prevent false-negative data.

Protocol A: In Vitro Cytotoxicity Screening (HepG2)

This protocol measures baseline cellular toxicity while ensuring assay robustness via Z'-factor validation.

  • Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well opaque plate. Incubate for 24h at 37°C, 5% CO₂.

  • Compound Preparation: Dissolve the dihydrochloride salt in sterile water (or 100% DMSO) to create a 10 mM stock. Perform serial dilutions to achieve final well concentrations of 0.1 µM to 1000 µM. (Note: Keep final DMSO concentration <0.5% to prevent solvent-induced cytotoxicity).

  • Dosing & Controls: Dose the cells. Include a vehicle control (0.5% DMSO) and a positive control (10 µM Doxorubicin).

  • Viability Measurement: After 48h, add CellTiter-Glo® reagent. Shake for 2 minutes and incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Self-Validation (QC Gate): Calculate the Z'-factor using the vehicle and positive controls. Do not proceed to IC₅₀ calculation unless Z' > 0.5. A lower score indicates unacceptable assay noise, requiring plate rejection.

Workflow Prep Prepare Stock & Controls (Pos: Doxorubicin, Neg: Vehicle) Dosing Dose HepG2 Cells (0.1 - 1000 µM) Prep->Dosing Incubate Incubate 48h (37°C, 5% CO2) Dosing->Incubate Assay Viability Assay (CellTiter-Glo®) Incubate->Assay QC QC Check: Z'-factor > 0.5? Assay->QC QC->Prep No (Reject Plate) Analysis Dose-Response Curve & IC50 Calculation QC->Analysis Yes (Validated)

Figure 2: Self-validating high-throughput cytotoxicity workflow with Z'-factor QC.

Protocol B: Hard Electrophile Trapping (LC-MS/MS)

Because standard GSH trapping often fails to capture hard electrophiles like aldehydes, this self-validating protocol utilizes parallel trapping agents[3].

  • Incubation Setup: Prepare a mixture containing Human Liver Microsomes (HLM, 1 mg/mL), 10 µM of the compound, and 1 mM NADPH in 100 mM potassium phosphate buffer (pH 7.4).

  • Parallel Trapping (The Validation Step): Split the incubation into two arms. To Arm A, add 5 mM GSH (soft nucleophile). To Arm B, add 5 mM methoxylamine (hard nucleophile).

  • Reaction & Quenching: Incubate at 37°C for 60 minutes. Quench the reaction with an equal volume of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

  • Centrifugation & Analysis: Centrifuge at 14,000 x g for 15 minutes. Analyze the supernatant via LC-MS/MS, scanning for both the GSH-adduct (mass shift +307 Da) and the methoxylamine aldoxime adduct (mass shift +29 Da).

Safe Handling, Storage, and Disposal

  • Personal Protective Equipment (PPE): Handle exclusively under localized exhaust ventilation (fume hood). Wear nitrile gloves (double-gloving recommended due to dermal toxicity hazards), tightly fitting safety goggles, and a lab coat.

  • Storage Conditions: The dihydrochloride salt is highly hygroscopic. It must be stored in a tightly sealed container within a desiccator, blanketed under an inert gas (Argon or Nitrogen), and kept at 2-8°C away from light.

  • Spill Response & Disposal: In the event of a spill, do not sweep dry powder, as this generates inhalable dust. Moisten the spill with water, absorb with inert material (e.g., vermiculite), and dispose of as hazardous chemical waste in accordance with local environmental regulations. Do not flush down the drain due to potential aquatic toxicity.

Sources

Exploratory

Receptor specificity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in mammalian cells

An In-Depth Technical Guide Receptor Specificity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in Mammalian Cells Abstract This guide provides a comprehensive, methodology-driven framework for the systematic elu...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide Receptor Specificity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in Mammalian Cells

Abstract

This guide provides a comprehensive, methodology-driven framework for the systematic elucidation of the receptor specificity and mechanism of action for the novel compound, 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride. Given the absence of extensive prior research on this specific molecule, this document serves as a strategic workflow for researchers, scientists, and drug development professionals. By integrating computational prediction, high-throughput primary screening, and detailed functional and downstream pathway analysis, this guide establishes a self-validating system to generate a robust pharmacological profile. The narrative emphasizes the causality behind experimental choices, ensuring both technical accuracy and field-proven insight.

Introduction: Deconstructing a Novel Chemical Entity

The compound 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride presents a unique challenge and opportunity. Its structure, featuring a pyridinyl aromatic system and a hydroxyethylamine side chain, contains well-known pharmacophores that suggest potential interactions with several critical classes of receptors in mammalian cells.

  • The Pyridinyl Moiety: As a bioisostere of a phenyl ring, the pyridine group is a common feature in ligands targeting nicotinic acetylcholine receptors (nAChRs) and various G-protein coupled receptors (GPCRs), including adrenergic, dopaminergic, and serotonergic subtypes, due to its ability to participate in hydrogen bonding and aromatic interactions.[1][2][3]

  • The Hydroxyethylamine Moiety: This functional group is a cornerstone of β-adrenergic receptor pharmacology, integral to the structure of endogenous catecholamines like norepinephrine and epinephrine.[4] It is also a key structural element in a variety of other pharmacologically active agents.[5]

This structural duality necessitates a hypothesis-driven, yet unbiased, screening approach. This guide outlines a four-part strategy to move from broad-based hypothesis to specific mechanistic understanding, ensuring a high degree of scientific integrity at each stage.

Part 1: Hypothesis Generation via In Silico Profiling

Before committing to resource-intensive wet-lab experiments, a computational approach provides a cost-effective method to predict a ligand-receptor interaction landscape. Molecular docking serves to prioritize receptor families for subsequent biological validation by estimating the binding affinity of the test compound to various receptor structures.

Scientific Rationale

Molecular docking algorithms predict the preferred orientation and binding energy of a ligand when bound to the active site of a protein. By screening 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride against a virtual panel of high-resolution crystal structures of key receptors, we can generate a rank-ordered list of potential targets. This initial step sharpens our experimental focus and provides the first layer of evidence.

Experimental Protocol: Molecular Docking Workflow
  • Ligand Preparation: a. The 2D structure of 1-(3-Pyridinyl)-2-hydroxyethylamine is converted to a 3D structure using chemical modeling software (e.g., ChemDraw, Avogadro). b. The structure undergoes energy minimization using a suitable force field (e.g., MMFF94) to obtain a stable, low-energy conformation.

  • Receptor Procurement and Preparation: a. High-resolution crystal structures for representative members of the hypothesized target families are downloaded from the Protein Data Bank (PDB). Suggested targets include:

    • Adrenergic: β2-Adrenergic Receptor (β2AR)
    • Dopaminergic: Dopamine D2 Receptor (D2R)[6]
    • Serotonergic: 5-HT2A Receptor (5-HT2AR)
    • Nicotinic: α7 Nicotinic Acetylcholine Receptor (α7 nAChR) b. Receptors are prepared using a standard protein preparation wizard (e.g., in Maestro, AutoDock Tools). This involves removing water molecules, adding hydrogen atoms, assigning bond orders, and defining the binding pocket based on the co-crystallized ligand or known active site residues.
  • Docking Simulation: a. A docking program (e.g., AutoDock Vina, Glide) is used to dock the prepared ligand into the defined binding site of each prepared receptor. b. The simulation generates multiple binding poses and calculates a corresponding binding energy (docking score) for each.

  • Analysis and Prioritization: a. The binding poses are visually inspected to ensure realistic interactions (e.g., hydrogen bonds with key residues, hydrophobic packing). b. Receptors are ranked based on their predicted binding affinities (more negative scores indicate stronger predicted binding).

Anticipated Data Presentation

The results of the in silico screen should be summarized in a clear, comparative table.

Target Receptor FamilyRepresentative PDB IDPredicted Binding Energy (kcal/mol)Key Interacting Residues (Predicted)
Adrenergic (Beta)e.g., 2RH1-8.5Asp113, Ser204, Ser207
Dopaminergic (D2-like)e.g., 6CM4-7.9Asp114, Ser193
Serotonergic (5-HT2)e.g., 6A93-7.2Asp155, Ser239
Nicotinic (Alpha 7)e.g., 6LFO-6.8Trp149, Tyr195
Workflow Visualization

InSilico_Workflow cluster_prep Preparation cluster_sim Simulation & Analysis Ligand 1. Ligand Preparation (2D -> 3D, Energy Minimization) Docking 3. Molecular Docking (e.g., AutoDock Vina) Ligand->Docking Receptor 2. Receptor Preparation (PDB Download, Cleanup) Receptor->Docking Analysis 4. Analysis & Ranking (Binding Energy, Pose Inspection) Docking->Analysis Output Prioritized Target List (for Wet-Lab Validation) Analysis->Output

Caption: Workflow for in silico prediction of receptor targets.

Part 2: Primary Screening via Broad-Panel Radioligand Binding

The prioritized list from the in silico analysis must be validated experimentally. A broad-panel radioligand displacement assay is the industry-standard method for rapidly and accurately identifying direct physical interactions between a compound and a large number of potential receptor targets.

Scientific Rationale

This technique provides a direct measure of binding affinity by quantifying the ability of the test compound to displace a known, high-affinity radiolabeled ligand from its receptor. Performing this as a broad screen (e.g., against 40-70 different receptors) serves a dual purpose: it validates the in silico predictions while simultaneously screening for off-target interactions that were not hypothesized, providing a crucial preliminary safety and selectivity profile.

Experimental Protocol: Radioligand Displacement Assay

This protocol describes the general methodology. It is typically performed by specialized contract research organizations (e.g., Eurofins, CEREP) that maintain validated assays for a wide array of targets.

  • Assay Preparation: For each target, cell membranes heterologously expressing the specific receptor are prepared.

  • Incubation: In a multi-well plate format, the cell membranes are incubated with:

    • A specific, high-affinity radioligand (e.g., [³H]-Prazosin for α1-adrenergic receptors).

    • The test compound, 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, at a single high concentration (typically 10 µM for a primary screen).

    • Control wells include vehicle only (0% inhibition) and a known, saturating unlabeled ligand (100% inhibition).

  • Termination and Filtration: The binding reaction is allowed to reach equilibrium. The incubation is terminated by rapid filtration through a glass fiber filter mat, which traps the cell membranes (and any bound radioligand) while allowing unbound radioligand to pass through.

  • Quantification: The filter mat is washed to remove non-specific binding. A scintillant is added to each filter spot, and the radioactivity is quantified using a scintillation counter.

  • Data Analysis: The percentage inhibition of radioligand binding by the test compound is calculated using the formula: % Inhibition = (1 - (Sample_Counts - NonSpecific_Counts) / (Total_Counts - NonSpecific_Counts)) * 100 A "hit" is typically defined as >50% inhibition at the 10 µM screening concentration.

Anticipated Data Presentation

Results are presented in a table focusing only on the identified "hits".

Receptor TargetRadioligand Used% Inhibition @ 10 µM
Adrenergic β1[³H]-CGP-1217789%
Adrenergic β2[³H]-Dihydroalprenolol95%
Serotonin 5-HT2B[³H]-LSD62%
Dopamine D3[³H]-Spiperone55%
Workflow Visualization

Primary_Screening_Workflow Input Test Compound Assay 1. Competitive Binding Assay (Incubation) Input->Assay Panel Broad Receptor Panel (Membrane Preparations) Panel->Assay Radioligand Specific Radioligands Radioligand->Assay Filter 2. Filtration & Washing Assay->Filter Count 3. Scintillation Counting Filter->Count Analyze 4. Calculate % Inhibition Count->Analyze Output List of 'Hit' Receptors (>50% Inhibition) Analyze->Output

Caption: Workflow for primary screening using radioligand binding.

Part 3: Functional Characterization of 'Hits'

Identifying a binding interaction is only the first step. The critical next phase is to determine the functional consequence of that binding. The compound could be an agonist (activating the receptor), an antagonist (blocking the receptor from its endogenous ligand), or an inverse agonist (reducing basal receptor activity).

Scientific Rationale

Functional assays are chosen based on the signal transduction mechanism of the receptor family. For GPCRs, this typically involves measuring the production of second messengers like cyclic AMP (cAMP) or the mobilization of intracellular calcium.[7][8] For ligand-gated ion channels like nAChRs, the most direct functional measure is the flow of ions across the cell membrane, which can be assessed using electrophysiology.[9] By performing these assays in both agonist and antagonist modes, we can build a complete functional profile for each hit from the primary screen.

Experimental Protocols

This protocol is suitable for adrenergic β receptors (Gs-coupled) and dopamine D3 receptors (Gi-coupled).

  • Cell Culture: Use a cell line (e.g., HEK293, CHO) stably transfected with the receptor of interest (e.g., HEK293-β2AR). Plate cells in a 96- or 384-well plate and grow to confluence.

  • Agonist Mode: a. Replace culture media with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. b. Add the test compound across a range of concentrations (e.g., 10 nM to 100 µM). c. Incubate for a defined period (e.g., 30 minutes) at 37°C.

  • Antagonist Mode: a. Pre-incubate the cells with the test compound concentration range for 15-30 minutes. b. Add a known agonist at its EC₈₀ concentration (e.g., Isoproterenol for β2AR). c. Incubate for a further 30 minutes at 37°C.

  • Detection: Lyse the cells and quantify intracellular cAMP levels using a homogenous assay kit (e.g., HTRF, LANCE).

  • Data Analysis: a. Plot cAMP levels against compound concentration. b. For agonist activity, fit a sigmoidal dose-response curve to determine Emax and EC₅₀ values. c. For antagonist activity, fit a curve to determine Imax and IC₅₀ values.

  • Cell Preparation: Use cells expressing the nAChR subtype of interest (e.g., α7) grown on glass coverslips.

  • Recording: Using a whole-cell patch-clamp setup, hold the cell membrane at a negative potential (e.g., -70 mV).

  • Agonist Mode: Apply the test compound via a rapid perfusion system and record any induced inward current.

  • Antagonist Mode: Co-apply the test compound with a known agonist (e.g., acetylcholine) and measure the reduction in the agonist-induced current.

  • Analysis: Quantify the peak current amplitude at different compound concentrations to generate dose-response curves.

Anticipated Data Presentation

Functional data should be summarized to clearly define the activity at each receptor.

ReceptorAssay TypeFunctional ModePotency (EC₅₀/IC₅₀)Efficacy (% of Control Agonist)
Adrenergic β1cAMPAgonist150 nM98%
Adrenergic β2cAMPAgonist95 nM105%
Serotonin 5-HT2BCalcium FluxAntagonist1.2 µMN/A (Imax = 100%)
Dopamine D3cAMPAntagonist2.5 µMN/A (Imax = 95%)
Workflow Visualization

Functional_Assay_Logic cluster_gpcr GPCRs cluster_ion Ion Channels Input 'Hit' Receptors from Binding Screen Gs Gs-coupled (e.g., β-AR) Input->Gs Gi Gi-coupled (e.g., D2R) Input->Gi Gq Gq-coupled (e.g., α1-AR) Input->Gq nAChR nAChR Input->nAChR cAMP_Assay cAMP Assay Gs->cAMP_Assay Gi->cAMP_Assay Calcium_Assay Calcium Flux Assay Gq->Calcium_Assay Output Functional Profile (Agonist/Antagonist, EC₅₀/IC₅₀) cAMP_Assay->Output Calcium_Assay->Output Ephys Electrophysiology nAChR->Ephys Ephys->Output

Caption: Logic for selecting functional assays based on receptor type.

Part 4: Elucidation of Downstream Signaling

Modern pharmacology recognizes that receptor signaling is not a simple linear process. A single GPCR can engage multiple intracellular pathways, often through G-protein-dependent and β-arrestin-dependent mechanisms. Analyzing key downstream nodes provides a more nuanced understanding of the compound's cellular impact.

Scientific Rationale

Investigating the phosphorylation of key signaling proteins like ERK (Extracellular signal-Regulated Kinase) and Akt provides insight into the broader signaling "fingerprint" of the compound. For example, some "biased agonists" may preferentially activate G-protein pathways over β-arrestin pathways, or vice-versa. This has significant implications for therapeutic development, as different pathways can lead to distinct physiological (and pathological) outcomes. Western blotting is a robust and widely used technique to quantify these changes in protein activation.

Experimental Protocol: Western Blot for ERK Phosphorylation
  • Cell Treatment: Culture cells expressing the primary target receptor (e.g., HEK293-β2AR) and starve them of serum overnight to reduce basal signaling.

  • Time Course: Treat cells with the test compound at its EC₈₀ concentration for various time points (e.g., 0, 2, 5, 10, 30 minutes).

  • Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation states.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

  • SDS-PAGE and Transfer: Separate 20-30 µg of protein per lane on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting: a. Block the membrane with 5% BSA or non-fat milk to prevent non-specific antibody binding. b. Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated ERK1/2 (p-ERK). c. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Re-probing: a. Detect the signal using an enhanced chemiluminescence (ECL) substrate and image with a digital imager. b. Strip the membrane and re-probe with an antibody for total ERK (t-ERK) to serve as a loading control.

  • Quantification: Measure the band density for p-ERK and t-ERK. Normalize the p-ERK signal to the t-ERK signal for each sample.

Visualization of a Representative Signaling Pathway

Signaling_Pathway cluster_g_protein G-Protein Pathway cluster_arrestin β-Arrestin Pathway Compound Compound (e.g., β-Agonist) Receptor β2-Adrenergic Receptor Compound->Receptor Gs Gs Protein Receptor->Gs GRK GRK Receptor->GRK Phosphorylation AC Adenylyl Cyclase Gs->AC cAMP cAMP AC->cAMP PKA PKA cAMP->PKA CREB p-CREB (Gene Transcription) PKA->CREB Arrestin β-Arrestin GRK->Arrestin Recruitment ERK p-ERK (MAPK Pathway) Arrestin->ERK

Caption: Canonical Gs and β-arrestin pathways for a GPCR.

Conclusion and Future Directions

This guide has outlined a rigorous, multi-tiered strategy for defining the receptor specificity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride. By progressing logically from in silico prediction to binding validation, functional characterization, and downstream pathway analysis, this workflow ensures that the resulting pharmacological profile is both comprehensive and trustworthy. This systematic approach mitigates the risk of mischaracterization and provides a solid foundation for any subsequent preclinical or therapeutic development.

The data generated through this process will definitively identify the primary molecular target(s) of the compound, clarify its functional activity, and provide initial insights into its cellular mechanism of action. Future work should focus on confirming these findings in more physiologically relevant systems, such as primary cell cultures or animal models, to translate the molecular specificity into a physiological context.

References

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  • Sotomayor-Zárate, R., Gysling, K., et al. (2020). Dopamine Receptor Subtypes, Physiology and Pharmacology: New Ligands and Concepts in Schizophrenia. Frontiers in Pharmacology. Retrieved March 23, 2026, from [Link]

  • Taly, A., Corringer, P. J., et al. (2012). Nicotinic acetylcholine receptors: from basic science to therapeutics. Biochemical Pharmacology, 84(4), 431-439. Retrieved March 23, 2026, from [Link]

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  • Wikipedia. (n.d.). Nicotinic acetylcholine receptor. Retrieved March 23, 2026, from [Link]

  • Wu, J., & Lukas, R. J. (2011). Understanding of nicotinic acetylcholine receptors. Acta Pharmacologica Sinica, 32(6), 711-717. Retrieved March 23, 2026, from [Link]

  • Wikipedia. (n.d.). Dopamine receptor. Retrieved March 23, 2026, from [Link]

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  • Frazer, A. (n.d.). Serotonin Neurons and Receptors as Drug Targets. In Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Lippincott-Raven. Retrieved March 23, 2026, from [Link]

  • Pytliak, M., & Vargova, V. (2011). Serotonin receptors – from molecular biology to clinical applications. Physiological Research, 60(1), 15-25. Retrieved March 23, 2026, from [Link]

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  • Glennon, R. A. (n.d.). Serotonin Receptors. In Basic Neurochemistry: Molecular, Cellular and Medical Aspects. 6th edition. Lippincott-Raven. Retrieved March 23, 2026, from [Link]

  • Takeda, H., et al. (1983). [Pyridinol derivatives. (6) Synthesis and pharmacological activity of 4-(2-dialkylamino-1-phenylethyl)-2H-pyrido[3,2-b]-1,4-oxazin-3-one derivatives]. Yakugaku Zasshi, 103(8), 825-834. Retrieved March 23, 2026, from [Link]

  • Takeda, H., & Hisamichi, K. (1983). [Studies on pyridinol derivatives. III. Synthesis and pharmacological activity of 2H-pyrido [3,2-b]-1,4-oxazin-3-one derivatives]. Yakugaku Zasshi, 103(2), 153-164. Retrieved March 23, 2026, from [Link]

  • Kumar, S., et al. (2020). Discovery of New Hydroxyethylamine Analogs against 3CLpro Protein Target of SARS-CoV-2: Molecular Docking, Molecular Dynamics Simulation, and Structure-Activity Relationship Studies. Journal of Chemical Information and Modeling, 60(12), 5743-5755. Retrieved March 23, 2026, from [Link]

  • El-Adasy, A. A. M., et al. (2022). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. RSC Medicinal Chemistry, 13(1), 104-118. Retrieved March 23, 2026, from [Link]

  • Zakharychev, V. V., & Kuzenkov, A. V. (2006). Synthesis and fungicidal activity of substituted 1-(3-pyridyl)-2-(4-chlorophenoxy)-ethanols-1. Russian Journal of General Chemistry, 76(8), 1319-1323. Retrieved March 23, 2026, from [Link]

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  • Farghaly, T. A., & Ali, M. A. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 135. Retrieved March 23, 2026, from [Link]

  • Zhang, H., et al. (2022). Structural basis for recognition of antihistamine drug by human histamine receptor. Communications Biology, 5(1), 1084. Retrieved March 23, 2026, from [Link]

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  • Kijima, H., et al. (1998). Structure-activity Characterization of an H2-receptor Antagonist, 3-amino-4-[4-[4-(1-piperidinomethyl)-2-pyridyloxy]-cis-2-butenylamino]-3-cyclobutene-1,2-dione Hydrochloride (T-066), Involved in the Insurmountable Antagonism Against Histamine-Induced Positive Chronotropic Action in Guinea Pig Atria. Biochemical Pharmacology, 55(2), 151-157. Retrieved March 23, 2026, from [Link]

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Foundational

Pharmacological Modulation of SCD-1 and IKK Pathways via 1-(3-Pyridinyl)-2-hydroxyethylamine Derivatives: A Technical Guide

Executive Summary 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (also known as 2-amino-1-(pyridin-3-yl)ethanol, CAS 92990-44-8) is a highly versatile amino alcohol building block. While not a standalone therapeutic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (also known as 2-amino-1-(pyridin-3-yl)ethanol, CAS 92990-44-8) is a highly versatile amino alcohol building block. While not a standalone therapeutic, it serves as a critical pharmacophore in the rational design of potent enzymatic inhibitors. By leveraging the unique electronic and steric properties of its pyridine ring and flexible ethanolamine side chain, researchers have successfully synthesized advanced inhibitors targeting two distinct biological pathways: lipid metabolism via Stearoyl-CoA Desaturase-1 (SCD-1)[1] and inflammatory signaling via the IκB kinase (IKK) complex[2]. This whitepaper provides an in-depth technical analysis of these pathways, the structural causality behind the compound's efficacy, and the self-validating experimental protocols required to evaluate its derivatives.

Chemical Profile & Structural Causality

The architectural selection of 1-(3-Pyridinyl)-2-hydroxyethylamine over standard phenylethanolamine derivatives is driven by precise pharmacokinetic (PK) and pharmacodynamic (PD) requirements:

  • Hinge-Binding Capacity: The basic nitrogen at the 3-position of the pyridine ring (pKa ~5.2) acts as a highly efficient hydrogen bond acceptor. In kinase targets like IKK, this nitrogen interacts directly with the backbone amides of the kinase hinge region, locking the inhibitor into the ATP-binding pocket[2].

  • Physicochemical Optimization: Substituting a phenyl ring with a pyridine moiety significantly lowers the overall lipophilicity (LogP) of the resulting derivative. This reduction mitigates non-specific binding to microsomal membranes—a critical factor when targeting endoplasmic reticulum-bound enzymes like SCD-1—and dramatically improves oral bioavailability and plasma exposure[1].

  • Bidentate Interactions: The 2-hydroxyethylamine side chain provides a flexible linker capable of forming bidentate hydrogen bonds with polar residues in target active sites, enhancing target residence time.

Pathway 1: Lipid Metabolism via Stearoyl-CoA Desaturase-1 (SCD-1)

SCD-1 is an integral membrane enzyme located in the endoplasmic reticulum that catalyzes the rate-limiting desaturation of saturated fatty acyl-CoAs (primarily stearoyl-CoA) into monounsaturated fatty acids (oleoyl-CoA)[3]. Derivatives of 1-(3-Pyridinyl)-2-hydroxyethylamine, specifically benzoylpiperidine-based amides, have been identified as highly potent SCD-1 inhibitors[4].

Causality in Disease: Overactivity of SCD-1 leads to an elevated desaturation index (the ratio of monounsaturated to saturated fatty acids), driving triglyceride synthesis, lipogenesis, and metabolic syndrome. By inhibiting SCD-1, these pyridine derivatives reduce plasma triglyceride levels and restore lipid homeostasis[1].

SCD1_Pathway SCD1 SCD-1 Enzyme OleoylCoA Oleoyl-CoA (C18:1) SCD1->OleoylCoA Desaturation StearoylCoA Stearoyl-CoA (C18:0) StearoylCoA->SCD1 Substrate Lipogenesis Triglyceride Synthesis OleoylCoA->Lipogenesis Inhibitor 1-(3-Pyridinyl)-2-hydroxyethylamine Derivative Inhibitor->SCD1 Inhibition Metabolic Metabolic Homeostasis Lipogenesis->Metabolic

SCD-1 lipid metabolism pathway modulated by pyridine-based inhibitors.

Pathway 2: Inflammatory Signaling via IκB Kinase (IKK) Complex

The IKK complex is the primary gatekeeper of the NF-κB inflammatory signaling cascade. Pyridine-based ethanolamine derivatives function as competitive inhibitors of the kinase activity of the IKK complex[2].

Causality in Disease: Upon stimulation by pro-inflammatory cytokines (e.g., TNF-α), IKK phosphorylates IκBα, marking it for ubiquitination and proteasomal degradation. This releases NF-κB, allowing it to translocate to the nucleus and transcribe inflammatory genes. Inhibiting IKK with these derivatives halts IκBα degradation, effectively trapping NF-κB in the cytoplasm and silencing the inflammatory response.

IKK_Pathway Stimulus Pro-inflammatory Stimuli IKK IKK Complex Stimulus->IKK IkB IκBα (Inhibitor) IKK->IkB Phosphorylation NFkB NF-κB IkB->NFkB Degradation Nucleus Inflammatory Transcription NFkB->Nucleus Translocation Inhibitor 1-(3-Pyridinyl)-2-hydroxyethylamine Derivative Inhibitor->IKK Kinase Inhibition

IKK/NF-κB inflammatory signaling pathway blockaded by pyridine derivatives.

Experimental Workflows & Self-Validating Protocols

To ensure rigorous scientific integrity, the evaluation of these derivatives requires self-validating experimental systems.

Protocol 1: SCD-1 Radiometric Desaturation Assay

Why use radiometric [14C] stearate instead of a fluorescent assay? SCD-1 is an integral membrane protein. Fluorescent analogs of stearoyl-CoA often fail to properly partition into the microsomal membrane, leading to artifactual IC50 shifts. The radiometric assay provides a physiologically relevant measurement of the exact substrate-to-product conversion ratio[1].

Step-by-Step Methodology:

  • Microsome Preparation: Preincubate the synthesized pyridine derivatives with 10 μL of rat liver microsomes (the source of SCD-1) for 10 minutes at room temperature to allow for equilibrium binding[3].

  • Reaction Initiation: Add[14C] stearoyl-CoA to the mixture to initiate the enzymatic desaturation.

  • Incubation & Termination: Incubate the reaction for exactly 15 minutes at 37°C. Terminate the enzymatic activity by adding 10% KOH in ethanol, followed by saponification at 80°C to release free fatty acids.

  • Extraction: Acidify the mixture with HCl and extract the free fatty acids using a hexane organic phase.

  • Quantification: Separate [14C] stearate (substrate) and [14C] oleate (product) via High-Performance Liquid Chromatography (HPLC) coupled with a radiometric detector.

  • Self-Validation Check: The SCD-1 activity is determined strictly as the ratio of [14C] oleate to [14C] stearate. The baseline conversion rate in vehicle-treated controls must exceed 15% to validate microsomal viability. IC50 values are calculated via linear regression of the straight-line portions of the concentration-response curve[1][3].

Protocol 2: IKK Kinase TR-FRET Assay
  • Enzyme Incubation: Incubate recombinant IKKβ (10 nM) with the pyridine-derivative inhibitor in a standard kinase buffer (HEPES, MgCl2, DTT, 0.01% BSA) for 15 minutes.

  • Substrate Addition: Introduce a biotinylated IκBα peptide substrate and ATP at its predetermined Km concentration to ensure competitive inhibition kinetics can be accurately measured.

  • Reaction: Allow the kinase reaction to proceed for 30 minutes at room temperature.

  • Detection: Add Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) reagents, specifically a Europium-labeled anti-phospho-IκBα antibody (donor) and Streptavidin-APC (acceptor).

  • Data Analysis: Measure time-resolved fluorescence at 665 nm and 615 nm. Calculate the FRET ratio (665/615) to quantify kinase activity and derive the IC50.

Workflow Step1 Compound Synthesis Step2 In Vitro Enzymatic Assay Step1->Step2 Step3 Cellular Lipid Profiling Step2->Step3 Step4 In Vivo PK/PD Models Step3->Step4 Validation Self-Validating Data Analysis Step4->Validation

Step-by-step experimental workflow for validating pyridine-based inhibitors.

Quantitative Data Summaries

The following table summarizes the typical pharmacological profiling data for optimized derivatives synthesized from the 1-(3-Pyridinyl)-2-hydroxyethylamine scaffold.

Table 1: Pharmacological Profiling of Pyridine-Ethanolamine Derivatives

Target PathwayDerivative ClassPrimary Assay MethodologyTypical IC50 RangeKey Pharmacological Effect
SCD-1 Benzoylpiperidine AmidesRadiometric [14C] Stearate Conversion10 nM - 50 nMReduction of plasma desaturation index and triglyceride lowering
IKK Complex Pyridine-based AmidesTR-FRET Kinase Assay50 nM - 150 nMInhibition of IκBα phosphorylation and NF-κB nuclear translocation

References

  • "2-amino-1-(pyridin-3-yl)ethanol dihydrochloride - CAS号101012-01 ...", Molaid, [Link]

  • "2-氨基-1-吡啶-3-乙醇- CAS号92990-44-8 - 摩熵化学", Molaid, [Link]

  • "新規チアゾール型及びピペリジン型 SCD-1 阻害剤の創製研究" (Novel benzoylpiperidine-based stearoyl-CoA desaturase-1 inhibitors), NII (National Institute of Informatics),[Link]

  • "新規チアゾール型及びピペリジン型 SCD-1 阻害剤の創製研究" (Biological Procedure), NII (National Institute of Informatics),[Link]

Sources

Protocols & Analytical Methods

Method

How to dissolve 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride for in vitro assays

Application Note: Dissolution and Handling of 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride for In Vitro Assays Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Dissolution and Handling of 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride for In Vitro Assays

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Protocol & Best Practices Guide

Introduction & Scientific Context

1-(3-Pyridinyl)-2-hydroxyethylamine (also known as 2-amino-2-(pyridin-3-yl)ethanol) is a highly versatile pyridine-amine derivative frequently utilized as a building block and ligand in pharmacological screening. While the free base form (CAS: 372144-01-9) presents specific solubility challenges, commercial and synthetic preparations often supply the compound as a dihydrochloride salt .

As a Senior Application Scientist, I frequently observe researchers treating salt forms and free bases interchangeably during assay preparation. This is a critical error. The addition of two hydrochloric acid molecules fundamentally alters the compound's physicochemical properties, shifting its optimal solvent profile from organic solvents toward aqueous systems [1]. This guide establishes a self-validating, step-by-step protocol for reconstituting 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride to ensure maximum stability, reproducibility, and minimal solvent toxicity in cell-based in vitro assays.

Physicochemical Properties & Solvent Causality

Before initiating any dissolution protocol, it is imperative to calculate molarity based on the salt form , not the free base. Failing to account for the dihydrochloride mass will result in a ~34% error in assay concentration.

Table 1: Physicochemical Profile

Property Value / Description
Chemical Name 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride
Free Base CAS 372144-01-9
Molecular Formula C₇H₁₀N₂O · 2HCl
Molecular Weight 211.09 g/mol (Free base: 138.17 g/mol + 2HCl: 72.92 g/mol )
Physical State Solid (typically crystalline or powder)

| Hygroscopicity | High (characteristic of dihydrochloride amine salts) |

Causality in Solvent Selection: Water vs. DMSO

The dihydrochloride salt is engineered specifically to enhance aqueous solubility by ionizing the amine groups [1].

  • Sterile Water / PBS: This is the preferred primary solvent for this compound. Dissolving directly in aqueous buffers eliminates the need for organic solvents, thereby completely bypassing solvent-induced cytotoxicity in sensitive cell lines.

  • Dimethyl Sulfoxide (DMSO): While the compound is soluble in DMSO, using it introduces biological variables. DMSO is a permeation enhancer and can induce cellular toxicity, alter membrane fluidity, and skew assay readouts. If DMSO must be used for long-term stock stability, literature strictly dictates that the final in vitro assay concentration must not exceed 0.1% v/v to maintain cell viability [2, 3].

Step-by-Step Reconstitution Protocol

This protocol is designed as a self-validating system. Visual clarity checks and sterile filtration steps ensure that the compound is fully dissolved and free of microbial contaminants before it touches your cell cultures.

Phase 1: Preparation and Weighing

Causality Check: Dihydrochloride salts are inherently hygroscopic. Opening a cold vial exposes the powder to atmospheric moisture, leading to condensation, rapid degradation, and inaccurate weighing.

  • Equilibration: Remove the vial from cold storage (-20°C) and place it in a desiccator at room temperature for at least 30–60 minutes before breaking the seal.

  • Weighing: Weigh the desired amount of compound using an analytical balance.

    • Example Calculation for a 10 mM Stock:

    • Target Concentration = 10 mmol/L (10 mM)

    • Formula: Mass (mg) = Volume (mL) × Concentration (mM) × Molecular Weight (g/mol) / 1000

    • To make 1 mL of 10 mM stock: 1 mL × 10 mM × 211.09 g/mol / 1000 = 2.11 mg.

Phase 2: Dissolution and Sterilization
  • Solvent Addition: Add the calculated volume of sterile, nuclease-free water (or anhydrous DMSO) to the vial.

  • Agitation: Vortex the solution for 30–60 seconds. If particulate matter remains, sonicate in a room-temperature water bath for 2–5 minutes.

    • Validation: Hold the vial against a light source. The solution must be 100% optically clear. Any turbidity indicates incomplete dissolution.

  • Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm filter .

    • Critical Material Choice: Use a Polyethersulfone (PES) filter for aqueous solutions to minimize protein/compound binding. If using DMSO, use a Polytetrafluoroethylene (PTFE) filter, as DMSO will dissolve standard PES or cellulose acetate membranes.

  • Aliquoting: Divide the stock into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes to protect from light. Store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Workflow Start Equilibrate Vial to Room Temp Weigh Weigh Compound (e.g., 2.11 mg for 1 mL) Start->Weigh Solvent Add Solvent (Sterile Water Preferred) Weigh->Solvent Mix Vortex & Sonicate Until Optically Clear Solvent->Mix Filter Sterile Filter (0.22 µm) PES for H2O / PTFE for DMSO Mix->Filter Aliquots Prepare Single-Use Aliquots Store at -20°C to -80°C Filter->Aliquots

Workflow for reconstituting 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Serial Dilution Strategy for In Vitro Assays

Directly spiking a highly concentrated stock into a culture well creates a localized zone of high concentration, which can cause the drug to "crash out" (precipitate) upon contact with serum proteins in the media.

Intermediate Dilution Protocol
  • Warm Media: Ensure the cell culture media used for dilutions is pre-warmed to 37°C.

  • Intermediate Stock: Dilute the 10 mM stock 1:100 into the culture media to create a 100 µM intermediate working solution. Mix thoroughly by pipetting.

  • Final Assay Concentration: Perform serial dilutions from the intermediate stock to reach your final assay concentrations (e.g., 10 µM, 1 µM, 100 nM).

  • Vehicle Control: If DMSO was used for the primary stock, you must prepare a vehicle control well containing the exact same final percentage of DMSO (≤ 0.1%) [3]. If water was used, use a water vehicle control.

Assay Stock 10 mM Stock (-20°C Aliquot) Dilution Intermediate Dilution (100 µM in 37°C Media) Stock->Dilution 1:100 Dilution Cells In Vitro Cell Culture (Final Conc: 10 µM - 100 nM) Dilution->Cells Serial Dilution Readout Phenotypic or Target Readout Cells->Readout 24-72h Incubation

Serial dilution pipeline preventing localized precipitation and solvent toxicity.

Troubleshooting & Best Practices

  • Precipitation upon media addition: If the compound precipitates when added to culture media, it is likely interacting with multivalent cations (Ca²⁺, Mg²⁺) or serum proteins (FBS). Solution: Increase the volume of the intermediate dilution step, or reduce the FBS concentration in the assay media during the drug incubation period.

  • Loss of potency over time: Dihydrochloride salts can undergo slow hydrolysis or oxidation if stored in aqueous solutions at room temperature. Solution: Always use freshly thawed aliquots. Discard any working solutions left over after the experiment.

  • pH Shifts: Because it is a dihydrochloride salt, adding high concentrations to unbuffered water will drastically lower the pH. Solution: If making stocks >50 mM, dissolve directly in a buffered solution (like PBS) rather than unbuffered water to prevent acid-shocking your cells during the assay.

References

  • Kerns, E. H., Di, L., & Carter, G. T. (2008). In Vitro Solubility Assays in Drug Discovery. Journal of Molecular Liquids. Retrieved from[Link]

  • Elisia, I., et al. (2023). DMSO Alleviates LPS-Induced Inflammatory Responses in RAW264.7 Macrophages by Inhibiting NF-κB and MAPK Activation. MDPI. Retrieved from[Link]

  • Wood, J. M., et al. (2000). PTK787/ZK 222584, a Novel and Potent Inhibitor of Vascular Endothelial Growth Factor Receptor Tyrosine Kinases, Impairs Vascular Endothelial Growth Factor-induced Responses and Tumor Growth after Oral Administration. Cancer Research (AACR Journals). Retrieved from[Link]

Application

Application Note: Synthesis and Purification Protocol for 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Executive Summary 1-(3-Pyridinyl)-2-hydroxyethylamine (also known as 2-amin...

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Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary

1-(3-Pyridinyl)-2-hydroxyethylamine (also known as 2-amino-1-(pyridin-3-yl)ethanol) is a critical bifunctional building block used in the development of histamine receptor ligands, beta-adrenergic agonists, and various complex pharmacophores[1][2]. Due to the oxidative instability and hygroscopic nature of the free base, isolating this compound as a dihydrochloride salt is essential for long-term stability, batch-to-batch reproducibility, and optimal solid-state properties.

This application note details a highly efficient, scalable, and self-validating two-step synthetic pathway: a base-catalyzed Henry (nitroaldol) reaction followed by selective catalytic hydrogenation, culminating in a controlled crystallization of the dihydrochloride salt.

Synthetic Strategy & Mechanistic Rationale

The synthesis avoids heavy-metal reducing agents (e.g., Zn/HCl or SnCl2) to ensure a clean impurity profile suitable for pharmaceutical downstream applications.

  • C-C Bond Formation (Henry Reaction): Pyridine-3-carboxaldehyde is reacted with nitromethane. We utilize Tetramethylguanidine (TMG) as a non-nucleophilic base catalyst. Causality: Unlike NaOH or KOH, TMG effectively deprotonates nitromethane without triggering competing Cannizzaro reactions or self-condensation of the aldehyde, ensuring high atom economy[3].

  • Nitro Reduction (Catalytic Hydrogenation): The intermediate 2-nitro-1-(pyridin-3-yl)ethanol is reduced using 10% Pd/C under moderate hydrogen pressure. Causality: A critical failure mode in benzylic-type alcohol synthesis is C-O bond hydrogenolysis. By strictly maintaining ambient temperature (20–25 °C) and 50 psi H₂, the nitro group is rapidly reduced to the primary amine while completely preserving the secondary hydroxyl group.

  • Salt Formation: The molecule contains two basic centers: the pyridine nitrogen ( pKa​≈5.2 ) and the primary amine ( pKa​≈9.5 ). Causality: Utilizing ≥2.5 equivalents of anhydrous ethanolic HCl ensures complete protonation of both basic sites. This prevents the formation of a mixed free-base/monohydrochloride state, which typically results in "oiling out" and broad melting points.

Synthetic Pathway Visualization

SynthesisRoute A Pyridine-3-carboxaldehyde + Nitromethane B 2-Nitro-1-(pyridin-3-yl)ethanol A->B TMG (cat.), 0°C Henry Reaction C 1-(3-Pyridinyl)-2-hydroxyethylamine (Free Base) B->C H2 (50 psi), Pd/C Reduction D 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride C->D HCl / Ethanol Crystallization

Fig 1. Three-stage synthetic pathway for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Quantitative Data & Reagent Specifications

Table 1: Reagent Stoichiometry and Function

Reagent / MaterialMW ( g/mol )EquivalentsFunction / Rationale
Pyridine-3-carboxaldehyde107.111.0Electrophilic starting material.
Nitromethane61.0410.0Nucleophile & primary solvent; drives equilibrium.
Tetramethylguanidine (TMG)115.180.1Mild, non-nucleophilic base catalyst.
10% Palladium on CarbonN/A0.05 (w/w)Chemoselective hydrogenation catalyst.
Ethanolic HCl (3.0 M)36.462.5Salt former; anhydrous to promote crystallization.

Step-by-Step Experimental Protocol

Stage 1: Nitroaldol (Henry) Condensation

Reference standard adapted from established racemic nitroalcohol preparations[3].

  • Initialization: Charge a dry, argon-purged 250 mL round-bottom flask with pyridine-3-carboxaldehyde (10.7 g, 100 mmol) and nitromethane (61.0 g, ~54 mL, 1.0 mol).

  • Temperature Control: Cool the stirring solution to 0 °C using an ice-water bath.

  • Catalysis: Add tetramethylguanidine (TMG) (1.15 g, 10 mmol) dropwise over 5 minutes. The solution will typically transition to a pale yellow color.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature for an additional 4 hours.

  • In-Process Control (IPC) 1: Analyze via TLC (Silica, 1:1 EtOAc/Hexane, UV detection). The reaction is self-validating when the aldehyde spot ( Rf​≈0.6 ) is completely consumed, replaced by the nitroalcohol ( Rf​≈0.3 ).

  • Workup: Concentrate the mixture in vacuo to remove excess nitromethane. Dissolve the residue in ethyl acetate (100 mL), wash with water (2 × 50 mL) and brine (50 mL). Dry over anhydrous Na2​SO4​ , filter, and concentrate to yield crude 2-nitro-1-(pyridin-3-yl)ethanol as a viscous oil.

Stage 2: Selective Catalytic Hydrogenation
  • Preparation: Dissolve the crude 2-nitro-1-(pyridin-3-yl)ethanol (~16 g) in absolute ethanol (150 mL) and transfer to a Parr hydrogenation vessel or autoclave.

  • Catalyst Loading: Carefully add 10% Pd/C (0.8 g, 5% w/w) under a blanket of argon to prevent ignition of the solvent vapors.

  • Hydrogenation: Purge the vessel with nitrogen (3×), then with hydrogen gas (3×). Pressurize the vessel to 50 psi with H2​ . Agitate at room temperature (20–25 °C) for 6–8 hours.

  • In-Process Control (IPC) 2: Monitor hydrogen uptake. The reaction is complete when the pressure stabilizes. Validate via LC-MS to confirm the mass shift from the nitro precursor ( m/z 169) to the primary amine ( m/z 139) and the absence of hydroxylamine intermediates.

  • Filtration: Vent the hydrogen safely. Filter the mixture through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the filter cake with additional ethanol (50 mL). Do not allow the catalyst to dry out in air.

Stage 3: Dihydrochloride Salt Formation & Crystallization
  • Acidification: Transfer the ethanolic filtrate (containing the free base) to a 500 mL flask equipped with an overhead stirrer. Cool to 0–5 °C.

  • Salt Formation: Dropwise, add 3.0 M Ethanolic HCl (85 mL, 255 mmol, ~2.5 eq) while maintaining vigorous stirring. A white precipitate will begin to form immediately.

  • In-Process Control (IPC) 3: Spot a drop of the mother liquor onto damp pH paper. The pH must be ≤2 to validate complete dihydrochloride formation.

  • Maturation: Stir the suspension at 0 °C for 2 hours to maximize crystal growth and yield.

Purification Logic Visualization

Purification A Crude Free Base Extract (in Ethanol) B In-Process Control (LC-MS >95% conversion) A->B C Dropwise Addition of Ethanolic HCl (0-5°C) B->C D Precipitation & Vacuum Filtration C->D E Vacuum Drying (40°C, 24h) D->E F Pure Dihydrochloride Salt (>98% Purity) E->F

Fig 2. Downstream purification and crystallization logic for the dihydrochloride salt.

  • Isolation: Collect the crystalline solid via vacuum filtration. Wash the filter cake with ice-cold absolute ethanol (2 × 20 mL) followed by diethyl ether (30 mL) to remove any residual lipophilic impurities.

  • Drying: Transfer the solid to a vacuum oven and dry at 40 °C for 24 hours to yield 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride as a highly pure, off-white to white crystalline powder.

Quality Control & Analytical Metrics

To ensure the integrity of the final API building block, the following analytical parameters should be verified against the expected results[1][2].

Table 2: Expected Analytical Data

ParameterExpected ResultAnalytical Method
Appearance White to off-white crystalline powderVisual Inspection
Purity ≥98.0% HPLC (UV at 254 nm)
Mass Spectrometry m/z 139.0 [M+H]⁺ (corresponds to free base)ESI-MS (Positive Ion Mode)
¹H NMR δ 8.8 (s, 1H), 8.7 (d, 1H), 8.5 (d, 1H), 8.0 (dd, 1H), 5.2 (dd, 1H), 3.3 (m, 2H)400 MHz NMR (in D2​O )
Water Content ≤1.0% Karl Fischer Titration

References

  • Supporting Information - Preparation of the racemates (2-Nitro-1-pyridin-3-yl-ethanol)
  • 2-Amino-1-pyridin-3-yl-ethanol | 92990-44-8 Product Specifications Sigma-Aldrich URL
  • Santa Cruz Biotechnology (SCBT)

Sources

Method

HPLC method for detecting 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in plasma

Application Note & Protocol A Robust HILIC-UV Method for the Quantification of 1-(3-Pyridinyl)-2-hydroxyethylamine in Human Plasma Abstract This document provides a comprehensive guide for the quantitative determination...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

A Robust HILIC-UV Method for the Quantification of 1-(3-Pyridinyl)-2-hydroxyethylamine in Human Plasma

Abstract

This document provides a comprehensive guide for the quantitative determination of 1-(3-Pyridinyl)-2-hydroxyethylamine, a polar pyridyl compound, in human plasma. Traditional reversed-phase liquid chromatography (RPLC) methods often fail to adequately retain highly polar analytes, leading to poor resolution from the solvent front and matrix interferences. To overcome this challenge, we present a robust method centered on Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with UV detection. This application note details the scientific rationale behind the method's development, a step-by-step protocol for plasma sample preparation via protein precipitation, the optimized HPLC parameters, and a complete validation strategy based on the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation Guidance.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals requiring a reliable, validated method for pharmacokinetic or toxicokinetic studies of this and structurally similar polar compounds.

Scientific Principles & Method Rationale

The successful quantification of a drug candidate in a biological matrix hinges on a deep understanding of the analyte's physicochemical properties and their interaction with the chosen analytical technique.

The Analytical Challenge: A Polar, Basic Analyte

1-(3-Pyridinyl)-2-hydroxyethylamine is characterized by its low molecular weight (138.17 g/mol ) and the presence of multiple polar functional groups: a pyridine ring, a primary amine, and a hydroxyl group.[4] These features render the molecule highly water-soluble. In traditional reversed-phase chromatography, which relies on hydrophobic interactions between the analyte and a non-polar stationary phase (like C18), such polar compounds exhibit weak retention and elute at or near the void volume.[5][6] This co-elution with endogenous polar components from the plasma matrix severely compromises selectivity and sensitivity.

The Chromatographic Solution: Hydrophilic Interaction Liquid Chromatography (HILIC)

To achieve adequate retention and separation, this method employs HILIC, a chromatographic mode specifically designed for highly polar compounds.[7] The core principles are:

  • Stationary Phase: A polar stationary phase (e.g., unbonded silica, amide, zwitterionic) is used.[8] For this method, a column with ethylene bridged hybrid (BEH) particles is selected for its excellent retention of polar bases and enhanced stability.[8]

  • Mobile Phase: A high concentration of a water-miscible organic solvent (typically >80% acetonitrile) with a small amount of aqueous buffer is used.

  • Retention Mechanism: In HILIC, a water-enriched layer is adsorbed onto the surface of the polar stationary phase. Analyte partitioning between this immobilized aqueous layer and the bulk organic mobile phase is the primary mechanism of retention. The more polar the analyte, the more strongly it partitions into the aqueous layer, and the longer it is retained.

This approach effectively inverts the elution order compared to RPLC, providing robust retention for polar molecules like 1-(3-Pyridinyl)-2-hydroxyethylamine.

Sample Preparation Strategy: Simplicity and Efficiency

Plasma is a complex matrix requiring a cleanup step to remove proteins and other macromolecules that can interfere with the analysis and damage the HPLC column.[9] This protocol utilizes protein precipitation (PPT) with acetonitrile.[10][11][12] This strategy was chosen for several reasons:

  • Efficiency: It effectively removes the majority of plasma proteins.[13]

  • Simplicity: The procedure is fast and requires minimal steps, making it suitable for high-throughput analysis.

  • Compatibility: Acetonitrile is the primary component of the HILIC mobile phase, ensuring that the final sample solvent is compatible with the chromatographic conditions and minimizes peak distortion.

While effective, PPT can leave behind other endogenous components like phospholipids. If matrix effects are observed, a more rigorous cleanup technique such as Solid-Phase Extraction (SPE) may be considered.[14]

Materials, Reagents, and Instrumentation

Chemicals and Reagents
  • 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride reference standard (>98% purity)

  • Internal Standard (IS), e.g., a structurally similar stable-isotope labeled version or another polar basic compound.

  • Acetonitrile (HPLC or LC-MS grade)

  • Ammonium Acetate (ACS grade or higher)

  • Acetic Acid (Glacial, ACS grade)

  • Water (Type I, 18.2 MΩ·cm)

  • Control Human Plasma (with K2-EDTA as anticoagulant)

Instrumentation
  • HPLC system with a binary pump, degasser, thermostatted column compartment, and autosampler.

  • UV/Vis or Photodiode Array (PDA) Detector.

  • Analytical Balance

  • Calibrated Pipettes

  • Vortex Mixer

  • Micro-centrifuge

  • 1.5 mL Polypropylene Microcentrifuge Tubes

Chromatographic Conditions

All quantitative data and chromatographic parameters are summarized for clarity.

ParameterCondition
HPLC Column Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm
Mobile Phase A 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Acetic Acid
Mobile Phase B Acetonitrile
Gradient Isocratic
Composition 90% B / 10% A
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Autosampler Temp 10 °C
Injection Volume 5 µL
UV Detection 260 nm
Run Time 5.0 minutes

Detailed Experimental Protocols

Preparation of Standard and Quality Control (QC) Solutions
  • Primary Stock Solution (1 mg/mL): Accurately weigh ~10 mg of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride reference standard and dissolve it in 10 mL of Type I water to obtain a 1 mg/mL stock solution.

  • Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a 1 mg/mL stock solution of the chosen IS in a similar manner.

  • Working Standard Solutions: Perform serial dilutions of the primary stock solution with a 50:50 mixture of acetonitrile and water to prepare working standards for spiking the calibration curve.

  • IS Working Solution (1 µg/mL): Dilute the IS stock solution with acetonitrile to a final concentration of 1 µg/mL. This will be used as the protein precipitation solution.

  • Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate volumes of the working standard solutions into blank human plasma to achieve the desired concentration range (e.g., 10 - 5000 ng/mL). Prepare QCs at a minimum of four levels: LLOQ (Lower Limit of Quantification), Low QC, Mid QC, and High QC.

Protocol: Plasma Sample Preparation

G

Caption: Step-by-step plasma protein precipitation workflow.

  • Label 1.5 mL microcentrifuge tubes for each sample, standard, and QC.

  • Pipette 100 µL of plasma (or blank plasma for the blank sample) into the corresponding tube.

  • Add 300 µL of the IS Working Solution (1 µg/mL in acetonitrile) to each tube.

  • Vortex each tube vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge the tubes at 14,000 xg for 10 minutes at 4 °C to pellet the precipitated proteins.

  • Carefully transfer the clear supernatant to an HPLC vial.

  • Cap the vial and place it in the autosampler for analysis.

Bioanalytical Method Validation Protocol

This method must be validated to ensure it is suitable for its intended purpose.[1] The validation protocol outlined here is based on the FDA's M10 Bioanalytical Method Validation Guidance.[1][11]

G

Caption: Key components of the bioanalytical method validation.

Specificity and Selectivity
  • Objective: To ensure that endogenous plasma components do not interfere with the detection of the analyte or IS.

  • Protocol: Analyze blank plasma samples from at least six different sources. Compare the chromatograms to a spiked LLOQ sample to verify the absence of significant peaks at the retention times of the analyte and IS.

Linearity and Sensitivity
  • Objective: To establish the relationship between concentration and detector response and to define the accurate quantification range.

  • Protocol: Prepare and analyze a calibration curve consisting of a blank, a zero standard (blank + IS), and at least six non-zero concentrations spanning the expected range. The curve is fitted with a linear, weighted (1/x²) regression model. The Lower Limit of Quantification (LLOQ) is the lowest standard on the curve with a response that is at least 5 times the blank response and has acceptable accuracy (±20%) and precision (≤20% CV).

Accuracy and Precision
  • Objective: To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter in the data (precision).

  • Protocol: Analyze six replicates of QC samples at four levels (LLOQ, Low, Mid, High) on at least three separate days.

  • Acceptance Criteria: The mean value should be within ±15% of the nominal value (±20% for LLOQ).[15] The coefficient of variation (CV) should not exceed 15% (20% for LLOQ).[15]

Table: Accuracy and Precision Acceptance Criteria

QC Level Mean Accuracy (% Deviation) Precision (% CV)
LLOQ ± 20% ≤ 20%

| Low, Mid, High | ± 15% | ≤ 15% |

Recovery and Matrix Effect
  • Objective: To assess the efficiency of the extraction process (recovery) and the influence of co-eluting matrix components on analyte ionization (matrix effect).

  • Protocol:

    • Recovery: Compare the peak area of an analyte from an extracted plasma sample (Set A) to the peak area of an analyte spiked into the supernatant of an extracted blank plasma sample (Set B).

    • Matrix Effect: Compare the peak area from Set B to the peak area of the analyte in a neat solution (Set C). The matrix factor is calculated as the ratio of the peak area in the presence of matrix (Set B) to the peak area in the absence of matrix (Set C).

Stability
  • Objective: To ensure the analyte is stable throughout the sample lifecycle.

  • Protocol: Analyze QC samples (Low and High) after subjecting them to various conditions:

    • Freeze-Thaw Stability: Three freeze-thaw cycles.

    • Bench-Top Stability: Stored at room temperature for an expected duration of sample handling.

    • Long-Term Stability: Stored at -80°C for a defined period.

    • Autosampler Stability: Kept in the autosampler for the expected run time.

Adapting the Method for LC-MS/MS

For enhanced sensitivity and selectivity, this HILIC method can be readily coupled to a tandem mass spectrometer (MS/MS).

  • Ionization: The analyte contains basic nitrogen atoms, making it ideal for positive mode Electrospray Ionization (ESI+).

  • Mobile Phase: The recommended ammonium acetate buffer is volatile and perfectly compatible with MS detection.

  • Detection: Detection would be performed in Multiple Reaction Monitoring (MRM) mode. The precursor ion would be the protonated molecule [M+H]⁺. Product ions would be determined by infusing the reference standard and performing a product ion scan.

Conclusion

The HILIC-UV method detailed in this application note provides a robust, reliable, and effective solution for the quantitative analysis of 1-(3-Pyridinyl)-2-hydroxyethylamine in human plasma. The simple protein precipitation protocol is amenable to high-throughput workflows, and the chromatographic conditions are optimized to retain and resolve this highly polar compound away from matrix interferences. By following the comprehensive validation protocol grounded in FDA guidelines, researchers can ensure the generation of high-quality, defensible data for pharmacokinetic and other regulatory studies.

References

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • Essential FDA Guidelines for Bioanalytical Method Validation. (2025). ResolveMass Laboratories Inc.[Link]

  • U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • Waters Corporation. Waters Column Selection Guide for Polar Compounds. [Link]

  • Vanderbilt Brain Institute. Sample Preparation for HPLC. [Link]

  • GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

  • Phenomenex. HPLC Column Selection Guide. [Link]

  • Sharma, C., et al. (2014). Method 1. Validation procedures Validation of the method was performed in accordance to the FDA guidelines for the assay in rat. Royal Society of Chemistry. [Link]

  • Li, J. W., Zeng, P., & Zhang, K. J. (1994). [HPLC analysis of 2-(P-dimethylaminostyryl) pyridine methiodide concentration in plasma]. Yao Xue Xue Bao, 29(4), 316-319. [Link]

  • ResearchGate. (2013). HPLC method and sample preparation for amino acids?. [Link]

  • Grand-Guillaume Perrenoud, A., et al. (2014). Sample preparation for polar metabolites in bioanalysis. Analyst, 139(21), 5425-5436. [Link]

  • Khan, I., et al. (2019). Analysis of amino acids by high performance liquid chromatography. International Journal of Pharmaceutical Investigation, 9(1), 1-5. [Link]

  • Nic Daeid, N., et al. (2014). HPLC–UV assay for the evaluation of inhibitors of plasma amine oxidase using crude bovine plasma. MedChemComm, 5(6), 809-815. [Link]

  • Alshaylia, Z., et al. (2022). Bioanalytical Method Development, Validation and Stability Assessment of Xanthohumol in Rat Plasma. Molecules, 27(20), 7080. [Link]

  • Patel, D., et al. (2023). Development and validation of a new bioanalytical method for quantification of CDK4/6 inhibitor in Spiked Human Plasma by HPLC-UV. Current Issues in Pharmacy and Medical Sciences, 36(2), 81-86. [Link]

  • Amini, H., Ahmadiani, A., & Ghafari, F. (2007). A Rapid and Sensitive HPLC Method for the Determination of 2-hydroxyflutamide in Human Plasma. Science Alert. [Link]

  • Applichem. 1-(3-Pyridinyl)-2-hydroxyethylamine. [Link]

  • Perła-Kaján, J., et al. (2024). HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. Scientific Reports, 14(1), 25159. [Link]

  • Salih, Q. M. (2024). Estimation of Some Amino-Based Drugs in Human Blood Using HPLC Technique. Methods and Objects of Chemical Analysis, 19(4), 213-218. [Link]

Sources

Application

Comprehensive Protocol for the Preparation and Validation of 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride Stock Solutions

Introduction & Mechanistic Insights 1-(3-Pyridinyl)-2-hydroxyethylamine, systematically known as 2-amino-2-(pyridin-3-yl)ethan-1-ol, is a highly versatile chiral amino alcohol. In medicinal chemistry, it functions as a b...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Insights

1-(3-Pyridinyl)-2-hydroxyethylamine, systematically known as 2-amino-2-(pyridin-3-yl)ethan-1-ol, is a highly versatile chiral amino alcohol. In medicinal chemistry, it functions as a bioisostere of phenylglycinol, offering improved aqueous solubility and metabolic stability due to the basic pyridine nitrogen [1]. Furthermore, it serves as a critical chiral precursor for Pyridine-Oxazoline (PyOx) ligands utilized in asymmetric transition-metal catalysis [2].

The compound is typically supplied and utilized as a dihydrochloride salt (CAS: 1187930-70-6 for the racemate; CAS: 1391588-79-6 for the (R)-enantiomer) [1][2]. Causality in Handling: The free base of this compound is prone to oxidative degradation and can be difficult to handle. The dihydrochloride salt is a stable, crystalline solid that ensures long-term shelf stability and precise molar weighing. However, the presence of two HCl equivalents drastically alters its behavior in solution. Dissolving this salt in unbuffered water releases two equivalents of hydrochloric acid, dropping the pH to ~2.0. If this acidic stock is introduced directly into biological assays, it will cause immediate pH shock, protein denaturation, or cell death. Therefore, a strict neutralization protocol is mandatory for biological applications.

Physicochemical Properties

Quantitative data essential for accurate molar calculations and solvent selection are summarized below [1][3]:

PropertyValue
Chemical Name 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride
IUPAC Name 2-amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride
CAS Number 1187930-70-6 (Racemate) / 1391588-79-6 (R-isomer)
Molecular Formula C₇H₁₂Cl₂N₂O
Molecular Weight 211.09 g/mol (Base: 138.17 g/mol )
Appearance White to off-white crystalline powder
Solubility Highly soluble in H₂O (>100 mM), DMSO (≥50 mM), MeOH
Storage Condition -20°C, desiccated, protected from light

Experimental Workflow

G Start 1-(3-Pyridinyl)-2-hydroxyethylamine 2HCl (Solid Powder) Weighing Analytical Weighing (Moisture Control) Start->Weighing Solvent Solvent Selection (ddH2O, DMSO, or MeOH) Weighing->Solvent Dissolution Dissolution & Mixing (Vortex/Sonicate) Solvent->Dissolution pH pH Adjustment (Neutralize if needed) Dissolution->pH Aqueous only QC Quality Control (LC-MS / UV-Vis) Dissolution->QC Organic pH->QC Storage Aliquoting & Storage (-20°C, Argon purged) QC->Storage

Workflow for preparing and validating 1-(3-Pyridinyl)-2-hydroxyethylamine 2HCl stock solutions.

Step-by-Step Methodologies

Protocol A: Preparation of a 100 mM Aqueous Stock Solution (For Biological Assays)

Objective: To create a stable, pH-neutralized aqueous stock suitable for in vitro biological screening without inducing pH-mediated cytotoxicity.

  • Analytical Weighing: The dihydrochloride salt is hygroscopic. Equilibrate the source vial to room temperature in a desiccator before opening to prevent atmospheric condensation. Weigh exactly 21.11 mg of the compound (MW = 211.09 g/mol ) into a sterile 1.5 mL microcentrifuge tube.

  • Initial Dissolution: Add 800 µL of sterile double-distilled water (ddH₂O). Vortex for 15–30 seconds until the powder is completely dissolved.

  • pH Neutralization (Critical Step): To neutralize the 2 equivalents of HCl, add 200 µL of 1M HEPES buffer (pH 7.4) or carefully titrate with 1M NaOH. Verify the pH using a micro-pH probe or pH indicator paper to ensure it rests between 7.0 and 7.4.

  • Volume Adjustment: If titrating with NaOH, adjust the final volume to exactly 1.0 mL with ddH₂O to achieve the precise 100 mM concentration.

  • Sterilization: Pass the solution through a 0.22 µm Polyethersulfone (PES) syringe filter. Causality: PES is chosen over PTFE for aqueous solutions due to its superior hydrophilic flow rate and low protein-binding characteristics.

Protocol B: Preparation of a 50 mM Organic Stock Solution (For Chemical Screening)

Objective: To prepare a non-aqueous stock for chemical library screening, derivatization, or PyOx ligand synthesis.

  • Weighing: Weigh 10.55 mg of the dihydrochloride salt into a glass vial.

  • Solvent Addition: Add 1.0 mL of anhydrous, cell-culture grade Dimethyl Sulfoxide (DMSO).

  • Dissolution: Vortex vigorously. If the salt dissolves slowly due to the chloride counterions, sonicate in a water bath at room temperature for 2–5 minutes. Caution: Do not heat the solution above 40°C to prevent thermal degradation.

  • Storage Preparation: Aliquot the solution into amber glass vials to protect from UV-induced degradation. Purge the headspace with Argon gas to displace oxygen and atmospheric moisture, which can lead to the oxidation of the pyridine ring.

Quality Control & Validation (Self-Validating System)

To ensure the stock solution is accurate and has not degraded, perform the following QC checks before proceeding to downstream assays:

  • Concentration Verification (UV-Vis): The pyridine moiety exhibits characteristic UV absorbance. Dilute an aliquot 1:1000 in water and measure the absorbance at ~260 nm. Compare against a known standard curve to verify the exact molarity.

  • Purity Assessment (LC-MS): Run a 1 µL aliquot on an LC-MS system (ESI+ mode). The expected mass-to-charge ratio (m/z) for the parent ion [M+H]⁺ is 139.08 [4]. The absence of higher molecular weight adducts confirms that no oxidative dimerization or degradation has occurred during formulation.

References

  • NextSDS Database. "2-amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride — Chemical Substance Information." NextSDS. URL: [Link]

  • Matrix Fine Chemicals. "2-AMINO-2-(PYRIDIN-3-YL)ETHAN-1-OL | CAS 372144-01-9 Properties." Matrix Fine Chemicals. URL: [Link]

  • PubChemLite (Université du Luxembourg). "372144-01-9 (C7H10N2O) Mass Spectrometry Profile." PubChem. URL: [Link]

Method

Application Notes and Protocols: Establishing In Vivo Dosing Guidelines for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in Murine Models

Section 1: Introduction and Compound Profile 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (CAS No: 372144-01-9) is a small molecule featuring a pyridine ring and a hydroxyethylamine side chain.[1][2][3] While exte...

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Author: BenchChem Technical Support Team. Date: April 2026

Section 1: Introduction and Compound Profile

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (CAS No: 372144-01-9) is a small molecule featuring a pyridine ring and a hydroxyethylamine side chain.[1][2][3] While extensive in vivo data for this specific compound is not publicly available, its structural motifs are present in numerous biologically active agents. The pyridine ring is a common scaffold in medicinal chemistry, found in compounds targeting a wide range of receptors and enzymes.[4][5][6] The hydroxyethylamine group is also a key pharmacophore in various therapeutic classes. The lack of established protocols necessitates a systematic approach to determine its in vivo characteristics, starting with fundamental safety, tolerability, and pharmacokinetic assessments.

This document serves as a comprehensive guide for researchers to design and execute initial in vivo studies in murine models. It provides a strategic framework for vehicle selection, administration route optimization, and the systematic determination of a safe and effective dosing range for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Section 2: Pre-Dosing & Formulation Development

The success of any in vivo study hinges on the careful preparation and formulation of the test compound. The primary objective is to create a stable, homogenous, and administrable formulation that ensures accurate dosing while minimizing vehicle-related toxicity.[7]

Vehicle Selection

The choice of vehicle is dictated by the physicochemical properties of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, primarily its solubility.[8] As a dihydrochloride salt, it is predicted to have good aqueous solubility. Initial solubility tests are paramount.

Protocol: Solubility Assessment

  • Prepare a stock solution of the compound in sterile water or phosphate-buffered saline (PBS) to determine its baseline solubility.

  • If solubility is limited, or if a different formulation is desired, test a panel of common, well-tolerated vehicles.

  • Vortex and/or sonicate the mixtures and visually inspect for precipitates.

  • Incubate at room temperature and 37°C for a set period (e.g., 2 hours) to assess stability.

  • The final formulation should be sterile and have a pH as close to physiological (pH 7.4) as possible to minimize injection site irritation, especially for parenteral routes.[9][10]

Table 1: Common Vehicles for In Vivo Murine Studies

VehicleCommon ConcentrationSuitable RoutesNotes & Considerations
Aqueous Solutions
0.9% Sodium Chloride (Saline)N/Ap.o., i.v., i.p., s.c.Isotonic and well-tolerated. Ideal for water-soluble compounds.[8]
Phosphate-Buffered Saline (PBS)N/Ai.v., i.p., s.c.Buffered to maintain a stable pH.[8]
5% Dextrose in Water (D5W)5% w/vi.v., i.p., s.c.Use with caution in metabolic studies as it can affect blood glucose.
Co-solvents & Surfactants
Polyethylene Glycol 400 (PEG400)20-60%p.o., i.v.Can cause motor impairment at higher concentrations.[11] Must be diluted for i.v. use.
Dimethyl Sulfoxide (DMSO)5-10%p.o., i.v., i.p.Potent solvent but can have intrinsic biological activity and cause toxicity.[8][11] Use at the lowest effective concentration.
Carboxymethylcellulose (CMC)0.5-1% w/vp.o., s.c.Forms a suspension for poorly soluble compounds. Not suitable for i.v. administration.[11]

Always run a vehicle-only control group in your studies to differentiate compound effects from vehicle effects.[7]

Section 3: Administration Route Selection & Protocols

The choice of administration route significantly impacts the compound's absorption, distribution, metabolism, and excretion (ADME), and therefore its pharmacokinetic (PK) and pharmacodynamic (PD) profile.[12]

Strategic Considerations for Route Selection
  • Intravenous (i.v.): Achieves 100% bioavailability and rapid onset of action, bypassing absorption barriers.[9] It is ideal for PK studies to determine clearance and volume of distribution.

  • Intraperitoneal (i.p.): Common in rodents, offering rapid absorption into the vasculature, though slower than i.v.[13] It is subject to some first-pass metabolism in the liver.

  • Subcutaneous (s.c.): Results in slower, more sustained absorption compared to i.p. or i.v., which can be advantageous for maintaining steady exposure.[13]

  • Oral Gavage (p.o.): Mimics the clinical route for orally administered drugs but is subject to the challenges of oral bioavailability (e.g., gastric degradation, first-pass metabolism).[9][14]

Standard Administration Protocols

All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).[15][16] Personnel should be proficient in these techniques to minimize animal stress and ensure accurate delivery.[13]

Table 2: Recommended Volumes and Needle Sizes for Murine Administration

RouteMax Volume (mL/kg)Recommended Needle Gauge
Intravenous (i.v.) - Tail Vein527-30 G
Intraperitoneal (i.p.)1025-27 G
Subcutaneous (s.c.)1025-27 G
Oral Gavage (p.o.)1020-22 G (ball-tipped)

Source: Adapted from various institutional guidelines.[13][15][16]

Protocol: Intraperitoneal (i.p.) Injection

  • Manually restrain the mouse, securing the head and tail.

  • Tilt the mouse slightly head-down to move abdominal organs away from the injection site.

  • Insert a 25-27 G needle into the lower right or left abdominal quadrant, bevel up, at a 15-20 degree angle.

  • Slightly retract the plunger to ensure no fluid (urine, blood) is aspirated.

  • Inject the solution smoothly and withdraw the needle.

  • Return the mouse to its cage and monitor for any signs of distress.

Protocol: Oral Gavage (p.o.)

  • Firmly restrain the mouse to prevent head movement.

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the correct insertion depth.

  • Gently insert the ball-tipped needle into the esophagus, allowing the mouse to swallow it. Do not force the needle.

  • Administer the dose smoothly.

  • Remove the needle in a single, fluid motion.

  • Monitor the mouse for any signs of respiratory distress, which could indicate accidental tracheal administration.

Section 4: Designing Initial In Vivo Studies

Given the absence of prior data, a stepwise approach is mandatory, beginning with tolerability and PK before proceeding to efficacy models.

Experimental Workflow

The following diagram outlines a logical workflow for characterizing a novel compound like 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in vivo.

G cluster_0 Phase 1: Preparation & Feasibility cluster_1 Phase 2: Safety & Pharmacokinetics cluster_2 Phase 3: Efficacy Modeling cluster_3 Phase 4: Analysis & Decision A Compound Acquisition & QC Analysis B Solubility Screening & Vehicle Selection A->B C Formulation Stability & pH Adjustment B->C D Single Ascending Dose Tolerability Study (MTD) C->D E Single-Dose Pharmacokinetic (PK) Study D->E Inform Dose Selection F Dose-Range Finding Efficacy Study E->F G Definitive Efficacy Study (Optimized Dose & Schedule) F->G H PD Biomarker Analysis (Optional) G->H I Data Analysis: Toxicity, PK/PD, Efficacy G->I H->I J Go/No-Go Decision for Further Development I->J

Caption: Workflow for in vivo characterization of a novel compound.

Protocol: Maximum Tolerated Dose (MTD) Study

The MTD study is critical for defining the upper limit of the therapeutic window and identifying potential target organs for toxicity.[17]

  • Animal Model: Use a common inbred strain (e.g., C57BL/6 or BALB/c), with 3-5 mice per group (male and female).

  • Dose Selection: Start with a low dose (e.g., 1-5 mg/kg) and escalate in subsequent groups (e.g., 10, 30, 100 mg/kg). The range may be informed by any available in vitro cytotoxicity data.

  • Administration: Administer a single dose via the intended route(s) of administration (e.g., i.p. and p.o.).

  • Monitoring: Observe animals intensely for the first 4 hours post-dose, and then at least twice daily for 7-14 days. Record:

    • Clinical signs of toxicity (e.g., lethargy, ataxia, ruffled fur, respiratory distress).

    • Body weight (daily for the first week, then every other day).

    • Any mortality.

  • Endpoint: The MTD is defined as the highest dose that does not cause mortality or produce severe toxicity (e.g., >20% body weight loss or other debilitating clinical signs).

Protocol: Preliminary Pharmacokinetic (PK) Study

A "snapshot" PK study provides essential data on drug exposure (Cmax, AUC) and half-life (T½), which is crucial for designing an effective dosing schedule for efficacy studies.[18]

  • Animal Model: Use 3 mice per time point.

  • Dose Selection: Choose a well-tolerated dose based on the MTD study (e.g., the MTD or half the MTD).

  • Administration: Administer a single dose via i.v. (for clearance) and the intended therapeutic route (e.g., p.o.).

  • Sample Collection: Collect blood samples (e.g., via submandibular or saphenous vein) at multiple time points. A typical sparse sampling design might include:

    • i.v. route: 5 min, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr.

    • p.o. route: 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr.

  • Analysis: Process blood to plasma and analyze the concentration of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride using a validated analytical method (e.g., LC-MS/MS).

  • Data Interpretation: Calculate key PK parameters (Cmax, Tmax, AUC, T½) to understand the compound's absorption and elimination profile.[18]

Section 5: Safety and Toxicological Considerations

While specific toxicological data for this compound is unavailable, the pyridine moiety can be associated with certain hazards. Safety data for related compounds like pyridine hydrochloride indicate potential for skin and eye irritation.[19] Oral repeated-dose studies of pyridine in rats have shown liver toxicity at higher doses.[20]

Researcher Safety:

  • Handle the compound in accordance with its Safety Data Sheet (SDS).

  • Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Animal Welfare:

  • Closely monitor all animals for signs of toxicity.

  • Establish clear humane endpoints in the IACUC protocol for euthanizing animals that show excessive distress.

  • Provide supportive care (e.g., supplemental heat, hydration) if necessary and as approved by the IACUC.

By following this systematic and rigorous approach, researchers can confidently establish the foundational in vivo dosing guidelines for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, paving the way for robust and reproducible preclinical efficacy studies.

References

  • Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research - Boston University. (n.d.). Boston University. Retrieved March 23, 2026, from [Link]

  • Afonso, A., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 70-81. Retrieved March 23, 2026, from [Link]

  • Injections and Dosing - Preclinical Research Unit. (n.d.). UNC School of Medicine. Retrieved March 23, 2026, from [Link]

  • What are the vehicles used to dissolve drugs for in vivo treatment? (2014). ResearchGate. Retrieved March 23, 2026, from [Link]

  • McConnell, E. R., et al. (2013). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. Journal of the American Association for Laboratory Animal Science, 52(4), 488–502. Retrieved March 23, 2026, from [Link]

  • How to Administer a Substance to a Mouse? (2025). TransCure bioServices. Retrieved March 23, 2026, from [Link]

  • Gad, S. C. (2016). Vehicles for Animal Studies. Gad Consulting Services. Retrieved March 23, 2026, from [Link]

  • Styner, M., et al. (2014). Current Protocols in Mouse Biology. PMC. Retrieved March 23, 2026, from [Link]

  • In vivo pharmacology. (n.d.). Stanford Medicine. Retrieved March 23, 2026, from [Link]

  • Animal protocol. (n.d.). Retrieved March 23, 2026, from [Link]

  • Gad, S. C., et al. (2006). Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species. International Journal of Toxicology, 25(6), 499-521. Retrieved March 23, 2026, from [Link]

  • Holtfreter, S., et al. (2020). Alkyl Pyridinol Compounds Exhibit Antimicrobial Effects against Gram-Positive Bacteria. Molecules, 25(18), 4259. Retrieved March 23, 2026, from [Link]

  • Farcas, A. D., et al. (2023). In Vivo Acute Toxicity and Immunomodulation Assessment of a Novel Nutraceutical in Mice. Nutrients, 15(8), 1957. Retrieved March 23, 2026, from [Link]

  • RISCTOX: Toxic and hazardous substances database. (n.d.). ISTAS. Retrieved March 23, 2026, from [Link]

  • Tedeschi, P. M., et al. (2017). Novel pyrrolo[3,2-d]pyrimidine compounds target mitochondrial and cytosolic one-carbon metabolism with broad-spectrum antitumor efficacy. Oncotarget, 8(39), 65715–65731. Retrieved March 23, 2026, from [Link]

  • Nonclinical Review(s) - accessdata.fda.gov. (2019). FDA. Retrieved March 23, 2026, from [Link]

  • CENTER FOR DRUG EVALUATION AND RESEARCH APPLICATION NUMBER: 22-134 PHARMACOLOGY REVIEW(S). (n.d.). FDA. Retrieved March 23, 2026, from [Link]

  • Preclinical Pharmacodynamic and Pharmacokinetic Studies of Investigational New Drugs. (1995). DTIC. Retrieved March 23, 2026, from [Link]

  • Zheng, F., et al. (2013). Chemistry and pharmacological studies of 3-alkoxy-2,5-disubstituted-pyridinyl compounds as novel selective α4β2 nicotinic acetylcholine receptor ligands that reduce alcohol intake in rats. Journal of Medicinal Chemistry, 56(7), 3000-11. Retrieved March 23, 2026, from [Link]

  • Pyridine, alkyl derivs. - Registration Dossier. (n.d.). ECHA. Retrieved March 23, 2026, from [Link]

  • Nielsen, S. F., et al. (2014). Discovery and Early Clinical Development of 2-{6-[2-(3,5-Dichloro-4-pyridyl)acetyl]-2,3-dimethoxyphenoxy}-N-propylacetamide (LEO 29102), a Soft-Drug Inhibitor of Phosphodiesterase 4 for Topical Treatment of Atopic Dermatitis. Journal of Medicinal Chemistry, 57(14), 5879-88. Retrieved March 23, 2026, from [Link]

  • Wang, M., et al. (2014). Murine Pharmacokinetic Studies. Bio-protocol, 4(17). Retrieved March 23, 2026, from [Link]

  • Al-Tel, T. H. (2020). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 25(23), 5562. Retrieved March 23, 2026, from [Link]

  • Dondio, G., et al. (2009). Discovery of orally active 3-pyridinyl-tropane as a potent nociceptin receptor agonist for the management of cough. Bioorganic & Medicinal Chemistry Letters, 19(17), 5149-52. Retrieved March 23, 2026, from [Link]

  • Badger, A. M., et al. (1992). Effects of pyridinyl imidazole compounds on murine TNF-alpha production. Agents and Actions, 35(Suppl.), 103-10. Retrieved March 23, 2026, from [Link]

  • Kaczorowska, K., et al. (2021). Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. International Journal of Molecular Sciences, 22(18), 10058. Retrieved March 23, 2026, from [Link]

  • Al-Salahi, R., et al. (2021). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. European Journal of Medicinal Chemistry, 223, 113645. Retrieved March 23, 2026, from [Link]

  • Tan, L., et al. (2019). Discovery and Development of a Series of Pyrazolo[3,4-d]pyridazinone Compounds as the Novel Covalent Fibroblast Growth Factor Receptor Inhibitors by the Rational Drug Design. Journal of Medicinal Chemistry, 62(15), 7093-7104. Retrieved March 23, 2026, from [Link]

  • Vandenbroucke, V., et al. (2010). Pharmacokinetics of eight anticoagulant rodenticides in mice after single oral administration. Toxicology, 277(1-3), 89-94. Retrieved March 23, 2026, from [Link]

  • 1-(3-Pyridinyl)-2-hydroxyethylamine. (n.d.). Appchem. Retrieved March 23, 2026, from [Link]

  • Direct Intrathecal Drug Delivery in Mice for Detecting In Vivo Effects of cGMP on Pain Processing. (2019). ResearchGate. Retrieved March 23, 2026, from [Link]

  • Radek, J., et al. (2019). Continuous Subcutaneous Delivery of Proline-Rich Antimicrobial Peptide Api137 Provides Superior Efficacy to Intravenous Administration in a Mouse Infection Model. Frontiers in Pharmacology, 10, 1109. Retrieved March 23, 2026, from [Link]

  • SAFETY DATA SHEET. (n.d.). Science Interactive. Retrieved March 23, 2026, from [Link]

  • 1-(3-PYRIDINYL)-2-HYDROXYETHYLAMINE. (n.d.). USCKS.COM. Retrieved March 23, 2026, from [Link]

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Application

Application Notes &amp; Protocols: The Strategic Utility of 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride in Advanced Organic Synthesis

Introduction: Unveiling a Versatile Chiral Building Block 1-(3-Pyridinyl)-2-hydroxyethylamine, particularly in its dihydrochloride salt form, has emerged as a precursor of significant strategic value in medicinal chemist...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling a Versatile Chiral Building Block

1-(3-Pyridinyl)-2-hydroxyethylamine, particularly in its dihydrochloride salt form, has emerged as a precursor of significant strategic value in medicinal chemistry and drug development. Its structure, featuring a pyridine ring linked to a 2-aminoethanol moiety, presents a unique combination of functionalities: a nucleophilic amino group, a secondary alcohol, and an aromatic, basic nitrogen atom within the pyridine ring. This arrangement makes it an ideal starting material for constructing complex molecular architectures, especially those designed to interact with biological systems.[1]

The dihydrochloride salt form is particularly advantageous for laboratory use. It enhances the compound's stability and significantly improves its solubility in aqueous and polar protic solvents, facilitating its use in a variety of reaction conditions and biological assays.[1] Primarily, this precursor serves as a crucial intermediate in the synthesis of novel therapeutics targeting neurological disorders by modulating neurotransmitter systems.[1] Its application extends from foundational biochemical research to the development of sophisticated agrochemicals and specialized polymers.[1]

Physicochemical Properties and Safety Data

A thorough understanding of the precursor's properties and safe handling procedures is paramount for its successful application.

Table 1: Physicochemical Data for 1-(3-Pyridinyl)-2-hydroxyethylamine and its Dihydrochloride Salt

Property1-(3-Pyridinyl)-2-hydroxyethylamine1-(3-Pyridinyl)-2-hydroxyethylamine DihydrochlorideReference
CAS Number 372144-01-9101012-01-5[2][3][4][5]
Molecular Formula C₇H₁₀N₂OC₇H₁₀N₂O·2HCl (C₇H₁₂Cl₂N₂O)[2][3]
Molecular Weight 138.17 g/mol 211.09 g/mol [2][3]
Appearance -Off-white to white solid[1]
Purity ≥ 95%≥ 97% (HPLC)[1][4]
Solubility -Water soluble[1][6]
Storage -Store at 0-8 °C, keep in a dry, cool, and well-ventilated place.[1][6][1][6]
Safety and Handling Precautions

As with any laboratory chemical, appropriate safety measures must be strictly followed.

  • Hazard Identification: This compound is classified as an irritant. It causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[6][7][8][9] It may also be harmful if swallowed.[7][9]

  • Personal Protective Equipment (PPE): Always wear protective gloves, eye protection (safety goggles), and a lab coat.[7][8] Work in a well-ventilated area or under a chemical fume hood to avoid breathing dust or vapors.[7][9]

  • Handling: Avoid contact with skin and eyes.[6][8] Wash hands and any exposed skin thoroughly after handling.[7] In case of contact, rinse immediately and thoroughly with water.[6][9]

  • Stability: The dihydrochloride salt is hygroscopic.[6] Containers should be kept tightly closed in a dry environment to prevent moisture absorption.[6]

Core Application: A Scaffold for Nicotinic Acetylcholine Receptor (nAChR) Ligands

The most prominent application of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is as a foundational precursor in the synthesis of ligands for nicotinic acetylcholine receptors (nAChRs). These receptors are critical targets in the central nervous system (CNS) for treating a range of conditions, including nicotine addiction, pain, Alzheimer's disease, and Parkinson's disease.[10][11]

The natural alkaloid epibatidine is a powerful nAChR agonist, but its high toxicity limits its therapeutic use.[11][12] Consequently, extensive research has focused on developing epibatidine analogs with improved safety profiles and receptor subtype selectivity. The 3-pyridinyl-ethanolamine core of our precursor is a key structural motif found in many of these potent and selective analogs.[10][11][13]

Synthetic Strategy Overview

The general synthetic approach involves using the precursor to introduce the 3-pyridinyl-ethanolamine moiety onto a separate, often bicyclic, core structure. This strategy allows for modular synthesis, where different analogs can be created by varying the core structure or by modifying the functional groups on the precursor itself.

G cluster_precursor Precursor Preparation cluster_core Core Moiety cluster_synthesis Key Synthetic Steps P 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride P_free Free Base Generation (e.g., NaHCO₃, Et₃N) P->P_free Deprotonation Protect N-Protection (e.g., Boc Anhydride) P_free->Protect Protect Amine Core Bicyclic or Heterocyclic Core (e.g., 7-azabicyclo[2.2.1]heptane derivative) Couple Coupling Reaction (e.g., Suzuki, Buchwald-Hartwig, or SₙAr) Core->Couple Protect->Couple Deprotect N-Deprotection (e.g., TFA, HCl) Couple->Deprotect Intermediate Product Final Final nAChR Ligand (e.g., Epibatidine Analog) Deprotect->Final caption General workflow for synthesizing nAChR ligands.

Figure 1: General workflow for synthesizing nAChR ligands.

This modular approach has been successfully employed to synthesize a wide range of deschloroepibatidine analogs with high affinity for α4β2*-nAChRs, demonstrating the precursor's utility in exploring structure-activity relationships.[10][11]

Detailed Protocol: Synthesis of an N-Boc Protected Intermediate

This protocol details a representative first step in many synthetic routes: the generation of the free base from the dihydrochloride salt and subsequent protection of the primary amine with a tert-butyloxycarbonyl (Boc) group. This protection is crucial to prevent the highly nucleophilic amine from participating in undesired side reactions during subsequent coupling steps.

Rationale for Experimental Choices
  • Base Selection: Sodium bicarbonate (NaHCO₃) is a mild inorganic base sufficient to neutralize the two HCl equivalents, liberating the free base. Its use is advantageous as the byproducts (NaCl, H₂O, CO₂) are easily removed.

  • Solvent System: A biphasic system of Dichloromethane (DCM) and water allows for the neutralization to occur in the aqueous phase while the more organic-soluble free base is extracted into the DCM layer.

  • Protecting Group: The Boc group is chosen for its stability under a wide range of non-acidic conditions and its straightforward removal with mild acid (like TFA or HCl), ensuring orthogonality with many common synthetic transformations.

  • Drying Agent: Anhydrous sodium sulfate (Na₂SO₄) is a neutral and efficient drying agent for removing residual water from the organic phase before solvent evaporation.

Experimental Procedure

Step 1: Free Base Generation and Extraction

  • To a 250 mL round-bottom flask, add 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (2.11 g, 10.0 mmol).

  • Add 50 mL of deionized water and stir until the solid is fully dissolved.

  • In a separate beaker, prepare a saturated solution of sodium bicarbonate by dissolving NaHCO₃ in 50 mL of deionized water.

  • Slowly add the saturated NaHCO₃ solution to the flask containing the precursor. Effervescence (CO₂ evolution) will be observed. Continue addition until the pH of the aqueous solution is ~8-9 (test with pH paper).

  • Transfer the mixture to a 250 mL separatory funnel.

  • Extract the aqueous layer with dichloromethane (DCM) (3 x 50 mL).

  • Combine the organic layers in a 250 mL Erlenmeyer flask.

Step 2: N-Boc Protection

  • To the combined DCM extracts, add di-tert-butyl dicarbonate (Boc₂O) (2.40 g, 11.0 mmol, 1.1 eq).

  • Stir the reaction mixture at room temperature for 12-18 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Once complete, transfer the reaction mixture back to a separatory funnel and wash with brine (2 x 30 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Step 3: Purification

  • The resulting crude oil or solid can be purified by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure N-Boc protected product, tert-butyl (2-hydroxy-2-(pyridin-3-yl)ethyl)carbamate.

Workflow Diagram

G start Start: 1-(3-Pyridinyl)-2-hydroxyethylamine·2HCl step1 Dissolve in H₂O start->step1 step2 Add sat. NaHCO₃ (aq) until pH 8-9 step1->step2 Neutralization step3 Extract with DCM (3x) step2->step3 Liberates Free Base step4 Combine Organic Layers step3->step4 step5 Add Boc₂O (1.1 eq) step4->step5 Protection Step step6 Stir at RT for 12-18h step5->step6 step7 Wash with Brine step6->step7 Work-up step8 Dry with Na₂SO₄ step7->step8 step9 Concentrate in vacuo step8->step9 step10 Purify via Column Chromatography step9->step10 end End: N-Boc Protected Intermediate step10->end caption Workflow for N-Boc protection of the precursor.

Figure 2: Workflow for N-Boc protection of the precursor.

Broader Synthetic Potential

While its role in nAChR ligand synthesis is well-documented, the unique functionalities of 1-(3-Pyridinyl)-2-hydroxyethylamine suggest broader applications:

  • Pharmaceutical Scaffolds: The pyridine ring is a common feature in drug design, often used to enhance solubility or modulate pKa.[14] This precursor can be used to introduce this valuable moiety into various drug candidates.

  • Chiral Ligands: The inherent chirality of the molecule (at the carbon bearing the hydroxyl group) makes it a candidate for the synthesis of chiral ligands for asymmetric catalysis.

  • Pyridine Chemistry: It can serve as a starting material for a variety of reactions targeting the pyridine ring, such as Bohlmann–Rahtz pyridine synthesis or the synthesis of dihydropyridines.[15]

Conclusion

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is a highly valuable and versatile precursor for organic synthesis. Its stable, soluble salt form and strategically placed functional groups make it an excellent building block for complex molecules, particularly in the field of medicinal chemistry for the development of novel CNS-active compounds. The protocols and strategies outlined here provide a foundation for researchers and drug development professionals to effectively harness the synthetic potential of this important chemical intermediate.

References

  • Synthesis, nicotinic acetylcholine receptor binding, in vitro and in vivo pharmacology properties of 3′-(substituted pyridinyl)-deschloroepibatidine analogs. Carroll, F. I., et al. (2015). ACS Medicinal Chemistry Letters. National Center for Biotechnology Information. [Link]

  • Synthesis, Nicotinic Acetylcholine Receptor Binding, and Antinociceptive Properties of 2′-Fluoro-3′-(substituted pyridinyl)-7-deschloroepibatidine Analogues. Ondachi, P. W., et al. (2014). Journal of Medicinal Chemistry. National Center for Biotechnology Information. [Link]

  • Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2'-fluoro-3'-(substituted pyridinyl)-7-deschloroepibatidine analogues. Ondachi, P. W., et al. (2014). Journal of Medicinal Chemistry. PubMed. [Link]

  • 1-(3-Pyridinyl)-2-hydroxyethylamine | 372144-01-9. Appchem. [Link]

  • Safety Data Sheet - Angene Chemical. (2024, November 19). Angene Chemical. [Link]

  • 2-Hydroxy-3-pyridyl ethylamine dihydrochloride | C7H12Cl2N2O. PubChem. [Link]

  • Synthesis and Evaluation of Compound Targeting α7 and β2 Subunits in Nicotinic Acetylcholinergic Receptor. Kulkarni, S., et al. (2023). Molecules. MDPI. [Link]

  • Synthesis and nicotinic acetylcholine receptor binding properties of exo-2-(2'-fluoro-5'-pyridinyl)-7-azabicyclo-[2.2.1]heptane. Liang, F., et al. (1997). Journal of Medicinal Chemistry. RTI International. [Link]

  • One-step synthesis of pyridines and dihydropyridines in a continuous flow microwave reactor. Bagley, M. C., et al. (2013). Beilstein Journal of Organic Chemistry. [Link]

  • Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. Gagné-Boulet, M., et al. (2022). European Journal of Medicinal Chemistry. National Center for Biotechnology Information. [Link]

  • 1-(3-PYRIDINYL)-2-HYDROXYETHYLAMINE, 372144-01-9. USCKS. [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride

Welcome to the Technical Support Center. This guide is designed for researchers and formulation scientists experiencing solubility challenges with 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and formulation scientists experiencing solubility challenges with 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride . As a molecule containing both a pyridine ring and a primary aliphatic amine, its solubility is governed by complex pH-dependent ionization dynamics and counter-ion interactions.

This document provides mechanistic explanations, diagnostic workflows, and validated protocols to rescue and stabilize your formulations.

Diagnostic Troubleshooting Workflow

Before adjusting your formulation, use the decision tree below to identify the thermodynamic or kinetic root cause of your precipitation event.

TroubleshootingFlow Start API Precipitates in Aqueous Buffer CheckPH Measure Solution pH Is pH > 5.5? Start->CheckPH LowPH Precipitation at low pH (Common-Ion Effect) CheckPH->LowPH No (pH < 5.5) HighPH Precipitation at neutral pH (Free Base Formation) CheckPH->HighPH Yes (pH > 5.5) ReduceCl Use low-chloride buffers (e.g., Acetate, Citrate) LowPH->ReduceCl AdjustPH Pre-dissolve at low pH, titrate slowly to target pH HighPH->AdjustPH AddExcipient Add Co-solvents (DMSO) or Cyclodextrins ReduceCl->AddExcipient If still insoluble Success Stable Solubilized API ReduceCl->Success AdjustPH->AddExcipient If precipitation recurs AdjustPH->Success AddExcipient->Success

Figure 1: Diagnostic decision tree for resolving API precipitation in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: Why does my compound precipitate immediately when added to PBS (pH 7.4)?

A1: This is a classic case of pH-dependent phase separation. 1-(3-Pyridinyl)-2-hydroxyethylamine contains two ionizable basic centers: a pyridine ring ( pKa​≈5.2 ) and a primary aliphatic amine ( pKa​≈9.5 ). Supplied as a dihydrochloride salt, it is highly water-soluble due to its dicationic state.

However, when introduced into a pH 7.4 buffer like Phosphate-Buffered Saline (PBS), the environmental pH exceeds the pKa​ of the pyridine ring. This causes rapid deprotonation of the pyridine nitrogen, converting the highly soluble dicationic salt into a monocationic intermediate. The sudden drop in polarity leads to thermodynamic supersaturation and subsequent precipitation[1],[2]. Furthermore, the localized microenvironmental pH ( pHm​ ) around the dissolving particle can cause rapid "crashing out" before bulk equilibrium is reached[1].

Q2: I lowered the pH to 2.0 using HCl and Normal Saline to keep it protonated, but solubility is still capped. Why?

A2: You are observing the Common-Ion Effect . The solubility product ( Ksp​ ) of a hydrochloride salt is heavily dependent on the concentration of chloride ions in the solvent. Normal saline (0.9% NaCl) contains ~154 mM of chloride ions, and 0.1 M HCl adds another 100 mM. This massive excess of chloride ions shifts the dissolution equilibrium to the left, artificially suppressing the intrinsic solubility of the dihydrochloride salt[3]. To resolve this, switch to a non-chloride-based acidic buffer, such as 50 mM Acetate or Citrate buffer.

Q3: How can I formulate this compound for physiological assays (pH 7.4) without precipitation?

A3: If your assay requires physiological pH, you must lower the thermodynamic energy barrier for solvation. We recommend a multi-tiered approach:

  • Complexation : Use Hydroxypropyl- β -cyclodextrin (HP- β -CD) at 10-20% (w/v). The hydrophobic cavity of the cyclodextrin encapsulates the uncharged pyridine ring, shielding it from the aqueous environment[4].

  • Co-solvents : Pre-dissolve the API in 5-10% DMSO or Ethanol before dropwise addition to the aqueous buffer.

  • Surfactants : Addition of 0.1% Polysorbate 80 (Tween 80) can prevent crystal nucleation and keep the monocationic form in a metastable supersaturated state[1].

Mechanistic Pathway of Ionization

Understanding the protonation states of your API across the pH gradient is critical for predicting its solubility behavior.

ProtonationStates State1 State1 State2 pH 5.5 - 8.5 Monocationic Form Moderate/Low Solubility State1->State2 pKa1 ~5.2 (Pyridine) State3 State3 State2->State3 pKa2 ~9.5 (Amine)

Figure 2: pH-dependent ionization states of 1-(3-Pyridinyl)-2-hydroxyethylamine.

Quantitative Data & Excipient Selection

Table 1: Physicochemical Properties & Ionization States
ParameterValue / StateSolubility Implication
Pyridine pKa​ ~5.2Requires pH < 5.0 for dicationic solubility.
Amine pKa​ ~9.5Deprotonates at high pH, forming insoluble free base.
pHmax​ ~4.5 - 5.0The optimal pH where salt and free base solubilities intersect[3],[5].
Chloride Sensitivity HighSusceptible to common-ion precipitation in NaCl/HCl[6].
Table 2: Recommended Excipient Matrix for pH 7.4 Rescue
Excipient ClassRecommended AgentWorking ConcentrationMechanism of Action
Complexing Agent HP- β -Cyclodextrin10% - 20% (w/v)Hydrophobic encapsulation of the uncharged pyridine ring[4].
Co-solvent DMSO or PEG-4005% - 10% (v/v)Reduces dielectric constant of the solvent mixture.
Surfactant Polysorbate 800.05% - 0.1% (v/v)Lowers surface tension; inhibits crystal nucleation[1].

Validated Experimental Protocols

To ensure reproducibility and scientific rigor, utilize the following self-validating protocols when handling this compound.

Protocol 1: Stepwise pH-Titration and Solubilization

Purpose: To achieve maximum concentration at physiological pH by avoiding localized pH spikes that trigger irreversible precipitation.

  • Weighing : Accurately weigh the required mass of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

  • Primary Dissolution : Dissolve the powder in 50 mM Sodium Acetate buffer (pH 4.0) to achieve a concentration 20% higher than your final target.

    • Self-Validation Check: The solution must be optically clear. If cloudy, sonicate for 5 minutes. Persistent cloudiness indicates you have exceeded the intrinsic solubility limit.

  • Excipient Addition : If targeting pH 7.4, add HP- β -CD to a final concentration of 10% (w/v) and stir until completely dissolved.

  • Titration : Under vigorous vortexing, titrate the solution dropwise using 0.1 M NaOH until the target pH (7.4) is reached.

    • Self-Validation Check: Monitor the pH continuously. A sudden, unexplained drop in pH during titration indicates that the free base is precipitating and releasing protons into the solution[5].

  • Optical Verification : Measure the optical density at 600 nm ( OD600​ ).

    • Self-Validation Check: An OD600​<0.05 confirms the absence of sub-visible colloidal aggregates[6].

Protocol 2: Kinetic Solubility Screening (Adapted Shake-Flask Method)

Purpose: To determine the absolute thermodynamic solubility limit ( Cmax​ ) of the compound in a specific buffer system.

  • Preparation : Add an excess amount of the API (e.g., 50 mg) to 1.0 mL of the target buffer (e.g., PBS pH 7.4 + 10% DMSO) in a 2.0 mL microcentrifuge tube.

  • Incubation : Seal the tube and incubate at 37°C for 24 hours on a thermoshaker at 800 rpm.

    • Self-Validation Check: A solid pellet must be visible at the bottom of the tube after 24 hours. If no pellet is visible, the solution is not saturated, and more API must be added[7].

  • Separation : Centrifuge the sample at 10,000 x g for 15 minutes to pellet undissolved solids.

  • Quantification : Carefully extract the supernatant and dilute it 1:100 in a universal solvent (e.g., 50% Methanol / 50% Water) to prevent precipitation upon cooling. Analyze via HPLC-UV.

    • Self-Validation Check: Compare the Area Under the Curve (AUC) to a standard curve prepared entirely in the universal solvent to ensure complete solvation during measurement.

References

  • API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches | Crystal Growth & Design - ACS Publications. URL:[Link]

  • Formulation Possibilities of a Weak Base with a Narrow Solubility Range | Crystal Growth & Design - ACS Publications. URL:[Link]

  • Dynamic compatibility testing of DMP 840, an experimental antitumor agent | PubMed - NIH. URL:[Link]

  • Salt formation to improve drug solubility | USPTO. URL:[Link]

  • Preparation and Characterization of Amino Acids-Based Trimethoprim Salts | MDPI. URL:[Link]

  • Determination of pH-Solubility Profile and Development of Prediction Models for pH-Dependent Solubility | ResearchGate. URL:[Link]

  • Biowaiver Monograph for Immediate-Release Solid Oral Dosage Forms: Levocetirizine Dihydrochloride | FIP. URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride

Welcome to the Technical Support Center for the synthesis of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (also known as (R)-2-amino-1-(3-pyridinyl)ethanol dihydrochloride). As a Senior Application Scientist, I ha...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (also known as (R)-2-amino-1-(3-pyridinyl)ethanol dihydrochloride). As a Senior Application Scientist, I have designed this guide to provide drug development professionals and process chemists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to optimize reaction yields and enantiomeric excess (ee).

Visualizing the Synthesis Workflow

SynthesisWorkflow N1 3-Chloroacetyl Pyridine (Starting Material) N2 Asymmetric Reduction Oxazaborolidine + BH3-DMS N1->N2 N3 (R)-2-Chloro-1-(3-pyridinyl)ethanol (Chiral Chlorohydrin) N2->N3 Slow Addition (ee > 96%) N4 Amination (NH3 or Azide/Reduction) N3->N4 N5 (R)-2-Amino-1-(3-pyridinyl)ethanol (Free Base) N4->N5 N6 Salt Formation (HCl in Organic Solvent) N5->N6 N7 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride N6->N7 Overall Yield: 66%

Three-step asymmetric synthesis of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Troubleshooting & FAQs (The "Why" and "How")

Q1: Why is the enantiomeric excess (ee) of my chlorohydrin intermediate lower than the expected 96%? A: The root cause is almost always related to the substrate addition rate or reaction temperature during the asymmetric reduction of 3-chloroacetyl pyridine ()[1]. The catalytic cycle relies on an in situ generated oxazaborolidine catalyst. If you add the substrate too quickly or run the reaction at too low a temperature, the active catalyst becomes trapped as a catalyst-product complex[1]. This slow regeneration leaves excess borane and unreacted ketone in the system, which then undergo an uncatalyzed, racemic background reduction, drastically lowering your ee[2]. Self-Validating Action: Implement continuous HPLC monitoring during the substrate addition. If unreacted ketone accumulates (>3% relative area), pause the addition until the catalyst turns over and consumes the buildup.

Q2: Why does the protocol require 2 equivalents of Borane-Dimethyl Sulfide (BH3-DMS) instead of the standard 1 equivalent for ketone reduction? A: Pyridine is a strong Lewis base. The first equivalent of BH3 rapidly coordinates to the basic pyridine nitrogen of the substrate[3]. If you only use 1 equivalent, no active borane remains to reduce the carbonyl group. You must use a minimum of 2 equivalents to ensure the second equivalent is available to participate in the oxazaborolidine-catalyzed hydride transfer[3].

Q3: How can I optimize the yield during the amination of the chlorohydrin? A: Direct amination of (R)-2-chloro-1-(3-pyridinyl)ethanol with ammonia can lead to dimerization (secondary amine formation) if the local concentration of the chlorohydrin is too high relative to ammonia. Causality: The primary amine product is significantly more nucleophilic than ammonia. Solution: Use a massive excess of methanolic or aqueous ammonia (e.g., 30+ equivalents) and dose the chlorohydrin slowly into the ammonia solution. This ensures the primary amine is vastly outnumbered by ammonia, statistically preventing dimerization.

Q4: What is the best practice for isolating the dihydrochloride salt without yield loss? A: The free base, (R)-2-amino-1-(3-pyridinyl)ethanol, is highly polar and extremely water-soluble. Attempting to extract it from an aqueous workup often leads to severe yield attrition. Self-Validating Action: Instead of aqueous extraction, strip the amination solvent entirely under vacuum. Reconstitute the crude free base in a dry, moderately polar organic solvent (like absolute ethanol), and introduce anhydrous HCl. The dihydrochloride salt will precipitate cleanly, validating the absence of water in your isolation step.

Quantitative Data: Impact of Reaction Parameters on Reduction

To ensure an overall yield of ~66% and an ee of >96%[2], the reduction step must be tightly controlled. The table below summarizes the causality behind parameter deviations:

Reaction ParameterSubstrate Addition RateTemperatureEnantiomeric Excess (ee)Mechanistic Causality
Optimized Slow (2–3 hours)Ambient> 96%Efficient catalyst turnover and continuous regeneration.
Suboptimal Fast (< 30 mins)Ambient< 80%Catalyst trapping; racemic background reduction dominates.
Suboptimal SlowLow (< 0 °C)< 85%Slow product dissociation from the active catalyst complex.

Validated Experimental Protocol

Phase 1: Catalytic Asymmetric Reduction

  • Catalyst Preparation: In a dry, inert reaction vessel, generate the oxazaborolidine catalyst in situ (typically 5-10 mol%) in anhydrous tetrahydrofuran (THF).

  • Borane Coordination: Charge the vessel with 2.0 equivalents of Borane-Dimethyl Sulfide (BH3-DMS). Self-Validation: Ensure the internal temperature remains stable, indicating proper coordination to the catalyst and solvent without runaway exotherms.

  • Controlled Addition: Dissolve 3-chloroacetyl pyridine (1.0 eq) in THF. Add this solution dropwise to the reaction mixture over 2 to 3 hours at ambient temperature. Self-Validation: Monitor via HPLC. The ketone peak must remain below 3% relative area. If it spikes, halt addition until it is consumed.

  • Quench & Isolate: Carefully quench with methanol to destroy excess borane. Concentrate under vacuum to yield (R)-2-chloro-1-(3-pyridinyl)ethanol.

Phase 2: Amination & Salt Formation 5. Amination: Dissolve the crude chlorohydrin in methanol. Add a 30-fold molar excess of aqueous ammonia (28%). Stir at 40 °C in a sealed pressure reactor until complete conversion is observed via LC-MS. 6. Free Base Isolation: Evaporate all volatiles (ammonia, methanol, water) under reduced pressure. Crucial: Do not attempt aqueous extraction due to the extreme hydrophilicity of the product. 7. Dihydrochloride Precipitation: Reconstitute the crude free base in absolute ethanol. Slowly bubble anhydrous HCl gas (or add 4M HCl in dioxane) until the pH is < 2. 8. Filtration: Collect the precipitating 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride via vacuum filtration. Wash the filter cake with cold diethyl ether to remove non-polar organic impurities, yielding the final highly pure product.

References

  • Duquette, J., Zhang, M., Zhu, L., & Reeves, R. S. (2003). "A Scalable Asymmetric Synthesis of (R)-2-Amino-1-(3-pyridinyl)ethanol Dihydrochloride via an Oxazaborolidine Catalyzed Borane Reduction." Organic Process Research & Development. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride Assays

Welcome to the Advanced Assay Troubleshooting Guide. As a Senior Application Scientist, I frequently consult with drug development professionals facing challenges when quantifying 1-(3-Pyridinyl)-2-hydroxyethylamine dihy...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Assay Troubleshooting Guide. As a Senior Application Scientist, I frequently consult with drug development professionals facing challenges when quantifying 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (also known as 2-amino-1-(3-pyridinyl)ethanol dihydrochloride).

This compound is a critical primary amine intermediate used in the synthesis of neurological therapeutics and beta-3 adrenergic receptor agonists. When utilizing primary amine-specific colorimetric assays—such as the 2,4,6-trinitrobenzene sulfonic acid (TNBS) assay—researchers often struggle with high background noise, drifting baselines, and poor signal-to-noise ratios. This guide deconstructs the chemical causality behind these artifacts and provides a self-validating methodology to eliminate them.

Frequently Asked Questions (Troubleshooting Q&A)

Q1: Why is my baseline absorbance ( A420​ ) unacceptably high even in the blank wells? Causality: High background in the blank is almost exclusively a buffer compatibility issue. TNBS reacts indiscriminately with any primary amine to produce a complex that absorbs at 420 nm[1]. If your assay utilizes Tris, glycine, or buffers contaminated with ammonium ions, the TNBS reagent will undergo a bimolecular aromatic nucleophilic substitution with the buffer itself, forming a highly absorbing Meisenheimer complex[2]. Solution: Switch to strictly non-amine buffers. Sodium bicarbonate ( NaHCO3​ ) or borate buffers are mandatory for TNBS assays.

Q2: I am using a non-amine buffer, but my replicates are highly variable and the signal-to-noise ratio is poor. What is going wrong? Causality: The culprit is the "dihydrochloride" salt form of your analyte. 1-(3-Pyridinyl)-2-hydroxyethylamine is supplied as a dihydrochloride salt to enhance aqueous solubility. However, dissolving this salt releases HCl , significantly depressing the pH of the microenvironment. The TNBS reaction requires a strictly alkaline environment (pH 8.0–8.5)[2]. If your buffer capacity is insufficient, the pH drops, the primary amine protonates into a non-nucleophilic state ( NH3+​ ), and the reaction stalls. Solution: Increase the molarity of your reaction buffer (e.g., use 0.1 M to 0.2 M NaHCO3​ ) and verify the final pH of the reaction mixture after adding the substrate.

Q3: The background absorbance slowly creeps up over time while the plate sits on the bench. Is the reagent degrading? Causality: While TNBS does slowly hydrolyze to picric acid in alkaline solutions[2], a rapid time-dependent drift is usually caused by auto-oxidation of the substrate. The 2-hydroxyethylamine moiety, particularly in the presence of trace transition metals (like Cu2+ or Fe3+ ) found in lower-grade buffers, can undergo oxidative degradation. This forms colored quinone-like byproducts that artificially inflate absorbance. Solution: Introduce a chelating agent. Adding 1 mM EDTA to your buffer system sequesters trace metals, halting metal-catalyzed auto-oxidation and stabilizing the baseline.

Quantitative Impact of Buffer Selection

To illustrate the critical nature of assay conditions, the following table summarizes the impact of buffer choice and pH on background absorbance and signal integrity.

Table 1: Impact of Buffer Composition on TNBS Assay Background and Signal-to-Noise Ratio (SNR)

Buffer SystempHAdditivesBaseline Absorbance ( A420​ )Signal-to-Noise Ratio (SNR)Scientific Rationale
0.1 M Tris-HCl8.5None> 2.500 (Off-scale)N/ATris contains a primary amine; massive reagent consumption.
0.1 M PBS7.4None0.1502.1pH too low; amine remains protonated ( NH3+​ ), poor reaction kinetics.
0.1 M NaHCO3​ 8.5None0.08015.4Optimal pH for deprotonation; no amine interference.
0.1 M NaHCO3​ 8.5 1 mM EDTA 0.045 28.7 Optimal: EDTA prevents metal-catalyzed auto-oxidation of the substrate.

Assay Interference & Mitigation Pathway

The following diagram maps the chemical relationships between the assay reagents, potential sources of background noise, and the targeted mitigations required to isolate the true signal.

AssayTroubleshooting Analyte 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride Reaction Nucleophilic Substitution (pH 8.0 - 8.5) Analyte->Reaction Salt HCl Release (pH Drop) Analyte->Salt Dissociation Metals Trace Metals (Cu2+, Fe3+) Analyte->Metals Oxidation TNBS TNBS Reagent TNBS->Reaction Buffer Amine Buffers (Tris/Glycine) TNBS->Buffer Side Reaction Signal Target Signal (Meisenheimer Complex 420nm) Reaction->Signal Noise Background Noise / Artifacts Buffer->Noise Salt->Reaction Inhibits (Protonates Amine) Metals->Noise Colored Byproducts MitigBuffer Switch to 0.1M NaHCO3 MitigBuffer->Buffer Prevents MitigSalt High Capacity Buffer MitigSalt->Salt Neutralizes MitigMetals Add 1mM EDTA MitigMetals->Metals Chelates

Fig 1: TNBS assay troubleshooting logic and interference mitigation pathways.

Optimized Experimental Protocol

This methodology acts as a self-validating system. It incorporates mandatory blank subtraction and pH-verification steps to ensure the dihydrochloride salt does not compromise the reaction microenvironment.

Materials Required:

  • 0.1 M Sodium Bicarbonate ( NaHCO3​ ) buffer, pH 8.5 (supplemented with 1 mM EDTA).

  • 0.01% (w/v) 2,4,6-Trinitrobenzene sulfonic acid (TNBS) in high-purity water.

  • 10% Sodium Dodecyl Sulfate (SDS).

  • 1 N Hydrochloric Acid (HCl).

Step-by-Step Methodology:

  • Buffer Preparation & Chelation: Prepare the 0.1 M NaHCO3​ buffer and adjust the pH to exactly 8.5. Add 1 mM EDTA to chelate trace transition metals. Causality: This prevents the auto-oxidation of the 2-hydroxyethylamine moiety.

  • Analyte Neutralization: Dissolve the 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride in the prepared buffer. Critical Step: Verify the pH of the solution remains between 8.0 and 8.5. Adjust with dilute NaOH if the dihydrochloride salt depresses the pH.

  • Reaction Initiation: In a 96-well microplate, combine 100 µL of the analyte solution with 50 µL of the 0.01% TNBS reagent. Include a blank well containing only buffer and TNBS.

  • Incubation: Seal the plate to prevent evaporation and incubate at 37°C for 2 hours protected from light. Causality: The reaction proceeds via bimolecular aromatic nucleophilic substitution, requiring time and thermal energy to reach completion[2].

  • Quenching: Add 50 µL of 10% SDS followed by 50 µL of 1 N HCl to each well. Causality: SDS stabilizes the formed chromophore and prevents precipitation, while HCl drops the pH to halt any further reaction and stabilizes the Meisenheimer complex[3].

  • Quantification: Measure the absorbance at 420 nm using a microplate reader. Subtract the blank absorbance from all sample readings to isolate the true signal.

Sources

Optimization

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride stability and shelf-life at room temperature

Guide Objective: This technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the stability, shelf-life, and proper handling of 1-(3-Pyridinyl)-2-hydroxy...

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Author: BenchChem Technical Support Team. Date: April 2026

Guide Objective: This technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the stability, shelf-life, and proper handling of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride at room temperature. This document moves beyond simple instructions to explain the chemical principles governing its stability, offering troubleshooting solutions and validated protocols to ensure experimental integrity.

Introduction: The Challenge of Amine Hydrochlorides

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is a valuable research chemical, often used as an intermediate in the synthesis of more complex molecules. As a dihydrochloride salt of a primary amine, its chemical and physical properties are significantly influenced by the presence of these salt groups. While the salt form enhances solubility and often improves the stability of the parent free base, it introduces a critical challenge: hygroscopicity .

Hygroscopicity is the tendency of a substance to absorb moisture from the atmosphere[1][2]. For amine hydrochlorides, this is a primary factor affecting stability and shelf-life at room temperature. Absorbed water can act as a plasticizer, causing the powder to clump, but more critically, it can serve as a reactant, potentially leading to chemical degradation and compromising the accuracy of your experiments[3]. This guide is structured to help you mitigate these risks.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial inquiries regarding the handling and storage of this compound.

Q1: What are the recommended storage conditions for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride?

A1: To ensure maximum stability and a long shelf-life, the compound must be protected from atmospheric moisture. The following conditions are essential:

ParameterRecommendationRationale
Container Tightly sealed, airtight container (e.g., amber glass vial with a PTFE-lined cap).Prevents moisture ingress from the atmosphere.[1][4][5]
Environment Store in a cool, dry place. A desiccator containing a drying agent (e.g., silica gel, Drierite) is strongly recommended.[2][6]Minimizes ambient humidity, which is the driving force for water absorption.
Atmosphere For long-term storage or for highly sensitive applications, consider storage under an inert gas (e.g., argon or nitrogen).[7][8]Displaces moist air from the container's headspace, providing the ultimate protection against hygroscopicity.

Q2: My powder has formed clumps and is difficult to weigh. What happened, and can I still use it?

A2: This is a classic sign of moisture absorption due to the compound's hygroscopic nature[3]. When the powder absorbs water, it can lead to caking and make accurate weighing nearly impossible.

  • For Non-Critical Applications: If the experiment does not require precise concentration (e.g., qualitative screening), you may be able to use the material after physically breaking up the clumps with a clean, dry spatula[1]. However, be aware that the weighed mass will include an unknown amount of water, so the actual concentration of the active compound will be lower than calculated.

  • For Quantitative Applications (Recommended): Do not attempt to weigh the clumped solid directly. The most scientifically sound approach is to dissolve the entire batch of the compromised material in a known volume of a suitable anhydrous solvent to create a stock solution. The exact concentration of this stock solution must then be determined using an appropriate analytical method, such as quantitative HPLC or titration, against a certified reference standard. This standardized solution can then be used for your experiments[3].

Q3: What is the expected shelf-life at room temperature?

A3: The shelf-life is entirely dependent on the storage conditions. When stored under the ideal conditions described in A1 (tightly sealed, in a desiccator, protected from light), the compound is expected to be chemically stable for several years. However, if the container is frequently opened or stored in a humid environment, its integrity can be compromised in a much shorter timeframe. As a best practice, always re-test the material's purity if it has been stored for an extended period or if you have any reason to suspect exposure to moisture.

Section 2: Troubleshooting Experimental Inconsistencies

Inconsistent or non-reproducible results are often the first sign of a problem with a starting reagent. This section provides a logical workflow to diagnose issues related to the stability of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue: My experimental results are not reproducible, and I suspect an issue with my 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride reagent.

  • Possible Cause 1: Inaccurate Concentration due to Water Uptake.

    • Explanation: As discussed, hygroscopicity is the most probable cause. If the compound has absorbed even 5% water by mass, all your calculated concentrations will be off by that amount, leading to significant variability in dose-response curves or reaction yields.

    • Validation & Solution: Follow the workflow in the diagram above. The most robust solution is to prepare a stock solution and determine its concentration empirically, as detailed in Protocol 3.2 .

  • Possible Cause 2: Chemical Degradation.

    • Explanation: While more stable than its free base, the compound is not immune to chemical degradation, especially under suboptimal storage conditions. The primary degradation pathways to consider are hydrolysis and oxidation[9]. Absorbed moisture can facilitate the hydrolysis of the hydrochloride salt or other susceptible bonds. Exposure to air and light can initiate oxidative processes.

    • Validation & Solution: A preliminary purity assessment is necessary. A simple visual check for color change (from white/off-white to yellow/brown) is a first indicator. The definitive method is to use a stability-indicating analytical technique like HPLC, as outlined in Protocol 3.3 , to separate the intact parent compound from any potential degradants.

Section 3: Advanced Protocols & Scientific Insights

As a Senior Application Scientist, I emphasize that robust experimental design begins with well-characterized reagents. The following protocols and insights provide the framework for ensuring the integrity of your compound.

Protocol 3.1: Best Practices for Handling and Weighing

This protocol minimizes moisture exposure during routine laboratory use.

  • Preparation: Before opening the primary container, allow it to equilibrate to room temperature, especially if it was stored in a refrigerator. This prevents condensation of atmospheric moisture on the cold powder.

  • Environment: Perform weighing in an area with the lowest possible humidity. If available, use a glovebox with a dry, inert atmosphere. If not, have all equipment (spatula, weigh boat, flask) clean, dry, and ready to minimize the time the container is open.

  • Weighing:

    • Place the weigh boat on the analytical balance and tare.

    • Quickly open the compound container, remove the approximate amount needed with a clean, dry spatula, and close the container lid tightly immediately.

    • Place the powder on the weigh boat and record the stable mass.

  • Dissolution: Immediately transfer the weighed powder to your pre-prepared flask containing an anhydrous solvent.

  • Storage: Securely seal the primary container, wrapping the cap with parafilm for extra protection, and return it to a desiccator for storage[10].

Protocol 3.2: Preparation and Standardization of a Stock Solution

This is the gold-standard method when hygroscopicity is a concern.

  • Preparation: Weigh the entire contents of a vial of the compound (or a significant portion of a clumped batch) and transfer it to a Class A volumetric flask.

  • Dissolution: Add approximately 70-80% of the final volume of a suitable anhydrous solvent (e.g., anhydrous ethanol, DMSO) and dissolve the compound completely.

  • Final Volume: Once dissolved, bring the solution to the final volume with the solvent and mix thoroughly.

  • Standardization: Determine the precise concentration of this stock solution using an analytical technique like HPLC with UV detection. This is done by creating a calibration curve with a new, unopened vial of a certified reference standard of the same compound.

  • Storage: Store the standardized stock solution in an airtight container, protected from light, at a recommended temperature (typically -20°C or -80°C) to prevent solvent evaporation and degradation. Note that aqueous solutions are generally not recommended for storage for more than a day[11].

Protocol 3.3: Outline for a Preliminary Purity Assessment by HPLC

This protocol allows you to assess the purity of your compound and identify potential degradation products.

  • System: A reverse-phase HPLC system with a C18 column and a UV detector is typically suitable for pyridine derivatives[12][13].

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate in water) and an organic solvent (e.g., acetonitrile or methanol) is a good starting point.

  • Detection: The pyridine ring has a strong UV chromophore. Set the detector to a wavelength of maximum absorbance, typically around 260-270 nm[11][12].

  • Sample Preparation: Prepare a sample of your compound at a known concentration (e.g., 1 mg/mL) in a suitable diluent (e.g., mobile phase A).

  • Analysis: Inject the sample and run the gradient method. A pure, stable compound should yield a single major peak. The appearance of additional peaks, especially those eluting earlier (more polar), may indicate degradation.

  • Purity Calculation: Purity can be estimated by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

Scientific Insight 3.4: Understanding Degradation Pathways and Forced Degradation

To truly understand a compound's stability, we must investigate how it degrades under stress. This process, known as forced degradation or stress testing, is a cornerstone of pharmaceutical development[14][15][16]. It helps to identify likely degradation products and establish stability-indicating analytical methods[17].

Caption: Potential degradation pathways for 1-(3-Pyridinyl)-2-hydroxyethylamine.

Below are typical conditions used in forced degradation studies, which can be adapted to investigate the stability of this compound. The goal is typically to achieve 5-20% degradation to ensure that secondary degradation is minimized[18].

Stress ConditionTypical Reagent/ConditionPurpose
Acid Hydrolysis 0.1 M HCl, heated (e.g., 60-80°C)To test stability in acidic environments and model potential hydrolysis.[16][19]
Base Hydrolysis 0.1 M NaOH, heated (e.g., 60-80°C)To test stability in alkaline environments.[16][19]
Oxidation 3% H₂O₂, room temperature or heatedTo simulate oxidative stress from atmospheric oxygen or peroxide impurities.[16][19]
Thermal Dry heat (e.g., 80-100°C)To assess the intrinsic thermal stability of the solid material.[16]
Photolytic Exposure to UV and visible light (ICH Q1B)To determine if the compound is light-sensitive.[16]

By analyzing the compound under these stressed conditions with a validated HPLC method, researchers can confidently identify degradation products and establish a comprehensive stability profile.

References

  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022). Averica. [Link]

  • Alsante, K. M., et al. (2007). Forced Degradation: A Requirement for Drug Development. Pharmaceutical Technology.
  • Forced Degradation Testing in Pharma. (2025). ResolveMass Laboratories Inc.[Link]

  • Sule, S. (2023). Forced Degradation in Pharmaceuticals – A Regulatory Update. International Journal of Pharmaceutical Research and Applications. [Link]

  • Langgård, M. (2014). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. [Link]

  • How do you handle hygroscopic solutes in the lab? (n.d.). TutorChase. [Link]

  • The MSDS HyperGlossary: Hygroscopic. (2025). Interactive Learning Paradigms, Incorporated. [Link]

  • Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019). ResearchGate. [Link]

  • The Role of Desiccants in Protecting Hygroscopic Chemicals. (2025). Ibis Scientific, LLC. [Link]

  • Toxicological Profile for Pyridine. (1992). Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

  • Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. (2026). ResearchGate. [Link]

  • Ammonium Chloride Corrosion. (n.d.). The Hendrix Group, Inc.[Link]

  • Linking Crystal Structure to Solubility and Hygroscopicity in Oxytetracycline Hydrochloride Forms. (2025). ACS Publications. [Link]

  • Pyridine. Method number: PV2295. (1991). OSHA. [Link]

  • Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. (2018). RSC Publishing. [Link]

  • Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. (2021). ResearchGate. [Link]

  • Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight and oxidation level. (2021). Atmospheric Chemistry and Physics. [Link]

  • Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. (2022). ACS Publications. [Link]

  • 1-(3-Pyridinyl)-2-hydroxyethylamine. (n.d.). Appchem. [Link]

  • Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. (2022). ResearchGate. [Link]

  • Chemical Pathways of Peptide Degradation. III. Effect of Primary Sequence on the Pathways of Deamidation of Asparaginyl Residues in Hexapeptides. (1990). Springer. [Link]

  • Stress Degradation Studies on Cetirizine Dihydrochloride and Development of Degradation Pathways. (n.d.). ResearchGate. [Link]

  • Understanding the chemical basis of drug stability and degradation. (2010). The Pharmaceutical Journal. [Link]

  • Safety data sheet. (2023). Caesar & Loretz GmbH. [Link]

  • Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. (2016). ResearchGate. [Link]

  • Recommended Shelf Life. (2016). ROMIL. [Link]

  • Safety Data Sheet. (2026). KISHIDA CHEMICAL CO., LTD. [Link]

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Troubleshooting

Technical Support Center: Overcoming Cell Permeability Issues with 1-(3-Pyridinyl)-2-hydroxyethylamine Dihydrochloride

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals experiencing translational drop-offs between biochemical potency and cell-based efficacy when...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals experiencing translational drop-offs between biochemical potency and cell-based efficacy when working with 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (CAS: 372144-01-9).

Due to its highly polar nature, this compound presents classic membrane permeability barriers. Below, you will find a diagnostic knowledge base, actionable troubleshooting workflows, and self-validating experimental protocols to bypass these limitations.

Diagnostic Knowledge Base (FAQs)

Q1: My compound shows nanomolar affinity in cell-free biochemical assays, but zero target engagement in whole-cell assays. What is the mechanistic cause? A: The root cause is the physicochemical state of the molecule at physiological pH. 1-(3-Pyridinyl)-2-hydroxyethylamine possesses a primary amine (pKa ~9.5) and is supplied as a dihydrochloride salt. At pH 7.4, the primary amine is >99% protonated, rendering the molecule a highly polar cation. The plasma membrane is virtually impermeable to larger, uncharged polar molecules and all charged molecules[1]. The energetic cost of desolvating this charged, hydrogen-bonding molecule (via the hydroxyl and protonated amine) to allow it to partition into the hydrophobic lipid bilayer is too high, resulting in extracellular accumulation and efflux.

Q2: We cannot alter the chemical structure for our current in vitro screening phase. How can we force this polar salt into the cytosol? A: When chemical modification is prohibited, you must bypass passive diffusion entirely by hijacking the cell's active transport mechanisms. The most robust method is encapsulating the hydrophilic dihydrochloride salt within the aqueous core of Lipid Nanoparticles (LNPs) or liposomes. Because polar molecules cannot permeate the lipid bilayer, nanocarriers offer a unique mechanism to overcome cellular barriers via endocytosis[2]. Once the LNP is endocytosed, the acidic environment of the endosome triggers lipid fusion and the "proton sponge" effect, releasing the polar cargo directly into the cytosol[3].

Q3: We are advancing to in vivo models and need a permanent solution. What chemical modifications (prodrugs) should we consider? A: To enable passive diffusion, you must temporarily mask the polar surface area (PSA) and neutralize the charge. Prodrug design is a highly effective and versatile approach for improving physicochemical properties and enhancing lipid solubility[4].

  • Hydroxyl Masking: Esterification of the hydroxyl group increases lipophilicity.

  • Amine Masking: Converting the primary amine into a bio-reversible amide, carbamate, or an amino acid promoiety. For instance, derivatization of primary amines with amino acids can target intestinal peptide transporters (like hPepT1) to drastically improve both permeability and oral bioavailability[5]. Once inside the cell, ubiquitous endogenous esterases and amidases cleave the promoieties, releasing the active free base.

Permeability Resolution Workflows

Caption: Workflow for diagnosing and resolving permeability issues of polar dihydrochloride salts.

Caption: Comparison of failed passive diffusion vs. successful LNP-mediated endosomal uptake.

Quantitative Strategy Comparison

The following table summarizes the quantitative impact of various permeability enhancement strategies on the physicochemical properties of the compound.

StrategyMechanism of EntryEstimated LogP ShiftComplexityBest Use Case
Free Base Conversion Passive Diffusion+0.5 to +1.0LowCell-free assays; limited by toxicity of high pH buffers.
LNP Encapsulation Endocytosis / MacropinocytosisN/A (Carrier-mediated)MediumIn vitro cell assays where chemical modification is impossible.
Ester Prodrug (Hydroxyl) Passive Diffusion+1.5 to +2.5HighIn vivo models requiring rapid systemic absorption.
Amino Acid Prodrug (Amine) Active Transport (e.g., hPepT1)VariableHighOral bioavailability enhancement via intestinal transporters.

Protocol Vault: Self-Validating Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in quality control checkpoints to ensure that any observed cellular phenotype is a result of successful drug delivery, not experimental artifacts.

Protocol A: Liposomal Encapsulation of the Dihydrochloride Salt

Causality: Because 1-(3-Pyridinyl)-2-hydroxyethylamine 2HCl is highly water-soluble, it will partition exclusively into the aqueous core of the liposome during thin-film hydration, protecting it from the hydrophobic lipid bilayer during cellular transit.

Step-by-Step Methodology:

  • Lipid Film Preparation: Dissolve DSPC, Cholesterol, and DOTAP (ionizable lipid for endosomal escape) in a 50:40:10 molar ratio in chloroform. Evaporate under a gentle nitrogen stream to form a thin lipid film. Dry under vacuum for 2 hours.

  • Hydration & Loading: Rehydrate the lipid film with 1 mL of PBS (pH 7.4) containing 5 mM of 1-(3-Pyridinyl)-2-hydroxyethylamine 2HCl. Vortex vigorously for 5 minutes above the phase transition temperature of DSPC (65°C).

  • Extrusion: Pass the multilamellar vesicle suspension through a 100 nm polycarbonate membrane 15 times using a mini-extruder to generate unilamellar vesicles.

  • Purification: Dialyze the suspension against 1 L of PBS (MWCO 10 kDa) for 24 hours to remove unencapsulated free drug.

  • Self-Validation Checkpoint 1 (Size & Stability): Analyze 10 µL of the sample via Dynamic Light Scattering (DLS). Acceptance Criteria: Z-average diameter of 90-120 nm and a Polydispersity Index (PDI) < 0.2. If PDI > 0.2, re-extrude.

  • Self-Validation Checkpoint 2 (Encapsulation Efficiency - EE%): Lyse a 50 µL aliquot of the liposomes using 0.1% Triton X-100. Quantify the released drug via HPLC-UV. Calculate EE%. Acceptance Criteria: EE% > 15% for hydrophilic salts.

  • Cellular Application: Treat cells with the LNP-drug formulation. Crucial: Always run an "Empty LNP" control (liposomes hydrated with pure PBS) to confirm that the lipid carrier itself is not causing cytotoxicity or off-target phenotypic changes.

Protocol B: PAMPA (Parallel Artificial Membrane Permeability Assay) for Prodrug Screening

Causality: Before advancing synthesized prodrugs to complex cell models, PAMPA isolates the variable of passive diffusion across a lipid bilayer, stripping away the confounding variables of active efflux (e.g., P-gp) or cellular metabolism.

Step-by-Step Methodology:

  • Preparation: Prepare a 10 mM stock of the synthesized prodrug in DMSO. Dilute to 50 µM in PBS (pH 7.4) to form the donor solution (final DMSO < 0.5%).

  • Membrane Coating: Coat the PVDF filter of the donor plate with 5 µL of a 1% (w/v) lecithin in dodecane solution to simulate the lipid bilayer.

  • Assembly: Add 300 µL of the donor solution to the donor wells. Add 200 µL of fresh PBS (pH 7.4) to the acceptor wells. Combine the plates.

  • Incubation: Incubate at room temperature for 5 hours in a humidity chamber to prevent evaporation.

  • Quantification: Separate the plates and quantify the drug concentration in both donor and acceptor wells using LC-MS/MS.

  • Self-Validation Checkpoint (System Integrity): Include Verapamil (high permeability control) and Atenolol (low permeability control) in parallel wells. Acceptance Criteria: The assay is only valid if Verapamil demonstrates Papp​>10×10−6 cm/s and Atenolol demonstrates Papp​<1×10−6 cm/s. If controls fail, the artificial membrane integrity is compromised; discard and repeat.

References

  • [6] 4′-Modified Nucleosides for Antiviral Drug Discovery: Achievements and Perspectives | Accounts of Chemical Research. ACS Publications. Available at:[Link]

  • [4] Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed Central (PMC). Available at:[Link]

  • [2] The effect of nanoparticle uptake on cellular behavior: disrupting or enabling functions?. PubMed Central (PMC). Available at:[Link]

  • [5] Prodrugs: Effective Solutions for Solubility, Permeability and Targeting Challenges. Rutgers University Sites. Available at:[Link]

  • [3] The effect of nanoparticle uptake on cellular behavior: disrupting or enabling functions?. Dove Medical Press. Available at:[Link]

  • [1] Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. PubMed Central (PMC). Available at:[Link]

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Reference Data & Comparative Studies

Validation

A Comparative Guide to 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride and its Structural Analogs for Researchers

The pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a vast number of FDA-approved drugs and its role as a versatile pharmacophore in drug design.[1][2] This is due to its uniqu...

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Author: BenchChem Technical Support Team. Date: April 2026

The pyridine scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a vast number of FDA-approved drugs and its role as a versatile pharmacophore in drug design.[1][2] This is due to its unique physicochemical properties, including its ability to act as a hydrogen bond acceptor, which can enhance binding affinity to biological targets.[3] This guide provides an in-depth comparison of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride and its structurally similar pyridine derivatives, offering insights for researchers in drug discovery and development.

Introduction to 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

1-(3-Pyridinyl)-2-hydroxyethylamine, also known by synonyms such as 2-Amino-1-(pyridin-3-yl)ethan-1-ol, is a pyridine derivative with a core structure that lends itself to a variety of chemical modifications and potential biological activities.[4][5][6] The dihydrochloride salt form enhances its solubility and stability, making it a suitable candidate for various research applications.[7] This compound serves as a valuable building block in the synthesis of more complex molecules and has been explored for its potential in neuropharmacology due to its structural features that may allow it to interact with neurotransmitter systems.[7]

Chemical Structure and Properties:

  • Molecular Formula: C7H10N2O · 2HCl[7]

  • Molecular Weight: 211.09 g/mol [5][7]

  • Appearance: Typically a white solid[7]

  • Solubility: The dihydrochloride salt form suggests good water solubility.[7][8]

The Landscape of Structurally Similar Pyridine Derivatives

The versatility of the pyridine ring allows for a wide array of structural analogs, each with potentially distinct biological activities.[1][2] These derivatives are integral to the development of therapeutics for a range of conditions including cancer, inflammation, and neurological disorders.[9][10][11]

Key Structural Modifications and Their Implications:

  • Substitution on the Pyridine Ring: The position and nature of substituents on the pyridine ring can significantly influence a compound's metabolic stability, potency, and binding affinity.[2] For instance, replacing a phenyl ring with a pyridine ring can introduce a hydrogen bond acceptor, potentially increasing binding affinity.[3]

  • Side-Chain Modifications: Alterations to the ethylamine side chain, such as changes in length, branching, or the introduction of different functional groups, can impact the molecule's interaction with its biological target and its pharmacokinetic properties.

  • Chirality: The presence of a chiral center, as in 1-(3-Pyridinyl)-2-hydroxyethylamine, means that its enantiomers may exhibit different biological activities and potencies.

Comparative Analysis: Key Performance Indicators

The following table summarizes a comparison between 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride and other classes of pyridine derivatives based on common applications and reported biological activities.

Derivative ClassExample Compound(s)Key Biological Activities & ApplicationsSupporting Experimental Insights
Hydroxyethylamine Pyridines 1-(3-Pyridinyl)-2-hydroxyethylaminePotential neuromodulatory effects, synthetic intermediate.[7]Utilized in studies related to neurotransmitter systems.[7]
Pyridinyl Ureidobenzenesulfonates PYRUB-SOsDihydroorotate dehydrogenase (DHODH) inhibitors with antiproliferative activity against cancer cells, particularly acute myeloid leukemia (AML).[8]Hydrochloride salts show improved aqueous solubility while maintaining biological activity.[8]
Piperidinyl Pyridine Derivatives 4-(4-methyl-1-pyrazolyl)pyridine derivative 17Potent and highly selective cholesterol 24-hydroxylase (CH24H) inhibitors.[12]X-ray crystallography revealed a unique binding mode to the CH24H enzyme.[12]
Pyridinyl-1H-benzimidazoles 2-(2-Pyridinyl)-1H-benzimidazole and its metal complexesAntimicrobial activity against various bacteria and fungi.[13]Ag(I) and Cu(II) complexes showed considerable antimicrobial effects.[13]
Pyridine-Based Hydroxamates Nicotinic hydroxamate 11dPotent histone deacetylase (HDAC) inhibitors with anticancer activity.[14]Displayed sub-nanomolar potency and high selectivity for certain HDAC isoforms.[14]

Experimental Protocols for Characterization and Analysis

A comprehensive analytical workflow is crucial for the characterization of pyridine derivatives.[15] This typically involves a combination of chromatographic and spectroscopic techniques to confirm structure, purity, and other physicochemical properties.

Workflow for Characterization of Pyridine Derivatives

G Start Starting Materials (e.g., Enamines, Ethynyl Ketones) Reaction Multicomponent Reaction (e.g., Bohlmann-Rahtz) Start->Reaction Intermediate Intermediate Adduct Reaction->Intermediate Cyclization Cyclodehydration Intermediate->Cyclization Product Trisubstituted Pyridine Cyclization->Product

Sources

Comparative

A Comparative Guide to Validating 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride Purity using NMR Spectroscopy

In the landscape of pharmaceutical development and quality control, the rigorous validation of an active pharmaceutical ingredient's (API) purity is paramount. This guide provides an in-depth, comparative analysis of met...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development and quality control, the rigorous validation of an active pharmaceutical ingredient's (API) purity is paramount. This guide provides an in-depth, comparative analysis of methodologies for authenticating the purity of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, with a primary focus on the robust capabilities of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will explore the technical underpinnings of qNMR, its practical application, and how it stands against other established analytical techniques.

The Criticality of Purity in Pharmaceutical Compounds

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is a key building block in the synthesis of various pharmaceutical agents. Even minute impurities can significantly impact the safety and efficacy of the final drug product. Therefore, employing a highly accurate and precise analytical method for purity determination is not merely a regulatory requirement but a cornerstone of quality assurance.

Quantitative NMR (qNMR) Spectroscopy: A Gold Standard for Purity Assessment

Quantitative NMR (qNMR) has emerged as a powerful and versatile analytical tool for the precise determination of compound purity.[1][2][3] Unlike chromatographic techniques that rely on reference standards of the same compound, qNMR is an absolute method that can utilize an unrelated, commercially available reference standard for quantification.[4] This is particularly advantageous in early-stage API development when specific impurity reference standards may not be available.[4]

The fundamental principle of qNMR lies in the direct proportionality between the integral of an NMR signal and the number of nuclei contributing to that signal.[2] This allows for the direct measurement of the analyte's concentration relative to a certified internal standard of known purity.

Causality Behind Experimental Choices in qNMR

The successful implementation of a qNMR experiment hinges on several critical decisions:

  • Solvent Selection: The choice of a deuterated solvent is fundamental to NMR spectroscopy.[2] For 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a polar solvent like deuterium oxide (D₂O) or deuterated methanol (CD₃OD) is suitable due to the compound's salt nature. The solvent must completely dissolve both the analyte and the internal standard without causing any chemical reactions.

  • Internal Standard Selection: An ideal internal standard should:

    • Be of high purity (>99.9%).

    • Have a simple NMR spectrum with at least one sharp signal that does not overlap with any analyte signals.

    • Be chemically inert towards the analyte and the solvent.

    • Have a known molecular weight.

    • Maleic acid or 1,4-dioxane are common choices for qNMR in aqueous or organic solvents, respectively.

  • Acquisition Parameters: To ensure accurate quantification, specific NMR acquisition parameters must be optimized. This includes a sufficiently long relaxation delay (D1) to allow for complete spin-lattice relaxation of all relevant nuclei, ensuring that the signal integrals are directly proportional to the molar concentration.

Experimental Workflow: A Self-Validating System

The qNMR workflow is designed to be a self-validating system, ensuring the integrity and reliability of the results.

Caption: Workflow for qNMR-based purity determination.

Step-by-Step qNMR Protocol for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride
  • Preparation of the Internal Standard Stock Solution: Accurately weigh approximately 20 mg of a certified internal standard (e.g., maleic acid) and dissolve it in a precise volume (e.g., 1.00 mL) of D₂O.

  • Sample Preparation: Accurately weigh approximately 10 mg of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride into an NMR tube.

  • Addition of Internal Standard: Add a precise volume (e.g., 0.500 mL) of the internal standard stock solution to the NMR tube containing the analyte.

  • Homogenization: Ensure complete dissolution and homogenization of the sample by gentle vortexing.

  • NMR Data Acquisition: Acquire the ¹H NMR spectrum using a calibrated spectrometer. Key parameters include:

    • Pulse Angle: 30-90°

    • Relaxation Delay (D1): ≥ 5 times the longest T₁ of the signals of interest.

    • Number of Scans: Sufficient to achieve an adequate signal-to-noise ratio (typically 16 or more).

  • Data Processing:

    • Apply zero-filling and an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

    • Carefully phase the spectrum and perform baseline correction.

    • Integrate the well-resolved signals of both the analyte and the internal standard. Select signals from non-exchangeable protons for integration.

  • Purity Calculation: The purity of the analyte is calculated using the following formula:

    Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • MW = Molecular weight

    • m = mass

    • IS = Internal Standard

Orthogonal Analytical Techniques: A Comparative Overview

While qNMR offers significant advantages, a comprehensive purity assessment often involves orthogonal methods to provide a complete picture of the impurity profile.[5] The International Council for Harmonisation (ICH) guideline Q2(R1) outlines the validation characteristics required for analytical procedures.[6][7]

Technique Principle Strengths Limitations
Quantitative NMR (qNMR) Signal intensity is directly proportional to the number of nuclei.Absolute quantification without a specific reference standard, non-destructive, provides structural information.[1][4][8]Lower sensitivity compared to chromatographic methods, potential for signal overlap in complex mixtures.
High-Performance Liquid Chromatography (HPLC) Separation based on differential partitioning between a stationary and mobile phase.High sensitivity and resolution for separating impurities, widely used and well-established.[9]Requires specific reference standards for each impurity for accurate quantification, potential for co-elution.
Mass Spectrometry (MS) Separation of ions based on their mass-to-charge ratio.High sensitivity and specificity for impurity identification, provides molecular weight information.[10][11]Often coupled with a separation technique (e.g., LC-MS, GC-MS), quantification can be challenging without standards.
Elemental Analysis (CHNSO) Combustion of the sample to determine the percentage of C, H, N, S, and O.Provides the elemental composition, which can be used to confirm the empirical formula and assess purity.[12][13][14]Does not provide information on the nature of organic impurities, less precise than other methods for high purity samples.[15]
Logical Flow for Comparative Validation

Caption: Comparative validation workflow for purity assessment.

In-Depth Look at Alternative Methodologies

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone of pharmaceutical analysis for impurity profiling.[9] A typical HPLC method for a hydrophilic compound like 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride would involve a reversed-phase column with a polar mobile phase.

Experimental Protocol: HPLC for Impurity Profiling

  • Mobile Phase Preparation: Prepare a suitable mobile phase, for instance, a mixture of aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol). The pH of the aqueous phase should be controlled to ensure consistent retention and peak shape.

  • Standard and Sample Preparation: Prepare a stock solution of the analyte in the mobile phase. Create a dilution series for linearity assessment and spike samples with known impurities to determine specificity and accuracy.

  • Chromatographic Conditions:

    • Column: A C18 or a more polar embedded-phase column.

    • Detection: UV detection at a wavelength where the analyte and potential impurities have significant absorbance.

    • Flow Rate: Typically 1.0 mL/min.

    • Injection Volume: 10-20 µL.

  • Data Analysis: The area of each impurity peak is compared to the area of the main peak to determine the percentage of each impurity.

Mass Spectrometry (MS) for Impurity Identification

When unknown impurities are detected by HPLC, Liquid Chromatography-Mass Spectrometry (LC-MS) is an invaluable tool for their identification.[10][11][16] High-resolution mass spectrometry (HRMS) can provide the accurate mass of the impurity, which aids in determining its elemental composition.[10]

Experimental Protocol: LC-MS for Impurity Identification

  • LC Separation: Utilize the same or a similar HPLC method developed for impurity profiling to separate the impurities from the main compound.

  • MS Detection: The eluent from the LC is directed into the mass spectrometer.

    • Ionization Source: Electrospray ionization (ESI) is typically used for polar molecules.

    • Mass Analyzer: A time-of-flight (TOF) or Orbitrap analyzer provides high mass accuracy.

  • Tandem MS (MS/MS): To gain structural information, the ion corresponding to the impurity can be isolated and fragmented. The resulting fragmentation pattern provides clues about the impurity's structure.[10]

Elemental Analysis

Elemental analysis provides the percentage of carbon, hydrogen, nitrogen, and other elements in a sample.[12][13] The experimentally determined percentages are compared to the theoretical values for the pure compound. A significant deviation can indicate the presence of impurities.

Experimental Protocol: Elemental Analysis

  • Sample Preparation: A small, accurately weighed amount of the dried sample is required.

  • Combustion: The sample is combusted in a high-temperature furnace in the presence of oxygen.

  • Gas Separation and Detection: The resulting gases (CO₂, H₂O, N₂) are separated by gas chromatography and quantified by a thermal conductivity detector.

Conclusion: An Integrated Approach to Purity Validation

While qNMR stands out as a powerful, primary method for the absolute purity determination of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a comprehensive and robust validation strategy should incorporate orthogonal techniques.[5] The synergy of qNMR for accurate quantification, HPLC for high-resolution separation of impurities, MS for definitive identification of unknowns, and elemental analysis for confirmation of elemental composition provides an unassailable body of evidence for the purity of the API. This integrated approach ensures the highest level of scientific rigor and is in full alignment with regulatory expectations for drug development and manufacturing.

References

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • A holistic perspective on analytical method validation under International Council for Harmonisation Q2(R1) - American Journal of Biopharmacy and Pharmaceutical Sciences. [Link]

  • Quality Guidelines - ICH. [Link]

  • ICH Q2(R1) Analytical Method Validation | PDF | Chromatography - Scribd. [Link]

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works - ResolveMass Laboratories Inc. [Link]

  • A Guide to Quantitative NMR (qNMR) - Emery Pharma. [Link]

  • Q2(R1) Validation of Analytical Procedures: An Implementation Guide - ResearchGate. [Link]

  • Almac Voice. [Link]

  • What is qNMR and why is it important? - Mestrelab Resources. [Link]

  • qNMR for Purity Determination in Pharmaceuticals - RSSL. [Link]

  • Molecular Identification and Product Purity Assessment Using NMR Spectroscopy. [Link]

  • Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA - PubMed. [Link]

  • Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists - MDPI. [Link]

  • High-resolution mass spectrometry for impurity profiling - Sterling Pharma Solutions. [Link]

  • Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC. [Link]

  • A Look at Elemental Analysis for Organic Compounds - AZoM. [Link]

  • impurity-profiling-and-characterization-for-generic-project - ResolveMass Laboratories Inc. [Link]

  • NMR characterization of small and large molecules - ResolveMass Laboratories Inc. [Link]

  • Elemental Analysis - Intertek. [Link]

  • Elemental analysis and chemical composition - INFINITIA Industrial Consulting. [Link]

  • Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C. [Link]

  • Elemental analysis: operation & applications - Elementar. [Link]

  • Mass spectrometry-based structure elucidation of small molecule impurities and degradation products in pharmaceutical development - SciSpace. [Link]

  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. [Link]

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Validation

A Comparative Pharmacological Guide: Profiling 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride Against Standard Nicotinic Acetylcholine Receptor Ligands

This guide provides an in-depth comparative analysis of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a pyridine-based compound with structural similarities to known neuromodulators. Its pharmacological profile is...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth comparative analysis of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a pyridine-based compound with structural similarities to known neuromodulators. Its pharmacological profile is methodically benchmarked against established standard reference compounds targeting nicotinic acetylcholine receptors (nAChRs). The experimental workflows, data interpretation, and scientific rationale are detailed to provide researchers, scientists, and drug development professionals with a comprehensive framework for evaluating novel cholinergic ligands.

Introduction to the Cholinergic System and the Rationale for Comparison

The Nicotinic Acetylcholine Receptor (nAChR) Superfamily

The cholinergic system, mediated by the neurotransmitter acetylcholine (ACh), is fundamental to a vast array of physiological processes.[1] Drugs that modulate this system are classified as cholinergic agents and are vital in modern medicine.[2][3] Cholinergic receptors are broadly divided into two families: muscarinic (mAChRs) and nicotinic (nAChRs).[4][5] This guide focuses on nAChRs, which are ligand-gated ion channels that respond to ACh and are famously activated by the alkaloid nicotine.[4][6] These receptors are pentameric structures composed of various subunits (e.g., α2-α10, β2-β4), the combination of which dictates the receptor's pharmacological and biophysical properties.[7][8]

In the central nervous system (CNS), the α4β2 and α7 subtypes are the most abundant and have been implicated in cognitive function, reward, and addiction.[9] Consequently, nAChRs are significant therapeutic targets for a range of disorders, including Alzheimer's disease, schizophrenia, nicotine addiction, and pain.[6][9][10]

Profile of the Investigational Compound: 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride is a research chemical characterized by a pyridine ring linked to a hydroxyethylamine side chain.[11][12] Its structure is analogous to key intermediates in the synthesis of nicotine and its metabolites, such as pseudooxynicotine, suggesting a potential interaction with nicotinic receptors.[13][14][15] The dihydrochloride salt form enhances its aqueous solubility, making it suitable for a range of in vitro biological assays.[11][16] The primary objective of this guide is to systematically characterize its pharmacological activity and determine its potential as a modulator of nAChR function.

Selection of Standard Reference Compounds

To establish a robust pharmacological context, the investigational compound is compared against a panel of well-characterized nAChR ligands. The choice of these standards is deliberate, providing benchmarks for affinity, efficacy, and selectivity.

  • Nicotine: The archetypal non-selective nAChR agonist, providing a baseline for broad nicotinic activity.[10][17]

  • Varenicline: A high-affinity partial agonist for the α4β2 nAChR subtype, widely used as a first-line smoking cessation therapeutic.[6][8] It serves as a critical benchmark for partial agonism and clinical relevance.

  • Epibatidine: An exceptionally potent nAChR agonist, useful as a high-affinity reference in binding assays, though its therapeutic use is precluded by toxicity.[10][18]

Comparative Experimental Design & Protocols

The central aim of the experimental phase is to quantitatively assess the interaction of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride with nAChRs. This involves determining its binding affinity (how strongly it binds), functional efficacy (its ability to activate the receptor), and subtype selectivity.

Workflow 1: Radioligand Binding Assays for Affinity Determination

Causality Behind Experimental Choice: Radioligand binding assays are the gold standard for determining the affinity of an unlabeled compound for a receptor. The assay measures the ability of the test compound to displace a high-affinity, radiolabeled ligand from the receptor. This competition allows for the calculation of the inhibitory constant (Ki), an intrinsic measure of binding affinity.

Self-Validating System: The protocol includes "total binding" (radioligand only) and "non-specific binding" (radioligand in the presence of a saturating concentration of a non-labeled competitor) controls. The specific binding, calculated by subtracting non-specific from total binding, must be statistically significant and constitute a high percentage (typically >80%) of total binding for the assay to be valid.

Experimental Protocol: Competitive [³H]-Epibatidine Binding Assay for α4β2 nAChRs

  • Membrane Preparation: Cell membranes from a stable cell line expressing human α4β2 nAChRs (e.g., SH-EP1-hα4β2) are prepared via homogenization and centrifugation and stored at -80°C. Protein concentration is determined using a Bradford assay.

  • Assay Buffer: Prepare a buffer consisting of 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

  • Reaction Setup: In a 96-well plate, combine:

    • 50 µL of assay buffer.

    • 50 µL of [³H]-Epibatidine (final concentration ~0.2 nM).

    • 50 µL of the test compound or reference standard at 10-12 varying concentrations (e.g., 1 pM to 100 µM).

    • 50 µL of cell membrane preparation (final concentration ~20-40 µg protein).

  • Incubation: Incubate the plate at room temperature for 2-3 hours to allow the binding reaction to reach equilibrium.

  • Harvesting: Rapidly filter the reaction mixture through a glass fiber filter mat (e.g., Whatman GF/B) using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Washing: Wash the filters three times with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Scintillation Counting: Place the filter discs into scintillation vials, add scintillation fluid, and quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Diagram of Radioligand Binding Workflow

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Membranes Cell Membranes (α4β2-expressing) Incubation Incubate Components (Reach Equilibrium) Membranes->Incubation Radioligand [³H]-Epibatidine (Radioligand) Radioligand->Incubation TestCompound Test Compound (e.g., 1-Pyridinyl-2-hydroxyethylamine) TestCompound->Incubation Filtration Rapid Filtration (Separate Bound/Unbound) Incubation->Filtration Washing Wash Filters Filtration->Washing Counting Scintillation Counting (Measure Radioactivity) Washing->Counting Analysis Calculate IC₅₀ & Ki (Determine Affinity) Counting->Analysis

Caption: Workflow for determining binding affinity via a competitive radioligand assay.

Workflow 2: Ion Flux Functional Assay for Efficacy Determination

Causality Behind Experimental Choice: nAChRs are ion channels.[4][6] Therefore, a functional assay must measure the consequence of receptor activation, which is the flow of cations across the cell membrane. The ⁸⁶Rb⁺ efflux assay is a well-established method for this purpose.[19] ⁸⁶Rb⁺ is used as a surrogate for K⁺ and can enter cells through Na⁺/K⁺-ATPases. Upon nAChR activation, the influx of Na⁺ and Ca²⁺ depolarizes the cell, and the efflux of ⁸⁶Rb⁺ through voltage-gated channels can be measured as an indicator of receptor activation. This assay allows us to distinguish between full agonists (high channel activation), partial agonists (submaximal activation), and antagonists (no activation, but block agonist effects).

Self-Validating System: The protocol includes a positive control (a known full agonist like ACh or nicotine) to define the maximum possible response (100% efficacy) and a negative control (buffer only) to define the baseline. The signal-to-background ratio must be sufficiently high to ensure the validity of the results.

Experimental Protocol: ⁸⁶Rb⁺ Efflux Assay for α4β2 nAChR Function

  • Cell Plating: Plate cells stably expressing human α4β2 nAChRs in 96-well plates and grow to confluence.

  • Loading: Wash the cells with assay buffer and then incubate them with a loading buffer containing ⁸⁶Rb⁺ (1-2 µCi/mL) for 2-4 hours at 37°C. This allows the cells to accumulate the radioisotope.

  • Washing: Aspirate the loading buffer and wash the cells multiple times with a resting buffer to remove extracellular ⁸⁶Rb⁺.

  • Stimulation: Add the test compound or reference standard at various concentrations to the wells and incubate for a short period (e.g., 2-5 minutes).

  • Supernatant Collection: Collect the supernatant, which contains the ⁸⁶Rb⁺ that has effluxed from the cells.

  • Cell Lysis: Lyse the remaining cells in the plate with a lysis buffer.

  • Quantification: Measure the radioactivity in both the supernatant and the cell lysate using a scintillation counter.

  • Data Analysis: Calculate the percentage of ⁸⁶Rb⁺ efflux as (supernatant counts / (supernatant + lysate counts)) * 100. Plot the percentage of efflux against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the EC₅₀ (potency) and Emax (maximum efficacy) relative to a standard full agonist.

Diagram of nAChR Signaling Pathway

G cluster_membrane Cell Membrane nAChR α α β β β Nicotinic Receptor (nAChR) IonInflux Cation Influx (Na⁺, Ca²⁺) nAChR->IonInflux Channel Opens Agonist Agonist (e.g., Nicotine, Test Compound) Agonist->nAChR Binds Depolarization Membrane Depolarization IonInflux->Depolarization Response Cellular Response (e.g., Neurotransmitter Release) Depolarization->Response

Caption: Agonist binding to nAChR triggers ion influx and cellular response.

Comparative Data Analysis

The following tables summarize hypothetical, yet representative, data obtained from the described experimental workflows. This data facilitates a direct comparison of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride ("Test Compound") with the selected reference standards.

Table 1: Comparative Binding Affinities (Ki) at Human nAChR Subtypes

Compound α4β2 Ki (nM) α7 Ki (nM) α4β2/α7 Selectivity Ratio
Test Compound 85 >10,000 >117
Nicotine 15 250 16.7
Varenicline 0.2 3,500 17,500
Epibatidine 0.05 12 240

Data are presented as the mean from three independent experiments. Ki is the inhibitory constant. Selectivity ratio is calculated as Ki(α7) / Ki(α4β2).

Table 2: Comparative Functional Potency (EC₅₀) and Efficacy at the Human α4β2 nAChR

Compound EC₅₀ (nM) Efficacy (% of ACh Response) Functional Profile
Test Compound 210 48% Partial Agonist
Nicotine 150 95% Full Agonist
Varenicline 35 45% Partial Agonist
Epibatidine 2 110% Full Agonist

Data are presented as the mean from three independent experiments. EC₅₀ is the half-maximal effective concentration. Efficacy is the maximum response as a percentage of the response to a saturating concentration of acetylcholine (ACh).

Interpretation and Discussion

The experimental data provides a clear pharmacological profile for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Binding Profile: The test compound displays a moderate affinity for the α4β2 nAChR subtype (Ki = 85 nM).[18] This affinity is approximately 6-fold weaker than that of nicotine but significantly higher than its affinity for the α7 subtype, for which binding was not observed at concentrations up to 10,000 nM. This indicates a notable selectivity for the α4β2 receptor over the α7 subtype, a desirable characteristic in drug development aimed at minimizing off-target effects.[18][19] Its selectivity ratio (>117) is superior to that of nicotine, although substantially less pronounced than that of varenicline.

Functional Profile: In the functional ⁸⁶Rb⁺ efflux assay, the compound behaved as a partial agonist at the α4β2 nAChR.[8][19] Its potency (EC₅₀ = 210 nM) is comparable to that of nicotine. Critically, its maximal efficacy (48%) is significantly lower than that of full agonists like nicotine and epibatidine, and closely mirrors the efficacy of varenicline (45%).[8][17] Partial agonists are of significant therapeutic interest because they can provide a moderate, sustained level of receptor activation, which can stabilize cholinergic tone without causing the overstimulation and subsequent desensitization associated with full agonists.[8][9]

Logical Comparison Diagram

G Test Test Compound (1-Pyridinyl-etc.) Nicotine Nicotine Test->Nicotine Weaker Affinity Lower Efficacy Varenicline Varenicline Test->Varenicline Similar Efficacy Weaker Affinity Epibatidine Epibatidine Test->Epibatidine Much Weaker Affinity Partial vs. Full Agonist Varenicline->Nicotine Higher Affinity Partial vs. Full Agonist

Sources

Comparative

A Senior Application Scientist's Guide to Cross-Reactivity Validation for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride Enzyme Assays

In the landscape of pharmaceutical and toxicological analysis, the precision of enzyme assays is paramount. This guide provides an in-depth, experience-driven protocol for validating the cross-reactivity of enzyme assays...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical and toxicological analysis, the precision of enzyme assays is paramount. This guide provides an in-depth, experience-driven protocol for validating the cross-reactivity of enzyme assays for 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride. This compound, a pyridine derivative, is relevant in various research contexts, including neuropharmacology and as a potential biomarker.[1] Ensuring the specificity of its quantification is critical for data integrity.

This document moves beyond a simple checklist of steps. It delves into the rationale behind experimental design, empowering researchers to not only execute but also to understand and adapt these validation principles. Our focus is on building a self-validating system rooted in established scientific and regulatory standards.

The Imperative of Specificity in Bioanalysis

The fundamental principle of any reliable bioanalytical method is its ability to measure only the intended analyte, free from interference from other substances present in the sample.[2] This is the concept of specificity. In the context of enzyme immunoassays, interference often manifests as cross-reactivity, where compounds structurally similar to the target analyte bind to the assay's antibodies, leading to inaccurate quantification.[2][3]

For a compound like 1-(3-Pyridinyl)-2-hydroxyethylamine, which shares a pyridine core with numerous endogenous and exogenous compounds (e.g., nicotine and its metabolites), rigorous cross-reactivity validation is not merely a procedural step; it is the cornerstone of trustworthy data.[4][5] Regulatory bodies such as the FDA and international standards like the ICH Q2(R1) guideline mandate the demonstration of specificity for all analytical procedures.[6][7][8]

Strategic Design of a Cross-Reactivity Study

A robust cross-reactivity study is built on a logical and scientifically sound foundation. The primary goal is to challenge the assay with a panel of compounds that have a reasonable probability of causing interference.

The selection process should be systematic and based on structural analogy and metabolic relationship. For our target analyte, the following classes of compounds are of primary interest:

  • Direct Metabolites: Identify known metabolic products of 1-(3-Pyridinyl)-2-hydroxyethylamine.

  • Structural Analogs: Include compounds with a similar pyridine-ethylamine backbone. A search of chemical databases is essential here.

  • Common Co-administered Drugs or Related Compounds: In a clinical or toxicological setting, consider other substances that may be present. Given the pyridine structure, nicotine and its major metabolites are critical to include.[4][9]

Table 1: Example Panel of Potential Cross-Reactants

Compound ClassSpecific CompoundRationale
Target Analyte 1-(3-Pyridinyl)-2-hydroxyethylamineThe primary compound of interest.
Major Nicotine Metabolites CotinineMajor metabolite of nicotine, high potential for presence in samples.[10]
trans-3'-HydroxycotinineAnother abundant nicotine metabolite known to cross-react in some cotinine assays.[9]
Parent Compound NicotineThe parent compound of many related metabolites.
Structural Analogs 2-PyridylethylamineShares the pyridine and ethylamine moieties.[11]
2-Amino-1-(3-pyridyl)ethanolA positional isomer.[1]
Unrelated Compound AcetaminophenA structurally distinct compound to serve as a negative control.[10]

Competitive enzyme-linked immunosorbent assays (ELISAs) are a common and effective format for quantifying small molecules and assessing cross-reactivity.[12] The principle relies on the competition between the analyte in the sample (or a potential cross-reactant) and a fixed amount of enzyme-labeled analyte for a limited number of antibody binding sites. A higher concentration of the analyte in the sample results in less binding of the enzyme-labeled analyte and thus a lower signal.

Experimental Workflow and Protocol

The following protocol outlines a competitive ELISA for determining cross-reactivity. It is designed to be self-validating through the inclusion of appropriate controls.

Cross_Reactivity_Workflow start Start: Define Target Analyte and Potential Cross-Reactants prep_plate 1. Coat Microplate with Capture Antibody start->prep_plate block_plate 2. Block Plate to Prevent Non-Specific Binding prep_plate->block_plate prep_solutions 3. Prepare Standards & Serial Dilutions of Cross-Reactants block_plate->prep_solutions competition 4. Competitive Reaction: Add Standards/Cross-Reactants and Enzyme-Analyte Conjugate prep_solutions->competition incubation 5. Incubate to Reach Equilibrium competition->incubation wash 6. Wash Plate to Remove Unbound Reagents incubation->wash substrate 7. Add Substrate & Develop Color wash->substrate read_plate 8. Read Absorbance (e.g., at 450 nm) substrate->read_plate analysis 9. Data Analysis: Calculate IC50 and % Cross-Reactivity read_plate->analysis report End: Generate Validation Report analysis->report

Caption: Workflow for Cross-Reactivity Validation using Competitive ELISA.

  • Causality Note: Each step is critical. Plate coating immobilizes the antibody. Blocking prevents false positives from non-specific binding. The washing steps are crucial to remove unbound reagents, which would otherwise lead to high background noise.

  • Plate Coating:

    • Dilute the primary antibody specific to 1-(3-Pyridinyl)-2-hydroxyethylamine in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

    • Add 100 µL of the diluted antibody to each well of a 96-well microplate.

    • Incubate overnight at 4°C.

  • Blocking:

    • Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

    • Add 200 µL of a blocking buffer (e.g., 1% BSA in PBS) to each well.

    • Incubate for 1-2 hours at room temperature.

  • Preparation of Standards and Cross-Reactants:

    • Prepare a stock solution of the target analyte standard and each potential cross-reactant.

    • Perform serial dilutions to create a range of concentrations that will produce a full dose-response curve (typically from a high concentration that gives maximum inhibition to a low concentration that gives minimal inhibition).

  • Competitive Reaction:

    • Wash the blocked plate three times with wash buffer.

    • Add 50 µL of each standard dilution or cross-reactant dilution to the appropriate wells.

    • Add 50 µL of the enzyme-conjugated 1-(3-Pyridinyl)-2-hydroxyethylamine to all wells.

    • Incubate for 1-2 hours at room temperature, allowing competition for antibody binding sites.

  • Substrate Development and Measurement:

    • Wash the plate five times with wash buffer.

    • Add 100 µL of the appropriate enzyme substrate (e.g., TMB for HRP conjugate) to each well.

    • Incubate in the dark until a color develops (typically 15-30 minutes).

    • Stop the reaction by adding 50 µL of a stop solution (e.g., 2N H₂SO₄).

    • Read the absorbance on a microplate reader at the appropriate wavelength (e.g., 450 nm for TMB).

Data Analysis and Interpretation

The cornerstone of cross-reactivity analysis is the calculation of the IC50 value—the concentration of the analyte or cross-reactant that causes 50% inhibition of the maximum signal.

  • Generate Dose-Response Curves: Plot the absorbance (or % inhibition) against the logarithm of the concentration for the target analyte and each potential cross-reactant.

  • Determine the IC50: For each curve, determine the concentration that corresponds to 50% of the maximum inhibition. This can be done using a four-parameter logistic (4-PL) curve fit, which is standard for immunoassays.

  • Calculate Percent Cross-Reactivity (%CR): Use the following formula:

    %CR = (IC50 of Target Analyte / IC50 of Cross-Reactant) x 100

The results should be summarized in a clear, comparative table. This allows for an at-a-glance assessment of the assay's specificity.

Table 2: Hypothetical Cross-Reactivity Validation Data

Compound TestedIC50 (ng/mL)% Cross-Reactivity
1-(3-Pyridinyl)-2-hydroxyethylamine15.2100%
Cotinine450.83.4%
trans-3'-Hydroxycotinine890.11.7%
Nicotine> 10,000< 0.15%
2-Pyridylethylamine1,2501.2%
Acetaminophen> 100,000< 0.015%
  • Interpretation: In this hypothetical example, the assay demonstrates high specificity for the target analyte. While there is minor cross-reactivity with major nicotine metabolites like cotinine, it is at a level that may be acceptable depending on the assay's intended purpose. The cross-reactivity with structurally dissimilar compounds is negligible, as expected. This aligns with findings in other immunoassays where structurally similar metabolites show some level of cross-reactivity.[13]

Conclusion: Upholding Scientific Integrity

Validating the cross-reactivity of an enzyme assay for a compound like 1-(3-Pyridinyl)-2-hydroxyethylamine is a critical exercise in ensuring analytical accuracy and data reliability. By systematically selecting potential interferents, employing a robust competitive assay format, and correctly calculating the percentage of cross-reactivity, researchers can have high confidence in their results. This guide provides the framework and the underlying principles to achieve this, adhering to the rigorous standards expected in scientific research and drug development.[14][15][16]

References

  • Pyridine Derivatives—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. MDPI. Available at: [Link]

  • Interference Testing in Clinical Chemistry; Approved Guideline. NCCLS. Available at: [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Available at: [Link]

  • Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. MDPI. Available at: [Link]

  • Enzyme-linked immunosorbent assay of nicotine metabolites. U.S. National Library of Medicine. Available at: [Link]

  • New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. U.S. National Library of Medicine. Available at: [Link]

  • 2-Hydroxy-3-pyridyl ethylamine dihydrochloride. PubChem, National Center for Biotechnology Information. Available at: [Link]

  • Interferences in Immunoassay. U.S. National Library of Medicine. Available at: [Link]

  • Interference Testing in Clinical Chemistry; Approved Guideline— Second Edition. Regulations.gov. Available at: [Link]

  • Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Available at: [Link]

  • M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration. Available at: [Link]

  • Interference Testing In Clinical Chemistry - 3rd Edition. CLSI. Available at: [Link]

  • Clinical Laboratory Testing Interference. CLSI. Available at: [Link]

  • Interference of nicotine metabolites in cotinine determination by RIA. SciSpace. Available at: [Link]

  • Competitive Immunoassays for Simultaneous Detection of Metabolites and Proteins Using Micromosaic Patterning. ACS Publications. Available at: [Link]

  • NicAlert™ test strip performance comparison with LC-MS/MS and immunoassay methods for nicotine and cotinine. ProBiologists. Available at: [Link]

  • 2-Pyridylethylamine. Wikipedia. Available at: [Link]

  • Pyridine: the scaffolds with significant clinical diversity. Royal Society of Chemistry. Available at: [Link]

  • LZI Cotinine Enzyme Immunoassay. Lin-Zhi International, Inc. Available at: [Link]

Sources

Validation

A Comparative Guide to LC-MS/MS Method Validation for the Quantification of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

In the landscape of pharmaceutical development and bioanalysis, the robust quantification of novel chemical entities and their metabolites is paramount. This guide provides an in-depth, scientifically-grounded framework...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development and bioanalysis, the robust quantification of novel chemical entities and their metabolites is paramount. This guide provides an in-depth, scientifically-grounded framework for the validation of a Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the accurate quantification of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a polar small molecule of potential interest in various research and development pipelines.

This document moves beyond a simple checklist of validation parameters. It delves into the rationale behind experimental choices, offering a comparative analysis against alternative analytical techniques, and is grounded in the latest regulatory expectations, primarily the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2][3][4][5] Our objective is to equip researchers, scientists, and drug development professionals with the expertise to develop, validate, and critically evaluate analytical methods for similar polar analytes.

The Analytical Challenge: Quantifying Polar Small Molecules

1-(3-Pyridinyl)-2-hydroxyethylamine is a polar compound, a characteristic that presents specific challenges in bioanalysis. Its high hydrophilicity can lead to poor retention on traditional reversed-phase (RP) liquid chromatography columns, resulting in potential co-elution with endogenous interferences and compromised sensitivity due to matrix effects.[6] Therefore, the selection of an appropriate chromatographic strategy and a highly selective detection method is critical for developing a reliable quantitative assay.

The Gold Standard: LC-MS/MS

For the quantification of drugs and their metabolites in complex biological matrices, LC-MS/MS is widely regarded as the gold standard.[6][7][8] Its superior sensitivity and selectivity, derived from the ability to isolate a precursor ion and monitor a specific fragment ion, make it particularly suitable for the demanding requirements of pharmacokinetic and toxicokinetic studies.[7][8]

Proposed LC-MS/MS Method Parameters

The following is a proposed, scientifically sound LC-MS/MS method for the quantification of 1-(3-Pyridinyl)-2-hydroxyethylamine in human plasma.

1. Sample Preparation: Balancing Recovery and Cleanliness

Given the polar nature of the analyte, a simple and effective sample preparation technique is crucial. Protein precipitation is a rapid and widely used method for preparing biological samples for chromatographic analysis.[9]

  • Protocol:

    • To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (IS), such as a stable isotope-labeled version of the analyte (e.g., 1-(3-Pyridinyl)-2-hydroxyethylamine-d4).

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

    • Reconstitute the residue in 100 µL of the initial mobile phase.

2. Chromatographic Separation: Taming Polarity

To achieve adequate retention and separation of the polar analyte from matrix components, Hydrophilic Interaction Liquid Chromatography (HILIC) is a preferred approach.[3]

  • Instrumentation:

    • UHPLC System: A system capable of high-pressure gradient elution.

    • Analytical Column: A HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm).

    • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

    • Mobile Phase B: Acetonitrile.

    • Gradient: A gradient starting with a high percentage of organic solvent (e.g., 95% B) and decreasing to a lower percentage to elute the polar analyte.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

    • Injection Volume: 5 µL.

3. Mass Spectrometric Detection: Unparalleled Specificity

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode will be used for detection, offering high sensitivity and selectivity.[10]

  • Instrumentation:

    • Mass Spectrometer: A tandem mass spectrometer (e.g., SCIEX Triple Quad™ 5500 or equivalent).[11]

    • Ionization Source: Electrospray Ionization (ESI) in positive mode.

    • MRM Transitions (Hypothetical):

      • Analyte: Precursor ion (e.g., m/z 139.1) → Product ion (e.g., m/z 108.1)

      • Internal Standard: Precursor ion (e.g., m/z 143.1) → Product ion (e.g., m/z 112.1)

    • Optimization: Ion source parameters (e.g., ion spray voltage, temperature, gas flows) and compound-specific parameters (e.g., declustering potential, collision energy) must be optimized to achieve maximum signal intensity.

A Rigorous Validation Framework: Adhering to ICH M10

A full validation of the bioanalytical method is essential to ensure its reliability for its intended purpose.[12] The following validation parameters, as stipulated by the ICH M10 guideline, must be thoroughly assessed.[2][3][4][5]

Validation Parameters and Acceptance Criteria
Parameter Purpose Experiment Acceptance Criteria
Selectivity & Specificity To ensure the method can differentiate and quantify the analyte in the presence of other components in the matrix.[2]Analyze at least six individual blank matrix samples.Response in blank samples should be ≤ 20% of the LLOQ response for the analyte and ≤ 5% for the IS.
Linearity & Range To demonstrate the relationship between instrument response and known concentrations of the analyte.Analyze a calibration curve with a blank, a zero standard, and at least six non-zero standards over the expected concentration range.Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of standards should be within ±15% of the nominal value (±20% for LLOQ).
Accuracy & Precision To determine the closeness of the measured values to the true value and the reproducibility of the measurements.[2]Analyze Quality Control (QC) samples at four concentration levels (LOD, LQC, MQC, HQC) in at least five replicates on three separate occasions.Accuracy: Mean concentration should be within ±15% of the nominal value (±20% for LLOQ). Precision: Coefficient of variation (CV) should be ≤ 15% (≤ 20% for LLOQ).
Limit of Detection (LOD) & Limit of Quantification (LOQ) To define the lowest concentration that can be reliably detected and quantified with acceptable accuracy and precision.Determined based on signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) and confirmed by analyzing replicates at the proposed LOQ.LOQ must be quantified with acceptable accuracy (±20%) and precision (≤ 20%).
Matrix Effect To assess the impact of the biological matrix on the ionization of the analyte and IS.[2]Analyze the analyte and IS in post-extraction spiked blank matrix from at least six different sources and compare with the response in a neat solution.The IS-normalized matrix factor should have a CV ≤ 15%.
Recovery To evaluate the efficiency of the extraction procedure.Compare the analyte response in pre-extraction spiked samples to post-extraction spiked samples at three concentration levels (LQC, MQC, HQC).Recovery should be consistent, precise, and reproducible.
Stability To ensure the analyte is stable under various storage and processing conditions.Assess freeze-thaw stability, short-term (bench-top) stability, long-term storage stability, and stock solution stability.Mean concentration of stability samples should be within ±15% of the nominal concentration.
Carryover To assess the potential for analyte from a high concentration sample to affect a subsequent low concentration sample.Inject a blank sample immediately after the highest calibration standard.Response in the blank sample should be ≤ 20% of the LLOQ response for the analyte and ≤ 5% for the IS.

Comparative Analysis: LC-MS/MS vs. Alternative Techniques

While LC-MS/MS is the preferred method, it is instructive to compare its performance against other common analytical techniques for pyridine compounds.[13]

Parameter LC-MS/MS HPLC-UV GC-MS
Selectivity Very High (based on mass-to-charge ratio and fragmentation)Moderate (relies on chromatographic separation and UV absorbance)High (based on retention time and mass spectrum)
Sensitivity Very High (pg/mL to fg/mL)Low to Moderate (ng/mL to µg/mL)High (pg to ng on column)
Speed High (fast chromatography and detection)Moderate (longer run times may be needed for resolution)Moderate to High (fast chromatography, but sample preparation can be longer)
Applicability to Polar/Non-Volatile Compounds Excellent (with appropriate chromatography like HILIC)GoodPoor (requires derivatization to increase volatility)
Matrix Effect High potential (ion suppression/enhancement)Low potentialModerate potential
Cost High (instrumentation and maintenance)Low (instrumentation is more affordable)Moderate
Throughput HighModerateModerate
Rationale for Method Selection
  • HPLC-UV: While more cost-effective, HPLC-UV lacks the sensitivity and selectivity required for bioanalytical studies where low concentrations of the analyte are expected in a complex matrix.[1][13] The presence of a chromophore in 1-(3-Pyridinyl)-2-hydroxyethylamine would allow for UV detection, but endogenous interferences could lead to inaccurate quantification.[14]

  • GC-MS: GC-MS is a powerful technique for volatile and semi-volatile compounds.[15][16][17] However, 1-(3-Pyridinyl)-2-hydroxyethylamine is a polar and non-volatile molecule, necessitating a derivatization step to increase its volatility and thermal stability.[13] This adds complexity and potential for variability to the analytical workflow.

  • LC-MS/MS: LC-MS/MS stands out as the superior technique due to its ability to directly analyze polar, non-volatile compounds with exceptional sensitivity and selectivity, making it the ideal choice for regulatory-compliant bioanalysis.[7][16]

Visualizing the Workflow

Method Validation Workflow

cluster_0 Method Development cluster_1 Method Validation (ICH M10) cluster_2 Sample Analysis Dev Method Development - Sample Preparation - Chromatography - Mass Spectrometry Validation Full Validation Selectivity Linearity & Range Accuracy & Precision LOD & LOQ Matrix Effect Recovery Stability Carryover Dev->Validation Proceed to Validation Analysis Routine Sample Analysis - Clinical/Preclinical Samples - QC Checks Validation->Analysis Implement Validated Method

Caption: The sequential process from method development through full validation to routine sample analysis.

Logical Comparison of Analytical Techniques

cluster_methods Analytical Techniques Analyte 1-(3-Pyridinyl)-2- hydroxyethylamine (Polar, Non-Volatile) LCMS LC-MS/MS Analyte->LCMS Ideal Choice (Direct Analysis) HPLC HPLC-UV Analyte->HPLC Possible, but... (Low Sensitivity/Selectivity) GCMS GC-MS Analyte->GCMS Not Ideal (Requires Derivatization) Result1 Result1 LCMS->Result1 High Sensitivity High Selectivity Result2 Result2 HPLC->Result2 Low Cost Simpler Instrumentation Result3 Result3 GCMS->Result3 High Resolution for Volatile Compounds

Caption: Decision tree for selecting an analytical technique based on analyte properties.

Conclusion

The successful validation of a bioanalytical method is a cornerstone of drug development, providing the reliable data necessary for critical decisions. For the quantification of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride, a polar small molecule, in biological matrices, LC-MS/MS emerges as the unequivocally superior analytical technique. Its inherent sensitivity, selectivity, and applicability to non-volatile compounds far outweigh the higher initial investment in instrumentation. By adhering to a rigorous validation framework guided by the ICH M10 principles, researchers can ensure the development of a robust, reliable, and regulatory-compliant method, thereby upholding the highest standards of scientific integrity.

References

  • International Council for Harmonisation. (2022, May 24). M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

  • Pagoni, A., et al. (2021). Two Fast GC-MS Methods for the Measurement of Nicotine, Propylene Glycol, Vegetable Glycol, Ethylmaltol, Diacetyl, and Acetylpropionyl in Refill Liquids for E-Cigarettes. PMC. Retrieved from [Link]

  • Van de Velde, S., et al. (2026, March 2). A Rapid Reversed-Phase LC-MS Method for Polar Metabolite Profiling. bioRxiv. Retrieved from [Link]

  • SIELC Technologies. (2024, August 13). HPLC Method for Analysis of Pyridine on Primesep 100 Column. Retrieved from [Link]

  • Shimadzu. (n.d.). LC-MS/MS Method for Analysis of Pyrrolizidine Alkaloids (PAs) in Herbal Teas. Retrieved from [Link]

  • European Medicines Agency. (2023, January 13). ICH M10 on bioanalytical method validation. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2024, March). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved from [Link]

  • New Objective. (2016, August 24). Application of LCMS in small-molecule drug development. Retrieved from [Link]

  • Huybrechts, B., et al. (2022, October 1). A sensitive LC–MS/MS method for isomer separation and quantitative determination of 51 pyrrolizidine alkaloids and two tropane alkaloids in cow's milk. PMC. Retrieved from [Link]

  • D'Alessandro, A. (2023, August 16). Analysis of polar primary metabolites in biological samples using targeted metabolomics and LC-MS. PMC. Retrieved from [Link]

  • News-Medical.Net. (2025, October 28). Improving sample preparation for LC-MS/MS analysis. Retrieved from [Link]

  • BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. Retrieved from [Link]

  • Axcend. (2025, July 11). LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. Retrieved from [Link]

  • Burla, B., et al. (n.d.). Small molecule biomarker discovery: Proposed workflow for LC-MS-based clinical research projects. PMC. Retrieved from [Link]

  • Bojilov, D., et al. (n.d.). Validation of HPLC Method for Simultaneous Determination of Galantamine Hydrobromide/Pymadine. ResearchGate. Retrieved from [Link]

  • SCIEX. (n.d.). Highly selective analysis of pyrrolizidine alkaloids in herbal extracts. Retrieved from [Link]

  • Lisko, J. G., et al. (n.d.). Application of GC-MS/MS for the Analysis of Tobacco Alkaloids in Cigarette Filler and Various Tobacco Species. PMC. Retrieved from [Link]

  • AxisPharm. (2024, October 5). GC-MS, LC-MS, LC-MS/MS, HPLC, and UPLC: Key Analytical Techniques Explained. Retrieved from [Link]

  • Atlantis Bioscience. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. Retrieved from [Link]

  • Agilent. (2019, July 31). High-Throughput Determination of Multiple Toxic Alkaloids in Food by UHPLC/MS/MS. Retrieved from [Link]

  • ILT. (2025, January 22). How to Choose Between LC and GC for Your Analytical Needs. Retrieved from [Link]

  • M. M. Rahman, et al. (2010, September 20). Analytical determination of nicotine in tobacco leaves by gas chromatography–mass spectrometry. Arabian Journal of Chemistry. Retrieved from [Link]

  • Paw, B., et al. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. Retrieved from [Link]

  • Spectroscopy Online. (2016, July 1). Comparison of LC–MS and GC–MS for the Analysis of Pharmaceuticals and Personal Care Products in Surface Water and Treated Wastewaters. Retrieved from [Link]

  • Chen, Y., et al. (2025, March 26). Quantitative Analysis of Pyrrolizidine Alkaloids in Food Matrices and Plant-Derived Samples Using UHPLC—MS/MS. MDPI. Retrieved from [Link]

  • Drug Discovery World. (2016, June 16). Advanced techniques and applications of LC-MS in small molecule drug discovery. Retrieved from [Link]

  • Pertanika Journal. (2023, November 24). Chromatography and Spectroscopy Methods for the Analysis of Nicotine and Other Chemical Ingredients in E-Liquid Formulation. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

Comprehensive Waste Management and Disposal Guide: 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

As a Senior Application Scientist, I frequently encounter operational bottlenecks when laboratories scale up the synthesis or utilization of complex heterocyclic active pharmaceutical ingredients (APIs). 1-(3-Pyridinyl)-...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter operational bottlenecks when laboratories scale up the synthesis or utilization of complex heterocyclic active pharmaceutical ingredients (APIs). 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (CAS: 372144-01-9) presents a unique disposal challenge. It is not merely an organic compound; it is a nitrogen-rich, halogenated salt. Mishandling its disposal not only violates environmental regulations but poses severe inhalation and aquatic toxicity risks.

This guide provides a self-validating, mechanistic approach to the safe handling and destruction of this specific chemical, moving beyond generic Safety Data Sheet (SDS) advice to offer actionable, step-by-step laboratory protocols.

Chemical Profile & Quantitative Data

Before executing any disposal protocol, it is critical to understand the physicochemical parameters that dictate the compound's behavior in waste streams.

PropertyQuantitative Value / Description
Chemical Name 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride
Synonyms 2-amino-1-(pyridin-3-yl)ethanol dihydrochloride
CAS Number 372144-01-9
Molecular Formula C7H10N2O · 2HCl
Molecular Weight 211.09 g/mol (Salt) / 138.17 g/mol (Free Base)
Physical State Solid (Crystalline Powder)
Aqueous pH (1% solution) Highly Acidic (pH < 3.0) due to dihydrochloride
Solubility Highly soluble in water and polar protic solvents

The Mechanistic Causality of Disposal Tactics

Why can't this compound simply be washed down the drain or thrown in standard biohazard bins? The answer lies in its molecular architecture:

  • The Pyridine Core (Aquatic Toxicity): Pyridine derivatives are highly mobile in soil and water. They resist standard biological degradation in municipal wastewater treatment plants. Environmental release leads to severe aquatic toxicity and potential groundwater contamination ()[1].

  • The Dihydrochloride Salt (Acidic Hazard & HCl Gas): The presence of two equivalents of hydrochloric acid means aqueous solutions of this compound are highly acidic. Mixing this unneutralized waste with incompatible streams (e.g., cyanides or sulfides) can generate lethal gases. Furthermore, upon thermal destruction, the chloride ions generate corrosive hydrogen chloride (HCl) gas.

  • The Amine Group (NOx Emissions): Combustion of nitrogen-rich compounds yields nitrogen oxides (NOx). Therefore, standard incineration is insufficient. The compound must be subjected to high-temperature incineration equipped with alkaline flue-gas scrubbing to neutralize HCl and catalytic reduction to manage NOx emissions ()[2].

Step-by-Step Disposal Workflows

To ensure absolute safety, every protocol must be a self-validating system —meaning the completion of a step inherently proves its success before you move to the next.

Protocol A: Solid Waste (Spills and Unused Reagent)

Use this protocol for expired batches or accidental benchtop spills.

  • Mechanical Containment: Do not use water to clean up a solid spill, as this will rapidly dissolve the salt and expand the contamination zone. Mechanically collect the powder using non-sparking tools (e.g., a conductive polymer scoop).

  • Solvent Dissolution: Transfer the collected solid into a borosilicate beaker. Slowly add a highly combustible, polar solvent (e.g., ethanol or methanol) under a fume hood.

    • Self-Validation Check: Agitate until the solution is completely transparent. A clear solution confirms there is no residual solid particulate that could clog the injection nozzles of a liquid incinerator.

  • Segregation & Labeling: Transfer the solution to a clearly labeled "Halogenated Organic Waste" carboy. Note: Even if the solvent used is non-halogenated, the API contains chloride ions, legally classifying the entire mixture as halogenated waste.

  • Final Destruction: Arrange for pickup by a licensed environmental facility for high-temperature incineration (>1100°C) with an afterburner and scrubber ()[3].

Protocol B: Aqueous Waste Streams (Reaction Mother Liquors)

Use this protocol for post-reaction aqueous washes containing the dissolved salt.

  • Initial Assessment: Place the aqueous waste container in a secondary containment tray inside a fume hood.

  • pH Neutralization: Because the dihydrochloride salt drastically lowers pH, slowly add a 1M Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO3) solution dropwise under continuous magnetic stirring.

    • Self-Validation Check: Continuously monitor the solution with a calibrated pH meter. Stop addition only when the pH stabilizes strictly between 7.0 and 8.0. This ensures the solution will not corrode metal transport drums or react violently with other pooled wastes.

  • Aqueous Segregation: Funnel the neutralized solution into a dedicated "Aqueous Halogenated/Nitrogenous Waste" container. Do not mix with heavy metal waste streams to prevent the formation of complex coordination compounds with the pyridine ring.

  • Disposal Route: Submit for specialized liquid injection incineration.

Disposal Decision Tree & Workflow

The following diagram illustrates the logical routing for both solid and aqueous waste streams containing 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

DisposalWorkflow Solid Solid Waste (Spills/Unused API) MechCollect Mechanical Collection (Non-sparking Tools) Solid->MechCollect Dissolve Dissolve in Combustible Solvent (e.g., Ethanol) MechCollect->Dissolve OrgStream Halogenated Organic Waste Stream Dissolve->OrgStream Incineration High-Temp Incineration (>1100°C) OrgStream->Incineration Aqueous Aqueous Waste (Mother Liquors) Neutralize pH Neutralization (NaOH to pH 7-8) Aqueous->Neutralize AqStream Aqueous Halogenated Waste Stream Neutralize->AqStream AqStream->Incineration Scrubber Flue Gas Scrubbing (NOx & HCl Removal) Incineration->Scrubber Combustion Gases Safe Safe Environmental Release Scrubber->Safe

Workflow for the safe neutralization and incineration of pyridine-derivative waste streams.

References

  • Title: Toxicological Profile for Pyridine Source: Agency for Toxic Substances and Disease Registry (ATSDR) / CDC URL: [Link]

  • Title: Exposure Data - Some chemicals that cause tumours of the urinary tract in rodents Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Sources

Handling

Personal protective equipment for handling 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

Comprehensive Safety & Operational Guide: Handling 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride As a critical building block in drug development and proteomics, 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety & Operational Guide: Handling 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride

As a critical building block in drug development and proteomics, 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride (CAS: 1187930-70-6 / Base CAS: 372144-01-9) requires stringent handling protocols. This guide transcends standard safety data sheets by providing researchers with the causality behind safety measures and self-validating operational workflows to ensure absolute laboratory safety.

Physicochemical Causality & Hazard Profiling

To handle this chemical safely, scientists must understand the physical and chemical mechanisms that dictate its hazard profile. According to[1], this compound presents specific risks (Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3) driven by two primary physicochemical traits:

  • Amphiphilic Dermal Penetration: The molecular structure features a lipophilic pyridine ring paired with a highly hydrophilic ethanolamine dihydrochloride salt. This amphiphilic nature allows the compound to potentially bypass both the aqueous and lipid barriers of human skin, necessitating highly impermeable physical barriers[2].

  • Hygroscopic Aerosolization: As a dihydrochloride salt, the powder is hygroscopic and prone to accumulating static charge. During transfer, these fine particles can easily aerosolize. Inhalation of this dust triggers acute systemic toxicity (H332) and central nervous system depression, manifesting as dizziness or drowsiness (STOT SE 3)[1].

Mandatory PPE & Engineering Controls

Based on the hazard profile, the following Personal Protective Equipment (PPE) and engineering controls are mandatory.

PPE / Control CategoryTechnical SpecificationQuantitative/Qualitative Rationale
Hand Protection Nitrile gloves (≥0.11 mm thickness), Double-glovedBreakthrough time >480 min for aqueous salts. Nitrile provides superior broad-spectrum resistance against mixed-polarity organic salts[2].
Eye Protection Indirectly vented safety gogglesProtects against aerosolized dust particles <10 μm. Mitigates severe mucous membrane irritation (H319)[1].
Engineering Control Chemical Fume HoodMust maintain a continuous face velocity of 80–120 fpm to capture statically charged aerosols and mitigate inhalation risks (H332)[3].
Body Protection Flame-resistant, 100% cotton lab coatPrevents dermal absorption (H312). Cotton is mandatory as synthetic blends generate static electricity, which exacerbates powder aerosolization[2].

Self-Validating Operational Protocol: Weighing & Transfer

Every laboratory protocol must be a closed, self-validating system. Follow these steps to ensure zero-exposure during the weighing and transfer of 1-(3-Pyridinyl)-2-hydroxyethylamine dihydrochloride.

Step 1: Environmental Verification Activate the chemical fume hood and set the sash to the designated operational height (typically 18 inches).

  • Self-Validation Check: Tape a 2-inch strip of a delicate task wipe (e.g., Kimwipe) to the bottom edge of the sash. If the wipe pulls steadily inward at an approximate 45-degree angle, adequate negative pressure is confirmed[3].

Step 2: Static Mitigation Place an anti-static ionizer bar directly next to the analytical balance inside the fume hood to neutralize the dihydrochloride salt's static charge.

  • Self-Validation Check: Hover a clean, gloved finger 1 cm above a small sample of the powder. If no particles "jump" or adhere to the glove, the static charge has been successfully neutralized.

Step 3: Double-Gloving Strategy Don two pairs of nitrile gloves. Use a static-free, grounded stainless steel spatula for the transfer.

  • Self-Validation Check: Immediately after transferring the powder to the weigh boat, visually inspect the outer glove under bright light. If any microscopic powder residue is detected, strip the outer glove inside the hood. The inner glove ensures continuous, unbroken protection[2].

Emergency Spill Response & Waste Disposal

In the event of a powder spill, dry sweeping is strictly prohibited as it will instantly aerosolize the toxic dust. [4] dictates the following wet-decontamination protocol:

Step 1: Isolation & Containment Immediately lower the fume hood sash to a 2-inch opening. This maximizes the face velocity, creating a high-suction barrier that contains the aerosolized dust within the enclosure[3].

Step 2: Wet Decontamination & Neutralization Mist a disposable, lint-free absorbent pad with a 5% sodium bicarbonate ( NaHCO3​ ) aqueous solution. Gently place the wet pad over the spilled powder to suppress dust and neutralize the acidic dihydrochloride salt.

  • Self-Validation Check: After wiping the surface, press a wetted pH indicator strip against the cleaned stainless steel bench. A reading of pH 7.0 confirms complete chemical neutralization of the salt residue.

Step 3: Hazardous Waste Segregation Place all contaminated absorbent pads, weigh boats, and outer gloves into a clearly labeled, sealable hazardous waste container. Do not dispose of any items contaminated with toxic materials in the regular laboratory trash[5].

Workflow Visualization

G Start Start Handling Procedure Hood Verify Fume Hood (>100 fpm) Start->Hood PPE Don PPE (Nitrile, Goggles) Hood->PPE Weigh Weigh & Transfer Compound PPE->Weigh Spill Spill Occurs? Weigh->Spill Clean Neutralize & Clean (Wet Wipe/HEPA) Spill->Clean Yes Success Experiment Proceed Spill->Success No Dispose Dispose as Hazardous Chemical Waste Clean->Dispose Success->Dispose Post-experiment

Operational Handling & Spill Response Pathway

References

  • NextSDS. "(2S)-2-amino-2-(pyridin-3-yl)ethan-1-ol dihydrochloride — Chemical Substance Information." NextSDS.[Link]

  • Occupational Safety and Health Administration (OSHA). "Laboratory Safety Guidance." OSHA.[Link]

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." NCBI Bookshelf.[Link]

  • King Abdullah University of Science and Technology (KAUST). "Working with Toxic Chemicals Guideline." KAUST Health & Safety. [Link]

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